Dihexyl phthalate

• CAS: 68515-50-4

Core Science & Biosynthesis

Physicochemical Properties of Dihexyl Phthalate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties of dihexyl phthalate. The information is presented to support research, scientific analysis, and professionals in the field of drug development. All quantitative data are summarized in a structured table for ease of comparison, and detailed methodologies for key experiments are provided. Furthermore, this guide includes visualizations of a key signaling pathway and experimental workflows to facilitate a deeper understanding of the compound's characteristics and analysis.

Core Physicochemical Data

Dihexyl phthalate is a diester of phthalic acid and hexanol. It is characterized as a clear, oily liquid with a slightly aromatic odor.[1][2] The following table summarizes its key physicochemical properties.

Property	Value	Units	Reference(s)
Identifier
IUPAC Name	dihexyl benzene-1,2-dicarboxylate	[1]
CAS Number	84-75-3	[1]
Molecular Formula	C₂₀H₃₀O₄	[1]
Physical Properties
Molecular Weight	334.45	g/mol	[3]
Appearance	Clear, oily liquid; Colorless to almost colorless; Yellow-brown oily viscous liquid with a slight aromatic odor	[2][3][4]
Melting Point	-58	°C	[2][3]
Boiling Point	333 - 350	°C	[2][3][5]
Density	0.995 - 1.01	g/cm³ at 20°C	[1][3][4]
Vapor Pressure	1.4 x 10⁻⁵	mmHg at 25°C	[1]
Flash Point	177	°C	[6]
Refractive Index	1.486 - 1.494	at 20°C	[6][7]
Solubility and Partitioning
Water Solubility	0.05 - 0.24	mg/L at 20-25°C	[1][2][3]
LogP (Octanol-Water Partition Coefficient)	6.82 - 6.95	[1][7]

Experimental Protocols

The determination of the physicochemical properties of dihexyl phthalate follows standardized methodologies, such as those outlined by the Organisation for Economic Co-operation and Development (OECD). Below are detailed protocols for key properties.

Boiling Point Determination (OECD 103)

The boiling point can be determined using the dynamic method, which involves measuring the temperature at which the vapor pressure of the substance equals the ambient pressure.[5]

Apparatus:

• A heating device with a liquid bath (e.g., silicone oil).

• A boiling tube equipped with a temperature sensor (e.g., a calibrated thermometer or thermocouple).

• A pressure measurement and control system.

• Boiling chips or a capillary for smooth boiling.

Procedure:

• Place a small sample of dihexyl phthalate into the boiling tube along with boiling chips.

• Insert the temperature sensor, ensuring the sensing element is positioned in the vapor phase above the liquid surface.

• Connect the apparatus to the pressure control system and reduce the pressure to a desired level.

• Begin heating the liquid bath and record the temperature and pressure once a steady boiling point is achieved (i.e., when the temperature remains constant at a constant pressure).

• Repeat the measurement at several different pressures.

• The normal boiling point is determined by plotting the logarithm of the vapor pressure against the inverse of the temperature and extrapolating to standard atmospheric pressure (101.325 kPa).[8]

Density of Liquids (OECD 109)

The density of liquid dihexyl phthalate can be determined using an oscillating densitometer.[9][10]

Apparatus:

• An oscillating densitometer with a U-shaped tube.

• A thermostat to maintain a constant temperature (e.g., 20 ± 0.5 °C).

• Syringes for sample injection.

Procedure:

• Calibrate the instrument using two substances of known density (e.g., dry air and degassed, bi-distilled water).

• Set the thermostat to the desired temperature and allow the instrument to equilibrate.

• Inject the dihexyl phthalate sample into the U-tube, ensuring no air bubbles are present.

• Measure the oscillation period of the U-tube containing the sample.

• The density is calculated by the instrument based on the measured oscillation period and the calibration data.

• Perform at least two determinations.[11]

Vapor Pressure Determination (OECD 104)

The vapor pressure can be determined using the static method.[12][13]

Apparatus:

• A sample vessel connected to a pressure measuring device (manometer).

• A constant temperature bath.

• A vacuum pump.

Procedure:

• Introduce a purified sample of dihexyl phthalate into the sample vessel.

• Degas the sample by repeatedly freezing, evacuating, and melting it.

• Place the sample vessel in the constant temperature bath and allow it to reach thermal equilibrium.

• Measure the pressure in the apparatus, which corresponds to the vapor pressure of the substance at that temperature.

• Repeat the measurement at different temperatures to obtain the vapor pressure curve.[14]

Water Solubility (OECD 105)

For substances with low solubility like dihexyl phthalate, the column elution method is suitable.[2][15][16]

Apparatus:

• A column with a temperature control jacket.

• A support material (e.g., glass wool, silica gel).

• A metering pump.

• Collection vessels.

• An analytical instrument for concentration determination (e.g., HPLC, GC-MS).

Procedure:

• Coat a support material with an excess of dihexyl phthalate.

• Pack the coated support material into the column.

• Pump water through the column at a low, constant flow rate.

• Collect fractions of the eluate at regular intervals.

• Analyze the concentration of dihexyl phthalate in each fraction until a plateau is reached, which represents the saturation concentration (water solubility).

• The test should be performed at a constant temperature (e.g., 20 ± 0.5 °C).

Partition Coefficient (n-octanol/water): Shake Flask Method (OECD 107)

The partition coefficient (LogP) is determined by measuring the concentration of the substance in two immiscible phases, n-octanol and water, at equilibrium.[17][18]

Apparatus:

• Centrifuge tubes with screw caps.

• A mechanical shaker.

• A centrifuge.

• Analytical equipment for concentration determination (e.g., GC-MS, HPLC).

Procedure:

• Prepare a stock solution of dihexyl phthalate in n-octanol.

• Add the stock solution to a mixture of n-octanol and water in a centrifuge tube. The total concentration should not exceed 0.01 mol/L in either phase.

• Shake the tube until equilibrium is reached (e.g., for 24 hours).

• Separate the two phases by centrifugation.

• Determine the concentration of dihexyl phthalate in both the n-octanol and water phases.

• The partition coefficient (P) is the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase. LogP is the logarithm of this value.

• The experiment should be performed at a constant temperature (20-25 °C) and repeated with different volume ratios of the two phases.[19]

Signaling Pathway and Experimental Workflows

Endocrine Disruption Signaling Pathway

Phthalates, including dihexyl phthalate, are known endocrine-disrupting chemicals. They can interfere with the normal functioning of the endocrine system, particularly by interacting with nuclear receptors such as the androgen receptor (AR) and estrogen receptor (ER). The following diagram illustrates a simplified mechanism of action. Phthalates can act as antagonists to the androgen receptor, blocking the binding of testosterone and inhibiting normal androgen signaling, which is crucial for reproductive development.[1] They can also interact with the estrogen receptor signaling pathway.[20]

References

• 1. researchgate.net [researchgate.net]
• 2. oecd.org [oecd.org]
• 3. Water Solubility | Scymaris [scymaris.com]
• 4. oecd.org [oecd.org]
• 5. oecd.org [oecd.org]
• 6. Vapour/Pressure (isoteniscope) | Scymaris [scymaris.com]
• 7. oecd.org [oecd.org]
• 8. acri.gov.tw [acri.gov.tw]
• 9. oecd.org [oecd.org]
• 10. oecd.org [oecd.org]
• 11. acri.gov.tw [acri.gov.tw]
• 12. OECD test n°104: Vapour pressure - Analytice [analytice.com]
• 13. oecd.org [oecd.org]
• 14. consilab.de [consilab.de]
• 15. oecd.org [oecd.org]
• 16. filab.fr [filab.fr]
• 17. oecd.org [oecd.org]
• 18. oecd.org [oecd.org]
• 19. acri.gov.tw [acri.gov.tw]
• 20. spandidos-publications.com [spandidos-publications.com]

Di-n-hexyl phthalate vs diisohexyl phthalate isomers

An In-depth Technical Guide to Di-n-hexyl Phthalate (DnHP) and Diisohexyl Phthalate (DIHP) Isomers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phthalates are a class of synthetic chemicals widely used as plasticizers to enhance the flexibility and durability of polymers, primarily polyvinyl chloride (PVC). Within this broad class, di-n-hexyl phthalate (DnHP) and diisohexyl phthalate (DIHP) are classified as "transitional" phthalates, characterized by their C6 alkyl chains. The core distinction between them lies in their isomeric structure: DnHP possesses two linear hexyl chains, whereas DIHP features branched hexyl chains.

This structural variance, though subtle, can influence their physicochemical properties, metabolic fate, and toxicological profiles. DIHP is often not a single compound but a complex mixture of isomers, and commercial DIHP blends may contain up to 25% DnHP. Due to a significant lack of specific toxicological data for DIHP, its hazard profile is often extrapolated from the more thoroughly studied DnHP. This guide provides a detailed technical comparison of these two phthalates, summarizing available data, outlining key experimental methodologies, and visualizing critical biological and analytical pathways.

Physicochemical Properties

The isomeric difference between the linear alkyl chains of DnHP and the branched chains of DIHP influences their physical properties. While comprehensive data for DIHP is limited, a comparison based on available information is presented below.

Table 1: Comparative Physicochemical Properties of DnHP and DIHP

Property	Di-n-hexyl Phthalate (DnHP)	Diisohexyl Phthalate (DIHP)
CAS Number	84-75-3	68515-50-4 (Branched and Linear Mixture)
Molecular Formula	C₂₀H₃₀O₄	C₂₀H₃₀O₄
Molecular Weight	334.4 g/mol	334.4 g/mol
Physical State	Clear, aromatic liquid	Not Available
Melting Point	-27.4 °C	Not Available
Boiling Point	350 °C	Not Available
Density	1011 kg/m ³	Not Available
Water Solubility	5.0 x 10⁻⁵ g/L	Not Available
Vapour Pressure	6.67 x 10⁻⁷ kPa (25 °C)	Not Available

Synthesis

The standard industrial synthesis for both DnHP and DIHP involves the acid-catalyzed esterification of phthalic anhydride with the corresponding alcohol.

• Di-n-hexyl Phthalate: Synthesized by reacting phthalic anhydride with two equivalents of n-hexanol.

• Diisohexyl Phthalate: Synthesized by reacting phthalic anhydride with two equivalents of isohexanol (e.g., 4-methyl-1-pentanol).

The reaction is typically catalyzed by an acid, such as sulfuric acid, and driven to completion by removing the water byproduct.

Toxicology and Biological Effects

Both DnHP and DIHP are recognized as endocrine-disrupting chemicals (EDCs), with their primary toxicological impact being on the male reproductive system. The mechanism is not mediated by direct binding to the androgen receptor but rather by the suppression of fetal testosterone synthesis.

Anti-Androgenic Mechanism of Action

During fetal development, phthalates disrupt the function of Leydig cells in the testes. The monoester metabolites are the active toxicants that downregulate the expression of key genes and proteins essential for cholesterol transport and steroidogenesis. This leads to reduced testosterone production, which can result in male reproductive tract anomalies. The signaling pathway is detailed below.

Figure 1: Phthalate-induced inhibition of fetal testosterone synthesis.

Comparative Toxicity Data

Direct toxicological studies on DIHP are scarce. The data in Table 2 for DIHP are largely based on read-across from DnHP and other transitional phthalates. DnHP has demonstrated clear reproductive toxicity in animal studies.

Table 2: Summary of Toxicological Endpoints

Endpoint	Di-n-hexyl Phthalate (DnHP)	Diisohexyl Phthalate (DIHP)
Acute Oral Toxicity	Low	Expected to be low (read-across)
Skin/Eye Irritation	Mild skin irritation in rabbits; not expected to be an eye irritant	Not expected to be a skin or eye irritant (read-across)
Genotoxicity	Negative in bacterial mutagenicity tests	Negative in a mouse micronuclei assay
Reproductive Toxicity	LOAEL: 380 mg/kg bw/day (based on decreased fertility in male and female mice)	Likely to cause adverse reproductive effects (read-across from DnHP)
Developmental Toxicity	Pup mortality observed at 380 mg/kg bw/day in a continuous breeding study	Likely to cause adverse developmental effects (read-across from DnHP)
NOAEL (Reproductive)	Not established	Not established

Metabolism

The metabolism of DnHP and DIHP is expected to follow the general pathway for phthalate esters, which involves a two-phase process.

• Phase I: Hydrolysis. The parent diester is rapidly hydrolyzed by non-specific esterases in the gut and other tissues into its monoester metabolite—mono-n-hexyl phthalate (MnHP) or mono-isohexyl phthalate (MIHP)—and the corresponding alcohol. This initial hydrolysis is a critical activation step, as the monoester is the primary toxicant.

• Phase II: Oxidation & Conjugation. The monoester can be further metabolized through oxidation of the alkyl side chain. These oxidized metabolites, along with the monoester itself, can then be conjugated (e.g., with glucuronic acid) to increase water solubility and facilitate excretion, primarily in the urine.

The Unseen Disruptor: A Toxicological Deep Dive into Di-n-hexyl Phthalate (DnHP)

A Technical Guide for Researchers and Drug Development Professionals

Abstract

Di-n-hexyl phthalate (DnHP), a plasticizer utilized to enhance the flexibility of various polymer products, has emerged as a compound of significant toxicological concern. This in-depth technical guide provides a comprehensive overview of the toxicological profile of DnHP, with a particular focus on its reproductive and developmental toxicities. This document synthesizes key findings from pivotal preclinical studies, presenting quantitative data in a structured format for comparative analysis. Detailed experimental methodologies are provided for critical study designs, and complex biological interactions are visually represented through signaling pathway and workflow diagrams. This guide is intended to serve as a critical resource for researchers, scientists, and professionals in the field of drug development to inform safety assessments and guide future research endeavors.

Introduction

Di-n-hexyl phthalate (DnHP), with the chemical formula C₂₀H₃₀O₄, is a member of the phthalate ester class of compounds. While not produced in as high volumes as some other phthalates like DEHP, DnHP is present in a range of consumer products, including vinyl flooring, tool handles, and food conveyor belts. Human exposure is thought to occur primarily through the oral route via dietary intake, with dermal absorption considered a minor pathway. Growing evidence from animal studies has highlighted the potential for DnHP to act as a reproductive and developmental toxicant, raising concerns about its impact on human health. This guide provides a detailed examination of the toxicological data available for DnHP to support risk assessment and inform the development of safer alternatives.

Toxicological Profile

The toxicological effects of DnHP have been investigated in various animal models, primarily rodents. The key areas of concern are its impacts on the reproductive and developmental systems, as well as liver toxicity.

Acute Toxicity

DnHP exhibits low acute oral toxicity in animal studies.

Subchronic Toxicity and Target Organ Effects

Repeated-dose studies have identified the liver as a primary target organ for DnHP toxicity. Effects observed at high doses include hepatocellular necrosis, fat accumulation, and loss of glycogen.

Reproductive Toxicity

DnHP has been demonstrated to be a potent reproductive toxicant in both male and female rodents.

• Male Reproductive Toxicity: A primary mechanism of DnHP-induced male reproductive toxicity is its effect on Sertoli cells within the testes. In-vitro studies have shown that DnHP can cause germ cell detachment from the Sertoli cell monolayer. In-vivo studies have reported testicular atrophy and reduced sperm counts in rats.

• Female Reproductive Toxicity: Studies in mice have shown that DnHP exposure leads to a dose-related decrease in fertility, a reduction in the number of litters produced, and decreased pup survival.

Developmental Toxicity

In utero exposure to DnHP has been shown to cause a range of developmental abnormalities, characteristic of the "phthalate syndrome." These effects are primarily observed in male offspring and are indicative of endocrine disruption.

Observed developmental effects include:

• Reduced anogenital distance (AGD)

• Areola/nipple retention in males

• Hypospadias (abnormal urethral opening)

• Cryptorchidism (undescended testes)

• Seminiferous tubule degeneration

Quantitative Toxicological Data

The following tables summarize the key quantitative data from toxicological studies on DnHP.

Table 1: Acute Toxicity of Di-n-hexyl Phthalate (DnHP)

Species	Route	Endpoint	Value	Reference
Rat	Oral	LD50	29,600 mg/kg bw
Rabbit	Dermal	LD50	>20 mL/kg bw

Table 2: Reproductive and Developmental Toxicity of Di-n-hexyl Phthalate (DnHP)

Species	Study Type	Endpoint	NOAEL (mg/kg bw/day)	LOAEL (mg/kg bw/day)	Reference
Mouse	Continuous Breeding	Decreased male and female fertility	Not Established	380
Rat	Gavage (GD 12-21)	Reduced anogenital distance in male offspring	50	125
Rat	Gavage (GD 12-21)	Areola/nipple retention in male offspring	125	250
Rat	Gavage (GD 12-21)	Reproductive tract malformations in male offspring	50	125

Table 3: Subchronic Toxicity of Di-n-hexyl Phthalate (DnHP)

Species	Study Duration	Target Organ	Endpoint	NOAEL (mg/kg bw/day)	LOAEL (mg/kg bw/day)	Reference
Rat	21 days	Liver	Hepatocellular necrosis, fat accumulation, glycogen loss	Not Established	1824

Experimental Protocols

This section provides a detailed description of the methodologies used in key toxicological studies of DnHP.

Continuous Breeding Study (Mouse)

This protocol is designed to assess the effects of a substance on fertility and reproductive performance over a continuous period of exposure.

• Test Animals: Sexually mature, virgin male and female CD-1 mice.

• Dosing: DnHP is administered in the diet at various concentrations. A control group receives the basal diet.

• Exposure Period: Animals are continuously exposed to the treated diet for a pre-mating period (e.g., 7 days) and throughout a cohabitation period (e.g., 98 days).

• Mating: Breeding pairs are housed together continuously.

• Endpoints Evaluated:

  • Number of litters per pair

  • Number of live pups per litter

  • Proportion of pups born alive

  • Pup survival and weight

  • Fertility indices

• Crossover Mating Trial: To determine the affected sex, a crossover mating trial can be conducted where treated males are mated with control females, and control males are mated with treated females.

Prenatal Developmental Toxicity Study (Rat)

This protocol is designed to evaluate the potential of a substance to cause adverse effects on the developing fetus when administered to the pregnant dam.

• Test Animals: Pregnant Sprague-Dawley rats.

• Dosing: DnHP is administered by gavage once daily during the period of major organogenesis (e.g., gestation days 12-21). A control group receives the vehicle (e.g., corn oil).

• Maternal Monitoring: Dams are monitored for clinical signs of toxicity, body weight changes, and food consumption.

• Fetal Examination: Near the end of gestation (e.g., gestation day 20), fetuses are delivered by cesarean section.

• Endpoints Evaluated:

  • Number of implantations, resorptions, and live/dead fetuses

  • Fetal body weight

  • Gross external, visceral, and skeletal malformations

  • Anogenital distance (AGD) in pups

Mechanisms of Toxicity and Signaling Pathways

The toxicity of DnHP is primarily attributed to its endocrine-disrupting properties, particularly its anti-androgenic effects.

Endocrine Disruption

DnHP and its metabolites can interfere with the normal functioning of the endocrine system, leading to adverse effects on reproductive development. The primary mechanism is believed to be the disruption of androgen signaling pathways. This can occur through various mechanisms, including:

• Inhibition of Testosterone Synthesis: Phthalates can suppress the expression of genes involved in steroidogenesis in Leydig cells of the testes, leading to reduced testosterone production.

• Androgen Receptor Antagonism: While less potent than other anti-androgens, some phthalate metabolites may act as antagonists at the androgen receptor, preventing testosterone from exerting its biological effects.

The disruption of these pathways during critical windows of development can lead to the observed malformations of the male reproductive tract.

Caption: Proposed mechanism of DnHP-induced endocrine disruption.

Experimental Workflow for a Continuous Breeding Study

The following diagram illustrates the typical workflow for a continuous breeding study to assess reproductive toxicity.

Caption: Workflow for a continuous breeding reproductive toxicity study.

Conclusion

The available toxicological data clearly indicate that di-n-hexyl phthalate is a reproductive and developmental toxicant in animal models. The observed effects, particularly the anti-androgenic manifestations of the "phthalate syndrome," are of significant concern for human health. The lack of established No-Observed-Adverse-Effect Levels (NOAELs) in several key studies highlights the potency of DnHP and underscores the need for a cautious approach to its regulation and use. Further research is warranted to fully elucidate the specific molecular mechanisms underlying its toxicity and to assess the potential for adverse effects in human populations, especially during sensitive life stages. This guide provides a foundational understanding of the toxicological profile of DnHP to aid in these ongoing efforts and to promote the development of safer chemical alternatives.

An In-depth Technical Guide on the Environmental Fate and Transport of Dihexyl Phthalate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and transport of dihexyl phthalate. It is designed to serve as a critical resource for researchers, scientists, and professionals in drug development who require a thorough understanding of the environmental behavior of this compound. This document summarizes key quantitative data, details experimental methodologies, and visualizes complex processes to facilitate a deeper understanding of the subject.

Physicochemical Properties of Di-n-hexyl Phthalate

The environmental behavior of a chemical is fundamentally governed by its physicochemical properties. Di-n-hexyl phthalate is a yellow-brown, oily, viscous liquid with a faint aromatic odor.[1][2] It is characterized by low water solubility and a tendency to partition into organic phases.[1][2][3] A summary of its key properties is presented in Table 1.

Property	Value	Reference
Chemical Formula	C20H30O4	[4]
Molecular Weight	334.4 g/mol	[1][3]
Melting Point	-27.4 °C	[3][4]
Boiling Point	350 °C	[3][4]
Vapor Pressure	5 x 10-6 mm Hg at 25 °C	[4]
Water Solubility	0.05 mg/L	[4]
Log Kow (Octanol-Water Partition Coefficient)	6.3	[4]
Organic Carbon-Water Partition Coefficient (Log Koc)	5.73 (estimated average)	[1]
Henry's Law Constant	2.6 x 10-5 atm-m³/mol (estimated)	[1]

Environmental Fate of Dihexyl Phthalate

The fate of dihexyl phthalate in the environment is determined by a combination of transport and transformation processes. Due to its properties, it is expected to partition to soil and sediment.

Degradation Processes

Biodegradation: This is a primary degradation pathway for dihexyl phthalate in the environment. Various microorganisms in soil and aquatic systems have been shown to degrade phthalates. The process typically begins with the hydrolysis of the diester to the monoester, mono-n-hexyl phthalate, and then to phthalic acid, which is subsequently mineralized.

Photodegradation: Dihexyl phthalate can undergo direct photolysis by sunlight as it contains chromophores that absorb light at wavelengths greater than 290 nm.[1] Indirect photolysis, mediated by hydroxyl radicals in the atmosphere, also contributes to its degradation.[5] The estimated atmospheric half-life due to reaction with hydroxyl radicals is significantly shorter for higher molecular weight phthalates like DEHP, suggesting a similar fate for dihexyl phthalate.[5]

Hydrolysis: Chemical hydrolysis of dihexyl phthalate is generally a slow process under neutral pH conditions and is not considered a major degradation pathway in most environmental compartments.

Environmental Transport

Atmospheric Transport: Dihexyl phthalate can be released into the atmosphere and undergo long-range transport.[6] Due to its low vapor pressure, it is likely to exist in the atmosphere primarily adsorbed to particulate matter.[7] Removal from the atmosphere occurs through wet and dry deposition.[1][7]

Transport in Water: In aquatic environments, dihexyl phthalate's low water solubility and high Log Kow indicate that it will predominantly adsorb to suspended solids and sediment.[1] This sorption behavior significantly reduces its mobility in the water column and leads to its accumulation in sediments.

Transport in Soil: With a high organic carbon-water partition coefficient (Koc), dihexyl phthalate is expected to have low mobility in soil.[1] It will strongly adsorb to soil organic matter, limiting its potential to leach into groundwater.

Experimental Protocols

This section details the methodologies for key experiments used to assess the environmental fate and transport of dihexyl phthalate.

Biodegradation in Soil

Objective: To determine the rate and extent of dihexyl phthalate biodegradation in soil under controlled laboratory conditions.

Methodology:

• Soil Collection and Preparation: Collect soil from a relevant site, pass it through a sieve to remove large debris, and characterize its properties (e.g., pH, organic matter content, texture).

• Spiking: Prepare a stock solution of dihexyl phthalate in a suitable solvent. Add the stock solution to the soil to achieve the desired initial concentration. Allow the solvent to evaporate completely.

• Incubation: Place the spiked soil into incubation vessels (e.g., microcosms). Adjust the moisture content to a predetermined level (e.g., 60% of water holding capacity). Incubate the microcosms in the dark at a constant temperature (e.g., 25°C). Include sterile control microcosms to account for abiotic degradation.

• Sampling: At specified time intervals, collect soil subsamples from the microcosms.

• Extraction: Extract dihexyl phthalate from the soil samples using an appropriate solvent (e.g., a mixture of acetone and hexane) and a suitable extraction technique (e.g., sonication or accelerated solvent extraction).

• Analysis: Analyze the extracts for the concentration of dihexyl phthalate and its degradation products using Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC).

• Data Analysis: Calculate the degradation rate and half-life of dihexyl phthalate in the soil.

Photodegradation in Water

Objective: To evaluate the direct and indirect photodegradation of dihexyl phthalate in an aqueous solution.

Methodology:

• Solution Preparation: Prepare an aqueous solution of dihexyl phthalate at a known concentration. For indirect photolysis studies, photosensitizers like humic acids can be added.

• Irradiation: Place the solution in quartz tubes and expose them to a light source that simulates natural sunlight (e.g., a xenon arc lamp). Wrap control tubes in aluminum foil to keep them in the dark.

• Sampling: At various time points, withdraw aliquots from the tubes.

• Extraction: Extract dihexyl phthalate from the aqueous samples using a suitable method, such as solid-phase extraction (SPE).

• Analysis: Quantify the concentration of dihexyl phthalate in the extracts using HPLC with UV detection or LC-MS.

• Data Analysis: Determine the photodegradation rate constant and half-life.

Soil Sorption (Batch Equilibrium Method)

Objective: To determine the soil-water partition coefficient (Kd) and the organic carbon-normalized partition coefficient (Koc) of dihexyl phthalate.

Methodology:

• Soil and Solution Preparation: Use characterized soil samples. Prepare a series of aqueous solutions of dihexyl phthalate at different concentrations.

• Equilibration: Add a known mass of soil to each phthalate solution in a centrifuge tube. Shake the tubes for a predetermined time (e.g., 24 hours) to reach equilibrium.

• Separation: Centrifuge the tubes to separate the soil from the aqueous phase.

• Analysis: Measure the concentration of dihexyl phthalate remaining in the supernatant using HPLC or GC-MS.

• Calculation: Calculate the amount of dihexyl phthalate sorbed to the soil by subtracting the equilibrium aqueous concentration from the initial concentration. Determine the Kd value from the slope of the sorption isotherm (plot of sorbed concentration vs. equilibrium aqueous concentration). Calculate the Koc value by dividing the Kd by the fraction of organic carbon in the soil.

Visualizations

The following diagrams, generated using Graphviz, illustrate the key pathways and processes involved in the environmental fate of dihexyl phthalate.

Caption: Environmental fate and transport pathways of dihexyl phthalate.

Caption: Generalized biodegradation pathway of dihexyl phthalate.

Caption: Experimental workflow for soil biodegradation assessment.

References

• 1. Dihexyl phthalate | C20H30O4 | CID 6786 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. DI-N-HEXYL PHTHALATE - Ataman Kimya [atamanchemicals.com]
• 3. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 4. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 5. Air–Sea Exchange and Atmospheric Deposition of Phthalate Esters in the South China Sea - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. epa.gov [epa.gov]

Unraveling the Fate of Dihexyl Phthalate: A Technical Guide to its Biodegradation in Soil and Water

For Immediate Release

A comprehensive technical guide detailing the microbial degradation pathways of dihexyl phthalate (DHP) in terrestrial and aquatic environments. This document serves as a critical resource for researchers, environmental scientists, and professionals in drug development, providing in-depth insights into the metabolic fate, experimental methodologies, and quantitative data associated with DHP biodegradation.

Dihexyl phthalate (DHP), a plasticizer used to enhance the flexibility and durability of various polymeric materials, is an environmental contaminant of growing concern. Its potential for bioaccumulation and endocrine-disrupting activities necessitates a thorough understanding of its environmental persistence and degradation. Microbial breakdown represents the primary route for the removal of DHP from soil and water. This guide synthesizes current scientific knowledge on the intricate biochemical processes governing its biodegradation.

Core Biodegradation Pathways

The microbial degradation of dihexyl phthalate is a stepwise process initiated by the enzymatic hydrolysis of its ester bonds. This process is broadly conserved among various phthalate esters, with the ultimate mineralization of the phthalate backbone into carbon dioxide and water. The degradation can be conceptually divided into two main stages: the transformation of DHP to phthalic acid, and the subsequent catabolism of the phthalic acid ring.

Stage 1: From Dihexyl Phthalate to Phthalic Acid

The initial and rate-limiting step in DHP biodegradation is the hydrolysis of the two hexyl ester side chains. This is catalyzed by a variety of microbial esterases and lipases. The degradation proceeds through the formation of monohexyl phthalate (MHP) as a key intermediate.

• Hydrolysis to Monohexyl Phthalate: A hydrolase cleaves one of the ester linkages of DHP, releasing a molecule of hexanol and forming monohexyl phthalate.

• Hydrolysis to Phthalic Acid: A second hydrolytic event, mediated by another esterase, removes the remaining hexyl group from MHP, yielding phthalic acid and a second molecule of hexanol.

Figure 1: Initial hydrolysis pathway of Dihexyl Phthalate.

Stage 2: Aerobic Degradation of Phthalic Acid

Once formed, phthalic acid is channeled into central metabolic pathways through a series of enzymatic reactions. Under aerobic conditions, the aromatic ring of phthalic acid is dihydroxylated and subsequently cleaved.

• Dioxygenation: Phthalate dioxygenase, a key enzyme in this pathway, incorporates two atoms of oxygen into the phthalic acid ring to form a cis-dihydrodiol.

• Dehydrogenation and Decarboxylation: The cis-dihydrodiol is then dehydrogenated to form 4,5-dihydroxyphthalate, which is subsequently decarboxylated to yield protocatechuate.

• Ring Cleavage: Protocatechuate is a central intermediate that can be cleaved by either protocatechuate 3,4-dioxygenase (ortho-cleavage) or protocatechuate 4,5-dioxygenase (meta-cleavage), leading to intermediates that enter the Krebs cycle.

Figure 2: Aerobic degradation pathway of Phthalic Acid.

Key Microorganisms

A diverse range of bacteria and fungi have been identified as capable of degrading phthalate esters. While specific studies on DHP are limited, genera known to degrade structurally similar phthalates, such as di(2-ethylhexyl) phthalate (DEHP), are likely to be effective in DHP degradation. These include:

• Bacteria: Pseudomonas, Bacillus, Rhodococcus, Gordonia, Acinetobacter, Comamonadaceae, and Achromobacter.

• Fungi: Fusarium and Pleurotus.

Quantitative Data on Phthalate Biodegradation

Quantitative data on the biodegradation of dihexyl phthalate is not extensively available. However, data from studies on analogous phthalates, such as di(2-ethylhexyl) phthalate (DEHP) and dibutyl phthalate (DBP), provide valuable insights into the potential degradation kinetics of DHP.

Phthalate Ester	Environment	Half-life (t½)	Degradation Efficiency	Reference Compound
DEHP	Freshwater Hydrosoil (aerobic)	~14 days for 50% degradation	-	DEHP[1]
DBP	Freshwater Hydrosoil (aerobic)	< 24 hours for 53% degradation	98% in 5 days	DBP[1]
DEHP	Mangrove Sediment (aerobic)	5.0 - 8.3 days	-	DEHP
DBP	Mangrove Sediment (aerobic)	1.6 - 2.9 days	-	DBP
DEHP	Agricultural Soil	32-48 days fewer than control	-	DEHP[2]
DEHP	-	10.21 hours (at 200 mg/L)	98.7% in 72 hours	DEHP[3]

Note: The data presented are for analogous compounds and should be considered as indicative for dihexyl phthalate.

Experimental Protocols

The study of DHP biodegradation involves a combination of microcosm/reactor studies and analytical chemistry to monitor the disappearance of the parent compound and the appearance of its metabolites.

Soil Microcosm Study

A soil microcosm study is designed to simulate the environmental conditions of soil in a controlled laboratory setting.

Figure 3: Workflow for a soil microcosm biodegradation study.

Methodology:

• Soil Collection and Preparation: Soil is collected from a relevant site, sieved to remove large debris, and characterized for its physicochemical properties (pH, organic matter content, texture).

• Microcosm Setup: A known mass of soil is placed in individual containers (e.g., glass jars).

• Spiking: The soil is spiked with a known concentration of dihexyl phthalate, typically dissolved in a carrier solvent which is then allowed to evaporate.

• Incubation: The microcosms are incubated under controlled conditions of temperature and moisture. A sterile control (e.g., autoclaved soil) is included to assess abiotic degradation.

• Sampling and Extraction: At regular intervals, soil subsamples are taken and extracted with an appropriate organic solvent (e.g., hexane/acetone mixture) to recover DHP and its metabolites.

• Analysis: The extracts are analyzed using Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC) to quantify the concentrations of DHP and its degradation products.

Aquatic Biodegradation Test (OECD 301/306)

Standardized protocols from the Organisation for Economic Co-operation and Development (OECD) are often employed to assess the biodegradability of chemicals in aquatic environments.[4][5]

Methodology (based on OECD 301F - Manometric Respirometry): [5]

• Test System: A known volume of mineral medium, a microbial inoculum (e.g., activated sludge), and the test substance (DHP) are added to sealed vessels.[5]

• Incubation: The vessels are incubated in the dark at a constant temperature with continuous stirring.

• Measurement: The consumption of oxygen by the microorganisms as they degrade the test substance is measured over time using a manometer.[5]

• Data Analysis: The percentage of biodegradation is calculated based on the ratio of the measured oxygen consumption to the theoretical oxygen demand (ThOD) of the substance.

Analytical Methods

Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful technique for the separation, identification, and quantification of DHP and its metabolites. Samples are typically derivatized before analysis to improve volatility and chromatographic performance.

High-Performance Liquid Chromatography (HPLC): HPLC coupled with a UV or mass spectrometric detector is also widely used for the analysis of phthalates and their degradation products. Reversed-phase chromatography is a common approach.

Conclusion

The biodegradation of dihexyl phthalate in soil and water is a critical environmental process that mitigates its persistence and potential toxicity. The primary pathway involves the initial hydrolysis to monohexyl phthalate and subsequently to phthalic acid, which is then mineralized through common bacterial metabolic pathways. While specific quantitative data for DHP is sparse, the wealth of information on analogous phthalates provides a strong framework for understanding its environmental fate. Further research focusing specifically on DHP is necessary to refine our knowledge of its degradation kinetics and to identify the key microbial players and enzymes involved. The experimental protocols outlined in this guide provide a robust foundation for such future investigations.

References

• 1. Toward the future of OECD/ISO biodegradability testing-new approaches and developments - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. academic.oup.com [academic.oup.com]
• 4. OECD 306 - Biodegradation Test - Seawater - Situ Biosciences [situbiosciences.com]
• 5. OECD 301/310: Ready Biodegradability Tests | ibacon GmbH [ibacon.com]

An In-depth Technical Guide to the Solubility of Dihexyl Phthalate in Common Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility characteristics of dihexyl phthalate in a variety of common organic solvents. Due to a scarcity of publicly available quantitative data, this guide presents a qualitative summary of solubility and provides a comprehensive experimental protocol for researchers to quantitatively determine the solubility of dihexyl phthalate in their specific solvent systems.

Introduction to Dihexyl Phthalate

Di-n-hexyl phthalate (DHP) is a member of the phthalate ester family of compounds, primarily utilized as a plasticizer to enhance the flexibility and durability of polymers such as polyvinyl chloride (PVC). Its physical state is typically a colorless to yellowish, oily liquid with a faint odor. While its application is widespread, understanding its solubility in various organic solvents is crucial for formulation development, toxicological studies, and environmental fate assessment. Phthalate esters, in general, are known to be soluble in many organic solvents but exhibit very low solubility in water.

Qualitative Solubility of Dihexyl Phthalate

Table 1: Qualitative Solubility of Dihexyl Phthalate in Common Organic Solvents

Solvent Class	Solvent Name	Expected Qualitative Solubility
Alcohols	Methanol	Slightly Soluble
Ethanol	Soluble
Ketones	Acetone	Soluble
Esters	Ethyl Acetate	Soluble
Ethers	Diethyl Ether	Soluble
Aromatic Hydrocarbons	Toluene	Soluble
Halogenated Hydrocarbons	Chloroform	Slightly Soluble
Dichloromethane	Soluble
Aliphatic Hydrocarbons	n-Hexane	Soluble

Note: "Soluble" indicates that the substance is likely to dissolve to a significant extent, while "Slightly Soluble" suggests limited solubility. For precise applications, experimental determination of solubility is highly recommended.

Experimental Protocol for Quantitative Solubility Determination

To obtain precise solubility values, a systematic experimental approach is necessary. The following protocol outlines a general method for determining the solubility of dihexyl phthalate in a specific organic solvent using gas chromatography (GC) or high-performance liquid chromatography (HPLC) for quantification.

3.1. Materials and Equipment

• Dihexyl phthalate (analytical standard grade)

• Organic solvent of interest (HPLC or GC grade)

• Analytical balance

• Scintillation vials or glass test tubes with screw caps

• Constant temperature shaker or incubator

• Syringe filters (e.g., 0.45 µm PTFE)

• Volumetric flasks and pipettes

• Gas chromatograph with a flame ionization detector (GC-FID) or a mass spectrometer (GC-MS), or a High-Performance Liquid Chromatograph with a UV detector (HPLC-UV).

• Appropriate GC column (e.g., DB-5ms) or HPLC column (e.g., C18)

3.2. Procedure

• Preparation of Saturated Solutions:

  • Add an excess amount of dihexyl phthalate to a series of vials each containing a known volume of the organic solvent. The excess solid ensures that the solution becomes saturated.

  • Securely cap the vials to prevent solvent evaporation.

  • Place the vials in a constant temperature shaker set to the desired temperature (e.g., 25 °C).

  • Allow the mixtures to equilibrate for a sufficient period (e.g., 24-48 hours) with continuous agitation to ensure saturation is reached.

• Sample Preparation for Analysis:

  • After equilibration, allow the vials to stand undisturbed at the same temperature for a few hours to let the excess solid settle.

  • Carefully withdraw a known volume of the supernatant using a pipette, ensuring no solid particles are transferred.

  • Filter the supernatant through a syringe filter into a clean vial. This step is crucial to remove any undissolved microparticles.

  • Dilute the filtered, saturated solution with the same organic solvent to a concentration that falls within the linear range of the analytical instrument. A series of dilutions may be necessary to find the optimal concentration.

• Preparation of Calibration Standards:

  • Prepare a stock solution of dihexyl phthalate of a known concentration in the solvent of interest.

  • From the stock solution, prepare a series of calibration standards of decreasing concentrations.

• Instrumental Analysis (GC or HPLC):

  • Analyze the prepared calibration standards to generate a calibration curve.

  • Analyze the diluted, saturated solution samples.

  • Ensure that the peak corresponding to dihexyl phthalate in the sample chromatogram is well-resolved and within the retention time window established by the standards.

• Data Analysis and Calculation:

  • Using the calibration curve, determine the concentration of dihexyl phthalate in the diluted sample.

  • Calculate the concentration of dihexyl phthalate in the original saturated solution by accounting for the dilution factor.

  • Express the solubility in appropriate units, such as g/100 mL or mol/L.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the experimental determination of dihexyl phthalate solubility.

Caption: Experimental workflow for the quantitative determination of dihexyl phthalate solubility.

Conclusion

This technical guide provides essential information on the solubility of dihexyl phthalate for professionals in research and development. While comprehensive quantitative solubility data is limited, the provided qualitative assessment and the detailed experimental protocol offer a solid foundation for scientists to determine the precise solubility in their solvents of interest. The outlined methodology, utilizing common analytical techniques, ensures that researchers can generate reliable and accurate data tailored to their specific applications.

Dihexyl Phthalate: An In-depth Technical Guide on its Bioaccumulation Potential in Aquatic Organisms

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Dihexyl phthalate (DHP), a plasticizer used in various consumer and industrial products, poses a potential risk to aquatic ecosystems due to its likelihood of bioaccumulation. This technical guide provides a comprehensive overview of the current scientific understanding of DHP's bioaccumulation potential in aquatic organisms. While empirical data on the bioaccumulation of DHP specifically is limited, this guide synthesizes available information, including estimated bioconcentration factors and data from related phthalates, to provide a thorough assessment. This document also outlines standard experimental protocols for evaluating the bioaccumulation of chemical substances in aquatic environments and discusses the potential metabolic pathways of phthalates in aquatic organisms. The information presented herein is intended to support researchers, scientists, and drug development professionals in understanding the environmental fate and potential ecological impact of dihexyl phthalate.

Introduction

Phthalate esters are a class of synthetic chemicals widely used as plasticizers to enhance the flexibility and durability of polymers. Dihexyl phthalate (DHP), a member of this family, can enter aquatic environments through various pathways, including industrial effluent, leaching from plastic waste, and atmospheric deposition. Due to their chemical properties, many phthalates have the potential to accumulate in the tissues of aquatic organisms, a process known as bioaccumulation. This can lead to adverse effects on the organisms themselves and pose a risk to higher trophic levels, including humans, through the food chain. Understanding the bioaccumulation potential of DHP is therefore crucial for assessing its environmental risk and for the development of safer alternatives.

Quantitative Data on Bioaccumulation Potential

Direct experimental data on the bioaccumulation of dihexyl phthalate in aquatic organisms is not extensively available in peer-reviewed literature. However, estimations based on its physicochemical properties and data from studies on structurally similar phthalates provide valuable insights into its potential for bioaccumulation.

An estimated Bioconcentration Factor (BCF) for dihexyl phthalate is approximately 1,100.[1] This value suggests a very high potential for bioconcentration in aquatic organisms. The BCF is a measure of the extent to which a chemical is absorbed by an organism from the surrounding water. A BCF value of this magnitude indicates that dihexyl phthalate is likely to accumulate in aquatic life to concentrations significantly higher than those in the ambient water.

For context, the bioaccumulation of other phthalates, such as di(2-ethylhexyl) phthalate (DEHP), has been more extensively studied. BCF values for DEHP can vary widely depending on the species and experimental conditions, but they often fall in a range that indicates a significant potential for bioaccumulation.

Table 1: Estimated Bioconcentration Factor for Dihexyl Phthalate

Chemical Name	CAS Number	Estimated BCF	Potential for Bioaccumulation
Dihexyl phthalate	84-75-3	1,100	Very High

Note: The BCF value is an estimation and should be interpreted with caution. Further empirical studies are needed to determine the precise bioaccumulation potential of dihexyl phthalate in various aquatic species.

Experimental Protocols for Bioaccumulation Assessment

The assessment of a chemical's bioaccumulation potential in aquatic organisms typically follows standardized experimental protocols. These protocols are designed to provide reliable and reproducible data that can be used for environmental risk assessment. A general workflow for a fish bioconcentration study is outlined below.

Key Experimental Methodologies

A typical bioaccumulation study involves exposing aquatic organisms to a known concentration of the test substance in a controlled laboratory setting. The key components of the methodology include:

• Test Organisms: Commonly used species include fish (e.g., rainbow trout, fathead minnow), invertebrates (e.g., Daphnia magna, Hyalella azteca, Chironomus tentans), and algae. The choice of organism depends on the specific objectives of the study and the environmental compartment of interest.

• Exposure System: Flow-through systems are generally preferred for maintaining a constant concentration of the test substance in the water. Static or semi-static systems can also be used, particularly for screening-level studies.

• Test Substance and Concentration: The test substance, in this case, dihexyl phthalate, is introduced into the exposure system at one or more concentrations. The concentrations are typically chosen to be environmentally relevant and below the level that would cause acute toxicity to the test organisms.

• Exposure Duration: The exposure period is designed to be long enough for the concentration of the test substance in the organism to reach a steady state with the concentration in the water. This is followed by a depuration phase, where the organisms are transferred to clean water to measure the rate of elimination of the substance.

• Sampling and Analysis: Water and tissue samples are collected at regular intervals throughout the exposure and depuration phases. The concentration of the test substance in these samples is measured using sensitive analytical techniques, such as gas chromatography-mass spectrometry (GC-MS).

• Data Analysis: The data collected are used to calculate key bioaccumulation metrics, including the bioconcentration factor (BCF), the uptake rate constant (k1), and the elimination rate constant (k2).

Experimental Workflow Diagram

Figure 1: Generalized experimental workflow for a fish bioconcentration study.

Metabolic Pathways of Phthalates in Aquatic Organisms

The bioaccumulation of phthalates in aquatic organisms is influenced not only by uptake and elimination rates but also by metabolic processes that can transform the parent compound into more water-soluble metabolites, facilitating their excretion. While specific metabolic pathways for dihexyl phthalate in aquatic organisms have not been extensively detailed, the general metabolic fate of phthalate esters involves a two-step process.

General Metabolic Transformation

• Hydrolysis: The initial and primary step in the metabolism of phthalate diesters is the hydrolysis of one of the ester linkages by carboxylesterases. This reaction results in the formation of the corresponding monoester metabolite and an alcohol. For dihexyl phthalate, this would yield monohexyl phthalate and hexanol.

• Phase II Conjugation: The monoester metabolite can then undergo further transformation through Phase II conjugation reactions. This typically involves the addition of a polar molecule, such as glucuronic acid or sulfate, to the monoester, making it more water-soluble and easier to excrete from the organism.

Signaling Pathway Diagram of Phthalate Metabolism

Figure 2: Generalized metabolic pathway of dihexyl phthalate in aquatic organisms.

Conclusion and Future Directions

The available evidence, primarily from an estimated BCF value, suggests that dihexyl phthalate has a very high potential for bioaccumulation in aquatic organisms. However, there is a significant lack of empirical data from controlled laboratory studies to definitively quantify its bioaccumulation factors in various aquatic species. The metabolism of DHP is expected to follow the general pathway for phthalates, involving hydrolysis to the monoester followed by conjugation, which would facilitate its excretion.

To better understand and manage the potential ecological risks associated with dihexyl phthalate, further research is imperative. Future studies should focus on:

• Conducting standardized bioaccumulation tests with a range of aquatic organisms, including fish, invertebrates, and algae, to determine empirical BCF and Bioaccumulation Factor (BAF) values.

• Investigating the metabolic fate of dihexyl phthalate in key aquatic species to identify the major metabolites and determine the rates of metabolic transformation.

• Evaluating the potential for trophic transfer and biomagnification of dihexyl phthalate in aquatic food webs.

• Assessing the chronic toxicity of dihexyl phthalate to aquatic organisms at environmentally relevant concentrations.

By addressing these research gaps, the scientific community can develop a more complete and accurate understanding of the environmental risks posed by dihexyl phthalate, which will inform regulatory decisions and the development of safer chemical alternatives.

References

• 1. Dihexyl phthalate | C20H30O4 | CID 6786 - PubChem [pubchem.ncbi.nlm.nih.gov]

Genotoxicity assessment of di-n-hexyl phthalate

An In-Depth Technical Guide to the Genotoxicity Assessment of Di-n-hexyl Phthalate (DNHP)

Introduction

Di-n-hexyl phthalate (DNHP) is a chemical compound used primarily as a plasticizer to enhance the flexibility of polymers. Its widespread use in various consumer and industrial products necessitates a thorough evaluation of its potential toxicological effects, including its capacity to damage genetic material. Genotoxicity assessment is a critical component of safety evaluation, as it identifies chemical agents that can alter the structure, information content, or segregation of DNA. This guide provides a comprehensive overview of the genotoxicity assessment of DNHP, detailing key experimental findings, methodologies, and potential mechanisms of action for an audience of researchers and drug development professionals.

In Vitro Genotoxicity Studies

In vitro assays are foundational in toxicological screening, offering a rapid and controlled environment to assess the genotoxic potential of a substance at the cellular and molecular level.

Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used method to evaluate a chemical's potential to induce gene mutations. It utilizes several strains of Salmonella typhimurium with pre-existing mutations that render them unable to synthesize the amino acid histidine (His-). The assay measures the frequency of reverse mutations that restore the functional gene, allowing the bacteria to grow on a histidine-free medium.

Findings for DNHP: Di-n-hexyl phthalate has been evaluated in bacterial reverse mutation assays and was found to be non-mutagenic. Studies conducted with and without metabolic activation (using a rat liver S9 fraction) did not show a significant increase in the number of revertant colonies compared to controls.

Experimental Protocol: Bacterial Reverse Mutation Assay (Ames Plate Incorporation Method)

• Strain Preparation: Cultures of Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli (e.g., WP2uvrA) are grown overnight in nutrient broth to reach a specific cell density.[1]

• Metabolic Activation: A metabolizing system, typically a post-mitochondrial fraction (S9) from the liver of rats pre-treated with an enzyme inducer like Aroclor 1254, is prepared and mixed with a cofactor solution.

• Exposure: In separate tubes for each tester strain, 0.1 mL of the bacterial culture, 0.1 mL of the DNHP test solution (at various concentrations), and 0.5 mL of either the S9 mix (for metabolic activation) or a buffer (without activation) are combined.

• Plating: To each tube, 2.0 mL of molten top agar containing a trace amount of histidine and biotin is added. The mixture is vortexed gently and poured onto the surface of minimal glucose agar plates.[1]

• Incubation: The plates are incubated in the dark at 37°C for 48-72 hours.

• Scoring: The number of revertant colonies (his+ revertants) on each plate is counted. The background bacterial lawn is also examined for signs of cytotoxicity.

• Data Analysis: The mutagenic potential is evaluated by comparing the number of revertant colonies in the DNHP-treated plates to the number in the solvent control plates. A substance is typically considered mutagenic if it causes a dose-dependent increase in revertants and/or a reproducible increase of at least two-fold over the background.

Caption: Workflow for the Ames Bacterial Reverse Mutation Assay.

In Vitro Mammalian Cell Genotoxicity

While DNHP itself has not been extensively studied in in vitro mammalian cell assays, these tests are crucial for detecting chromosomal damage. An equivocal result was noted for a C6-10 phthalate mixture containing a minor amount of DNHP (1%) in a mouse lymphoma mutation assay.

In Vivo Genotoxicity Studies

In vivo assays assess genotoxicity within a whole organism, accounting for metabolic, distribution, and excretion processes.

In Vivo Micronucleus Test

The micronucleus test detects damage to chromosomes or the mitotic apparatus. Micronuclei are small, extranuclear bodies formed during cell division from chromosome fragments or whole chromosomes that lag behind at anaphase.

Findings for DNHP: No in vivo genotoxicity studies have been conducted directly on DNHP. However, a key analogue, diisohexyl phthalate (DIHP), which contains up to 25% DNHP, was reported to be negative in a mouse micronucleus test.[2] This result contributes to the overall assessment that DNHP is unlikely to be genotoxic.

Experimental Protocol: In Vivo Rodent Micronucleus Assay

• Animal Dosing: Typically, young adult rodents (e.g., mice or rats) are used. DNHP would be administered via a relevant route of exposure (e.g., oral gavage, dietary), usually in two or more doses separated by 24 hours. A vehicle control and a positive control group are included.[3]

• Sample Collection: At appropriate times after the final dose (e.g., 24 and 48 hours), bone marrow is extracted from the femur or tibia. Peripheral blood can also be used.[3]

• Slide Preparation: A cell suspension is created from the bone marrow. The cells are centrifuged, and the pellet is used to make smears on glass microscope slides. For peripheral blood, smears are made directly.[3]

• Staining: The slides are fixed and stained with a dye that differentiates polychromatic erythrocytes (PCEs, immature red blood cells) from normochromatic erythrocytes (NCEs, mature red blood cells) and allows visualization of micronuclei (e.g., Giemsa, acridine orange).[3]

• Scoring: Under a microscope, at least 2000 PCEs per animal are scored for the presence of micronuclei. The ratio of PCEs to NCEs is also determined as a measure of cytotoxicity to the bone marrow.[3]

• Data Analysis: The frequency of micronucleated PCEs in the treated groups is statistically compared to the vehicle control group. A significant, dose-related increase in micronucleated cells indicates a positive result.

Single-Cell Gel Electrophoresis (Comet Assay)

The comet assay is a sensitive method for detecting DNA strand breaks in individual eukaryotic cells. Under electrophoresis, damaged DNA containing fragments and relaxed loops migrates away from the nucleus, forming a "comet" shape.

Findings for DNHP: In contrast to other findings, a study involving in utero exposure of rats to DNHP reported evidence of DNA damage.[4][5] Pregnant rats were administered DNHP by gavage from gestational day 6 to 19. The comet assay, performed on blood lymphocytes and testes samples of the resulting adult male offspring, showed that DNHP could induce DNA breakage.[4][5]

Table 1: Summary of Comet Assay Results for DNHP in Adult Rat Offspring After In Utero Exposure [4][5]

Parameter	Control Group (0 mg/kg/day)	20 mg/kg/day	100 mg/kg/day	500 mg/kg/day
DNA Damage Indicators	Baseline levels	No significant change	Significant increase in DNA breakage vs. control	Significant increase in DNA breakage vs. control
Tail Length	Low	Not specified	Increased	Increased
Tail Intensity	Low	Not specified	Increased	Increased
Olive Tail Moment	Low	Not specified	Significantly higher than control	Significantly higher than control
% DNA in Tail	Low	Not specified	Significantly higher than control	Significantly higher than control

Experimental Protocol: Alkaline Comet Assay

• Cell Preparation: A single-cell suspension is prepared from the tissue of interest (e.g., blood lymphocytes, testes) and kept on ice to prevent DNA repair.[6]

• Embedding in Agarose: The cell suspension is mixed with low-melting-point agarose and pipetted onto a microscope slide pre-coated with normal melting point agarose. A coverslip is applied, and the slide is chilled to solidify the gel.

• Lysis: The slides are immersed in a cold lysing solution (containing high salt and detergents like Triton X-100) overnight. This step removes cell membranes, cytoplasm, and nucleoplasm, leaving behind the DNA as a "nucleoid."[6]

• Alkaline Unwinding: Slides are placed in a horizontal electrophoresis tank filled with a high-pH alkaline buffer (pH > 13). The DNA is allowed to unwind for a period (e.g., 20-40 minutes).[6]

• Electrophoresis: An electric field is applied (e.g., ~25V, 300mA) for a set time (e.g., 20-30 minutes). The negatively charged DNA fragments migrate towards the anode.[6]

• Neutralization and Staining: Slides are neutralized with a Tris buffer and then stained with a fluorescent DNA-binding dye, such as ethidium bromide or SYBR Green.

• Visualization and Scoring: Slides are examined using a fluorescence microscope. Image analysis software is used to quantify the extent of DNA damage by measuring parameters like tail length, % DNA in the tail, and tail moment.[7]

References

• 1. Ames Test Protocol | AAT Bioquest [aatbio.com]
• 2. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 3. Genetic Toxicology - NTP Technical Report on the Toxicology and Carcinogenesis Studies of Di(2-ethylhexyl) Phthalate (CASRN 117-81-7) Administered in Feed to Sprague Dawley (Hsd:Sprague Dawley® SD®) Rats - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. ovid.com [ovid.com]
• 5. researchgate.net [researchgate.net]
• 6. Genotoxicity - Wikipedia [en.wikipedia.org]
• 7. iss.it [iss.it]

An In-Depth Technical Guide to the Synthesis of Dihexyl Phthalate from Phthalic Anhydride and Hexanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of dihexyl phthalate, a significant plasticizer, from the esterification of phthalic anhydride and hexanol. This document details the underlying reaction mechanism, various catalytic systems, detailed experimental protocols, and methods for purification and analysis.

Introduction

Di-n-hexyl phthalate (DNHP) is a diester of phthalic acid and n-hexanol, belonging to the class of phthalate esters. These compounds are primarily utilized as plasticizers to enhance the flexibility, durability, and transparency of polymers, particularly polyvinyl chloride (PVC). The synthesis of DNHP is a classic example of an acid-catalyzed esterification reaction, a fundamental process in organic chemistry with broad industrial applications. Understanding the kinetics, optimizing reaction conditions, and selecting appropriate catalysts are crucial for achieving high yields and purity of the final product.

Reaction Mechanism and Kinetics

The synthesis of dihexyl phthalate from phthalic anhydride and hexanol is a two-stage process. The first stage is a rapid, non-catalytic, and virtually irreversible reaction that forms the monoester, mono-n-hexyl phthalate. This occurs readily upon dissolving phthalic anhydride in n-hexanol at temperatures below 100°C.[1]

The second stage is a slower, reversible equilibrium reaction where the monoester reacts with a second molecule of hexanol to form the diester, dihexyl phthalate, and water.[1] This step requires a catalyst to proceed at a reasonable rate. The overall reaction is represented as follows:

C₈H₄O₃ + 2 C₆H₁₄O ⇌ C₂₀H₃₀O₄ + H₂O (Phthalic Anhydride + 2 Hexanol ⇌ Dihexyl Phthalate + Water)

To favor the forward reaction and achieve a high yield of the diester, the water produced during the reaction must be continuously removed, in accordance with Le Chatelier's principle.[2]

The kinetics of the second stage of the esterification, when catalyzed by sulfuric acid, has been shown to be first order with respect to the monoester and does not depend on the concentration of the alcohol.[3] However, with a tetrabutyl titanate catalyst, the reaction is second order with respect to both the monoester and the alcohol.[1]

Catalysis

A variety of catalysts can be employed for the synthesis of dihexyl phthalate. The choice of catalyst significantly impacts the reaction rate, yield, and purity of the product.

• Acid Catalysts: Conventional acid catalysts are widely used.

  • Sulfuric Acid (H₂SO₄): A strong and effective catalyst that provides a high reaction rate.[2][4] However, it can lead to side reactions such as dehydration and oxidation of the alcohol, and its corrosive nature requires specialized equipment.[2]

  • p-Toluenesulfonic Acid (p-TSA): A milder acid catalyst that results in fewer side reactions compared to sulfuric acid.[5] It is, however, more expensive.[4]

• Solid Acid Catalysts: These have gained prominence as environmentally friendly alternatives.

  • Zeolites, Ion-Exchange Resins, and Metal Oxides: These catalysts are non-corrosive, easily separable from the reaction mixture, and can be reused, which simplifies the purification process and reduces waste.[2] Sulfated zirconia has shown activity comparable to homogeneous catalysts like sulfuric acid and p-TSA for the synthesis of similar phthalates.[6]

• Organometallic Catalysts:

  • Tetrabutyl Titanate (TBT): This catalyst is known for producing a high-purity product with minimal byproducts.[4] However, its catalytic activity is generally lower than that of strong acids.[4] A study on the synthesis of di(2-ethylhexyl) phthalate (a close analog) using a supported tetrabutyl titanate catalyst on TiO₂-Al₂O₃ demonstrated good reusability.

The following diagram illustrates the general acid-catalyzed reaction pathway:

Acid-Catalyzed Esterification Pathway

Experimental Protocols

Below are detailed methodologies for the synthesis of dihexyl phthalate.

General Laboratory Procedure using a Solid Acid Catalyst

This protocol is adapted from a general procedure for catalytic esterification.[7]

Materials:

• Phthalic anhydride (4 mmol)

• n-Hexanol (20 mmol)

• Solid acid catalyst (e.g., MIL-101(Cr)-SO₃H, 60 mg)

• 20% aqueous sodium carbonate solution

• Dichloromethane (CH₂Cl₂)

• Anhydrous sodium sulfate

• Ethyl acetate/n-hexane mixture (1:15 v/v)

Equipment:

• Round-bottom flask equipped with a condenser

• Heating mantle with magnetic stirrer

• Filtration apparatus

• Separatory funnel

• Rotary evaporator

• Column chromatography setup

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a condenser, add phthalic anhydride (4 mmol) and n-hexanol (20 mmol).

• Catalyst Addition: Add the solid acid catalyst (60 mg) to the flask.

• Reaction: Heat the mixture to reflux and maintain for 5 hours with stirring.

• Catalyst Removal: Cool the reaction mixture to room temperature and separate the catalyst by filtration.

• Neutralization: Add 100 mL of a 20% aqueous sodium carbonate solution to the filtrate to neutralize any unreacted phthalic anhydride and the monoester.

• Extraction: Transfer the mixture to a separatory funnel and extract the organic layer with dichloromethane (2 x 50 mL).

• Drying: Dry the combined organic layers over anhydrous sodium sulfate.

• Solvent Removal: Remove the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography using an ethyl acetate/n-hexane (1:15 v/v) mixture as the eluent.

• Product Isolation: Collect the fractions containing the pure dihexyl phthalate and remove the solvent to obtain the final product. The yield can be determined by the weight of the product.

Data Presentation

The following tables summarize quantitative data on the synthesis of dihexyl phthalate and its close analog, di(2-ethylhexyl) phthalate (DEHP), under various conditions.

Table 1: Synthesis of Di-n-hexyl Phthalate with a Functionalized Solid Acid Catalyst [7]

Parameter	Value
Phthalic Anhydride	4 mmol
n-Hexanol	20 mmol
Catalyst	Butylamine-functionalized MIL-101(Cr)-SO₃H
Reaction Time	5 hours
Condition	Reflux
Yield	72.5%

Table 2: Comparison of Catalysts for Di(2-ethylhexyl) Phthalate (DEHP) Synthesis

Catalyst	Reaction Time	Conversion	Reference
Tetra-n-butyltitanate (TnBT)	2 hours	98%	[8]
Aluminum oxide/sodium hydroxide	3 hours	98%	[8]

Table 3: Optimized Conditions for DEHP Synthesis with a Supported Tetrabutyl Titanate Catalyst

Parameter	Optimal Value
Catalyst Dosage	0.3% of reactants' weight
Molar Ratio (Phthalic Anhydride:2-Ethylhexanol)	1 : 2.3 - 2.4
Reaction Temperature	205 - 215°C

Mandatory Visualizations

Experimental Workflow

The following diagram outlines the general experimental workflow for the synthesis and purification of dihexyl phthalate.

General Experimental Workflow

Purification and Characterization

The purification of dihexyl phthalate is crucial to remove unreacted starting materials, the monoester, catalyst residues, and any byproducts.

• Neutralization and Extraction: As detailed in the experimental protocol, an initial wash with a basic solution like sodium carbonate or sodium bicarbonate is essential to remove acidic impurities. Subsequent extraction into an organic solvent separates the ester from aqueous-soluble components.

• Column Chromatography: This is a highly effective method for obtaining high-purity dihexyl phthalate, especially on a laboratory scale. A silica gel column with a non-polar eluent system, such as a mixture of hexane and ethyl acetate, is typically used.

• Distillation: For larger-scale preparations, vacuum distillation can be employed to purify the final product, taking advantage of its high boiling point.

Characterization of the purified dihexyl phthalate can be performed using standard analytical techniques, including:

• Gas Chromatography-Mass Spectrometry (GC-MS): To confirm the purity and identity of the compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the chemical structure.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic functional groups, particularly the ester carbonyl stretch.

Conclusion

The synthesis of dihexyl phthalate from phthalic anhydride and hexanol is a well-established esterification reaction. The selection of an appropriate catalyst is paramount in achieving high yields and purity while minimizing environmental impact. While traditional acid catalysts are effective, the use of reusable solid acid catalysts presents a more sustainable approach. The detailed experimental protocols and purification methods provided in this guide offer a solid foundation for researchers and professionals in the field to successfully synthesize and purify dihexyl phthalate for various applications.

References

• 1. researchgate.net [researchgate.net]
• 2. biosynce.com [biosynce.com]
• 3. researchgate.net [researchgate.net]
• 4. scribd.com [scribd.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. DI-N-HEXYL PHTHALATE synthesis - chemicalbook [chemicalbook.com]
• 8. tsijournals.com [tsijournals.com]

Dihexyl Phthalate: A Technical Guide to Health Effects and Human Exposure

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dihexyl phthalate, a plasticizer used to enhance the flexibility of polymers, exists primarily as two isomers: di-n-hexyl phthalate (DnHP) and di-isohexyl phthalate (DIHP). Growing toxicological evidence, primarily from rodent studies, indicates that exposure to dihexyl phthalate can lead to a range of adverse health effects, with a significant impact on the endocrine and reproductive systems. This technical guide provides an in-depth review of the current scientific understanding of the health effects of dihexyl phthalate, its toxicokinetics, and the primary pathways of human exposure. Quantitative data from key studies are summarized in tabular format for comparative analysis. Detailed experimental protocols for pivotal studies are outlined to provide researchers with a practical understanding of the methodologies employed. Furthermore, key signaling pathways implicated in the toxicological effects of dihexyl phthalate are visualized using Graphviz diagrams to elucidate the molecular mechanisms of action. This guide is intended to be a comprehensive resource for researchers, scientists, and professionals in drug development to support further investigation and risk assessment of this compound.

Introduction

Phthalates are a class of synthetic chemicals widely used as plasticizers in a vast array of consumer and industrial products. Dihexyl phthalate, encompassing its primary isomers di-n-hexyl phthalate (DnHP) and di-isohexyl phthalate (DIHP), is utilized in the manufacturing of products such as polyvinyl chloride (PVC) plastics, automotive parts, lubricants, and building materials.[1] Due to their non-covalent bonds with the polymer matrix, phthalates can leach into the environment, leading to widespread human exposure through ingestion, inhalation, and dermal contact.[2] This guide focuses on the health effects and human exposure pathways of dihexyl phthalate, with a particular emphasis on DnHP due to the greater availability of toxicological data. Data for the more extensively studied di(2-ethylhexyl) phthalate (DEHP) is included for comparative purposes where data for dihexyl phthalate is limited.

Health Effects of Dihexyl Phthalate

The primary health concerns associated with dihexyl phthalate exposure are reproductive and developmental toxicity, with the liver also being a target organ.

Reproductive Toxicity

Studies in animal models have demonstrated that DnHP is a reproductive toxicant, affecting both male and female fertility.

• Male Reproductive System: Exposure to DnHP in male rodents has been shown to cause testicular atrophy, reduced sperm counts, and decreased testosterone production.[3] The lowest-observed-adverse-effect level (LOAEL) for decreased male and female fertility in a continuous breeding study in mice was established at 380 mg/kg body weight/day, with no no-observed-adverse-effect level (NOAEL) determined in that study.[4]

• Female Reproductive System: In the same continuous breeding study, female fertility was also adversely affected at the LOAEL of 380 mg/kg bw/day.[4]

Developmental Toxicity

In utero exposure to DnHP has been shown to induce developmental abnormalities, particularly in the male reproductive tract.

• A study on fetal exposure of male rats to DnHP resulted in reproductive malformations, including underdeveloped or undescended testes and hypospadias.[5] A no-effect level for these developmental effects was established at 5 mg/kg bw/day, with a lowest-effect level of 20 mg/kg bw/day.[6]

• High doses of DnHP (9900 mg/kg bw/day) administered to pregnant mice resulted in the loss of all litters.[4]

Liver Toxicity

The liver is another target organ for dihexyl phthalate toxicity. Repeated administration of high dietary doses of DnHP (>1000 mg/kg bw/d) has been shown to cause liver toxicity in rodents.[4]

Endocrine Disruption

Dihexyl phthalate and its metabolites are considered endocrine-disrupting chemicals (EDCs). They can interfere with hormone signaling pathways, including those involving peroxisome proliferator-activated receptors (PPARs) and estrogen receptors.

Quantitative Toxicological Data

The following tables summarize the key quantitative data from toxicological studies on di-n-hexyl phthalate and its analogue, DEHP.

Table 1: Reproductive and Developmental Toxicity of Di-n-hexyl Phthalate (DnHP)

Endpoint	Species	Exposure Route	Dose (mg/kg bw/day)	Effect	NOAEL (mg/kg bw/day)	LOAEL (mg/kg bw/day)	Reference
Fertility (Male & Female)	Mouse	Oral (diet)	380, 800, 1670	Decreased number of litters, reduced live pups/litter	Not Established	380	[4]
Developmental Toxicity	Mouse	Oral (gavage)	9900	Complete litter loss	Not Established	9900	[4]
Fetal Testicular Testosterone Production	Rat	Oral (gavage)	5, 20, 625	Reduced testosterone production and downregulation of steroidogenic genes	5	20	[6]

Table 2: Reproductive and Developmental Toxicity of Di(2-ethylhexyl) Phthalate (DEHP) for Comparison

Endpoint	Species	Exposure Route	Dose (mg/kg bw/day)	Effect	NOAEL (mg/kg bw/day)	LOAEL (mg/kg bw/day)	Reference
Female Reproductive Development	Rat	Oral (gavage)	5, 15, 45, 135, 405	Delayed vaginal opening	5	15	[7]
Testicular Toxicity	Rat	Oral (gavage)	400 (single dose)	Detachment and sloughing of germ cells	Not Applicable	400	[8]

Human Exposure Pathways

Human exposure to dihexyl phthalate is widespread and occurs through multiple pathways.

Ingestion

• Food: Phthalates can migrate from food packaging materials, particularly those made of PVC, into foodstuffs.[9] Fatty foods are more susceptible to phthalate leaching.

• Dust: Indoor dust can be a significant source of exposure, especially for children, due to the settling of phthalates released from consumer products.[10]

Inhalation

• Indoor Air: Phthalates are semi-volatile organic compounds and can be present in indoor air, released from sources like vinyl flooring, building materials, and household furnishings.[2]

Dermal Contact

• Consumer Products: Direct skin contact with products containing dihexyl phthalate, such as some personal care products, can lead to dermal absorption.[11]

Occupational Exposure

Workers in industries that manufacture or use dihexyl phthalate, such as in the production of PVC plastics, may experience higher levels of exposure.[4] Occupational exposure limits for DEHP have been established by agencies like OSHA, with a permissible exposure limit (PEL) of 5 mg/m³ as an 8-hour time-weighted average.[12]

Table 3: Concentrations of Dihexyl Phthalate and Analogues in Various Media

Phthalate	Medium	Location/Source	Concentration Range	Reference
DEHP	Indoor Dust	Kuwait Homes	470 - 7800 µg/g	[10]
DEHP	Indoor Dust	University Dormitories	Median: 634.2 - 1394.7 µg/g	[13]
DEHP	Consumer Products (Nail Polish)	USA	Up to 62,607 µg/g (DBP)	[14]
DEHP	Workplace Air	Various Industries	Up to 60 mg/m³ (total phthalates in older studies)	[4]

Experimental Protocols

This section outlines the methodologies of key studies to provide a deeper understanding of the experimental approaches used to assess the health effects of dihexyl phthalate.

Continuous Breeding Study for Reproductive Toxicity

• Objective: To assess the effects of DnHP on fertility and reproduction over a continuous exposure period.

• Animal Model: CD-1 Mice.

• Dosing Regimen: DnHP was administered in the diet at concentrations of 0, 0.3, 0.6, or 1.2% w/w, corresponding to doses of approximately 0, 380, 800, or 1670 mg/kg bw/day. Breeding pairs were dosed for 7 days prior to and during a 98-day cohabitation period.

• Endpoints Measured: Number of litters per pair, number of live pups per litter, proportion of pups born alive, and pup weight. A crossover mating trial was also conducted to assess effects on each sex individually.

• Reference: [4]

In Utero Exposure Study for Developmental Toxicity and Steroidogenesis

• Objective: To evaluate the dose-response relationship of DnHP on fetal testicular testosterone production and the expression of genes involved in steroidogenesis.

• Animal Model: Pregnant Sprague-Dawley rats.

• Dosing Regimen: DnHP was administered by oral gavage from gestation day (GD) 12 to 19 at doses of 5, 20, and 625 mg/kg bw/day.

• Endpoints Measured:

  • Ex vivo testosterone production by fetal testes on GD 19.

  • mRNA expression of genes involved in cholesterol transport and steroid synthesis (e.g., SR-B1, StAR, P450scc, 3βHSD, and P450c17) in fetal testes, measured by quantitative real-time PCR.

• Reference: [6]

In Vitro Assay for Steroidogenesis Inhibition

• Objective: To assess the direct effects of phthalate monoesters on testosterone production in a Leydig cell model.

• Cell Model: MA-10 mouse Leydig tumor cells.

• Methodology: Cells were cultured and treated with various concentrations of phthalate monoesters. Testosterone production was stimulated with luteinizing hormone (LH). Testosterone levels in the culture media were measured by enzyme-linked immunosorbent assay (ELISA). Gene expression of steroidogenic enzymes was analyzed using RT-PCR.

• Reference: [15]

Signaling Pathways and Mechanisms of Toxicity

The toxic effects of dihexyl phthalate are mediated through its interaction with several key signaling pathways. The primary metabolite, mono-n-hexyl phthalate (MnHP), is often the more biologically active compound.

Peroxisome Proliferator-Activated Receptors (PPARs)

Phthalate monoesters, including the active metabolite of DnHP, can act as ligands for PPARs, particularly PPARα and PPARγ.

• PPARα Activation: Activation of PPARα in the liver is a proposed mechanism for the hepatotoxicity and hepatocarcinogenesis observed with some phthalates in rodents.[12] This activation leads to the modulation of genes involved in lipid metabolism.

• PPARγ Activation: Activation of PPARγ by phthalate monoesters can influence adipocyte differentiation and insulin sensitization.[12]

PPAR signaling pathway activation by dihexyl phthalate metabolites.

Estrogen Receptor (ER) Signaling

Some phthalates and their metabolites have been shown to interact with estrogen receptors, potentially leading to endocrine-disrupting effects.

• ERα and ERβ Modulation: DEHP has been shown to modulate the expression of ERα and ERβ in pituitary cells, which could impact hormone regulation.[16] While direct evidence for DnHP is less clear, its structural similarity suggests a potential for similar interactions.

Estrogen receptor signaling pathway modulation by MnHP.

Aryl Hydrocarbon Receptor (AhR) Signaling

The aryl hydrocarbon receptor is another nuclear receptor that can be activated by environmental contaminants.

• AhR Activation: DEHP has been shown to activate the AhR signaling pathway, which can lead to the induction of cytochrome P450 enzymes and contribute to toxic effects in various tissues, including the reproductive system.[7][17]

Aryl hydrocarbon receptor (AhR) signaling pathway activation.

Toxicokinetics

The toxicokinetics of dihexyl phthalate involve its absorption, distribution, metabolism, and excretion.

• Absorption: Dihexyl phthalate can be absorbed through the gastrointestinal tract, lungs, and skin.[4] Oral absorption is generally rapid.

• Distribution: Following absorption, phthalates are distributed throughout the body.

• Metabolism: Dihexyl phthalate is rapidly hydrolyzed to its monoester metabolite, mono-n-hexyl phthalate (MnHP) or mono-isohexyl phthalate (MIHP), which is considered the primary toxicant. Further oxidative metabolism can occur.

• Excretion: The metabolites are primarily excreted in the urine, often as glucuronide conjugates.

General toxicokinetic workflow for dihexyl phthalate.

Conclusion

The available scientific evidence, predominantly from animal studies, indicates that dihexyl phthalate poses a risk to human health, particularly concerning reproductive and developmental endpoints. The liver is also a target for toxicity. The mechanisms of action involve the disruption of key signaling pathways, including PPAR, estrogen receptor, and AhR signaling. Human exposure is ubiquitous, occurring through various pathways, with diet and the indoor environment being significant contributors. While much of the detailed mechanistic and toxicological data comes from studies on the analogue DEHP, the structural similarities suggest that DnHP and DIHP likely share similar toxicological profiles. Further research is warranted to better characterize the dose-response relationships for dihexyl phthalate in humans, refine our understanding of its mechanisms of action, and more accurately quantify human exposure from all sources. This in-depth technical guide serves as a foundational resource for the scientific community to advance these research efforts and inform public health and regulatory decisions.

References

• 1. Dihexyl phthalate | C20H30O4 | CID 6786 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. A Review of Biomonitoring of Phthalate Exposures - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cpsc.gov [cpsc.gov]
• 4. DI(2-ETHYLHEXYL) PHTHALATE - Some Chemicals Present in Industrial and Consumer Products, Food and Drinking-Water - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Exposure to di-(2-ethylhexyl) phthalate reduces secretion of GDNF via interfering with estrogen pathway and downregulating ERK/c-fos signaling pathway in astrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. richtmann.org [richtmann.org]
• 7. The role of the aryl hydrocarbon receptor in mediating the effects of mono(2-ethylhexyl) phthalate in mouse ovarian antral follicles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Toxic Effects of Di-2-ethylhexyl Phthalate: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 9. eaht.org [eaht.org]
• 10. Biomonitoring of the di(2-ethylhexyl) phthalate metabolites mono(2-ethyl-5-hydroxyhexyl) phthalate and mono(2-ethyl-5-oxohexyl) phthalate in children and adults during the course of time and seasons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Involvement of the peroxisome proliferator-activated receptor gamma (Pparγ) and matrix metalloproteinases-2 and -9 (Mmp-2 and -9) in the mechanism of action of di(2-ethylhexyl)phthalate (DEHP) in cultured mouse brain astrocytes and neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Activation of PPARalpha and PPARgamma by environmental phthalate monoesters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. ehp.niehs.nih.gov [ehp.niehs.nih.gov]
• 14. The Action of Di-(2-Ethylhexyl) Phthalate (DEHP) in Mouse Cerebral Cells Involves an Impairment in Aryl Hydrocarbon Receptor (AhR) Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Assessing the relevance of in vitro measures of phthalate inhibition of steroidogenesis for in vivo response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. The phthalate DEHP modulates the estrogen receptors α and β increasing lactotroph cell population in female pituitary glands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. The Action of Di-(2-Ethylhexyl) Phthalate (DEHP) in Mouse Cerebral Cells Involves an Impairment in Aryl Hydrocarbon Receptor (AhR) Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Quantification of Dihexyl Phthalate in Water Samples by Gas Chromatography-Mass Spectrometry (GC-MS)

Introduction

Dihexyl phthalate is a member of the phthalic acid esters family, primarily used as a plasticizer to enhance the flexibility and durability of polymers. Due to its widespread use, it can leach into the environment, leading to the contamination of water sources. As phthalates are recognized as endocrine-disrupting chemicals, monitoring their concentration in water is crucial for environmental and public health.[1][2] Gas Chromatography-Mass Spectrometry (GC-MS) is a robust and widely used analytical technique for the selective and sensitive quantification of phthalates in complex matrices.[3] This application note provides a detailed method for the extraction and quantification of dihexyl phthalate in water samples.

Principle

This method involves the extraction of dihexyl phthalate from water samples using liquid-liquid extraction (LLE) or solid-phase extraction (SPE), followed by analysis using a GC-MS system. The gas chromatograph separates the target analyte from other compounds in the extract based on its volatility and interaction with the stationary phase of the analytical column. The mass spectrometer then detects and quantifies the dihexyl phthalate by monitoring its characteristic mass ions in Selected Ion Monitoring (SIM) mode, which provides high sensitivity and selectivity. An internal standard is used to ensure accuracy and precision throughout the sample preparation and analysis process.

Experimental Protocols

1. Sample Preparation

Contamination is a significant concern in phthalate analysis due to their ubiquitous nature.[4] It is critical to use high-purity solvents and meticulously cleaned glassware. Running procedural blanks with each sample batch is mandatory to monitor for background contamination.[4]

Protocol 1A: Liquid-Liquid Extraction (LLE)

This protocol is adapted from standard environmental methods for phthalate analysis.[5][6]

• Measure a 500 mL aliquot of the water sample into a 1 L glass separatory funnel with a glass or PTFE stopcock.

• Spike the sample with an appropriate internal standard (e.g., Benzyl benzoate) and a surrogate standard (e.g., Diphenyl phthalate).[5][7]

• Adjust the sample pH to between 5.0 and 7.0. Phthalate esters can hydrolyze under basic conditions.[5]

• Add 40 mL of high-purity methylene chloride (or a methylene chloride-petroleum ether mixture) to the funnel.[6][8]

• Seal the funnel and shake vigorously for 2 minutes, periodically venting the pressure.

• Allow the layers to separate for at least 10 minutes.

• Drain the lower organic layer into a collection flask.

• Repeat the extraction two more times with fresh 40 mL portions of the solvent, combining the extracts.

• Dry the combined extract by passing it through a funnel containing anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1.0 mL using a gentle stream of nitrogen or a rotary evaporator at a temperature no higher than 40°C.[6]

• The sample is now ready for GC-MS analysis.

Protocol 1B: Solid-Phase Extraction (SPE)

SPE is an alternative method that can reduce solvent usage and potential contamination.[4][9]

• Condition an appropriate SPE cartridge (e.g., a divinylbenzene-based polymer cartridge) according to the manufacturer's instructions, typically with methanol followed by phthalate-free water.

• Measure a 500 mL water sample and spike it with internal and surrogate standards.

• Pass the entire sample through the SPE cartridge at a flow rate of approximately 5-10 mL/min.

• After loading, wash the cartridge with phthalate-free water to remove interferences.

• Dry the cartridge thoroughly under a vacuum or with a stream of nitrogen.

• Elute the phthalates from the cartridge using a small volume of an appropriate solvent, such as dichloromethane or acetone.[9]

• Concentrate the eluate to a final volume of 1.0 mL under a gentle stream of nitrogen.

• The sample is now ready for GC-MS analysis.

2. GC-MS Analysis

Instrumentation: The analysis can be performed on a standard GC-MS system, such as an Agilent 8890 GC coupled to a 5977B MS detector.[10][11]

Calibration: Prepare a series of calibration standards by diluting a certified stock solution of dihexyl phthalate in hexane or another suitable solvent.[11][12] The concentration range should bracket the expected sample concentrations (e.g., 0.05 to 5 mg/L).[11][12] All calibration standards must contain the internal standard at the same concentration as in the prepared samples.

3. Data Analysis

Quantification is based on the ratio of the peak area of the dihexyl phthalate quantitation ion to the peak area of the internal standard quantitation ion. A calibration curve is generated by plotting this area ratio against the concentration of the standards. The concentration of dihexyl phthalate in the samples is then determined from this curve.

Data Presentation

Table 1: GC-MS Operating Conditions

Parameter	Setting
GC System	Agilent 8890 GC or equivalent
Capillary Column	HP-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent[13]
Carrier Gas	Helium at a constant flow of 1.0 mL/min[11]
Inlet Mode	Splitless
Inlet Temperature	280°C[13]
Injection Volume	1 µL
Oven Program	Initial 50°C for 1 min, ramp at 30°C/min to 280°C, then ramp at 15°C/min to 310°C and hold for 5 min[11]
MS System	Agilent 5977B MSD or equivalent
Transfer Line Temp	290°C[11]
Ion Source	Electron Ionization (EI)
Source Temperature	300°C[11]
Quadrupole Temp	150°C[11]
Acquisition Mode	Selected Ion Monitoring (SIM)

| Solvent Delay | 5 minutes[11] |

Table 2: SIM Ions for Dihexyl Phthalate

Compound	Retention Time (approx. min)	Quantitation Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Dihexyl Phthalate	15.46	149	150	233

Retention time and ions are based on typical instrument conditions and should be confirmed experimentally.[10]

Table 3: Example Calibration Data

Standard Level	Concentration (µg/L)	Analyte Area / IS Area	Correlation Coefficient (R²)
1	5	0.045
2	10	0.092
3	50	0.461	> 0.995
4	100	0.915

| 5 | 250 | 2.305 | |

Table 4: Example Quality Control (QC) Results

QC Parameter	Acceptance Criteria	Example Result
Method Blank	< Limit of Detection	Not Detected
Surrogate Recovery	70 - 130%	95%
Matrix Spike Recovery	70 - 130%	88%

| Matrix Spike Duplicate (RPD) | < 20% | 7% |

Visualization

Caption: Workflow for Dihexyl Phthalate Quantification in Water.

References

• 1. Determination of phthalates in bottled waters using solid-phase microextraction and gas chromatography tandem mass spectrometry | مواقع أعضاء هيئة التدريس [faculty.ksu.edu.sa]
• 2. researchgate.net [researchgate.net]
• 3. gcms.cz [gcms.cz]
• 4. Demonstrating the application of a liquid chromatography-mass spectrometry method for the determination of phthalate diesters in complex solid and liq ... - Analytical Methods (RSC Publishing) DOI:10.1039/D5AY01057H [pubs.rsc.org]
• 5. epa.gov [epa.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. Development and Validation of Gas Chromatography-Triple Quadrupole Mass Spectrometric Method for Quantitative Determination of Regulated Plasticizers in Medical Infusion Sets - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. agilent.com [agilent.com]
• 10. fses.oregonstate.edu [fses.oregonstate.edu]
• 11. agilent.com [agilent.com]
• 12. shimadzu.com [shimadzu.com]
• 13. Making sure you're not a bot! [lilloa.univ-lille.fr]

Application Note: Sample Preparation for the Analysis of Dihexyl Phthalate in Biological Tissues

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the extraction, cleanup, and quantification of dihexyl phthalate (DHP) in biological tissue samples. Phthalates are ubiquitous environmental contaminants and potential endocrine disruptors, making their accurate measurement in biological matrices crucial for toxicological and pharmaceutical research. The described methodology emphasizes rigorous contamination control and employs solid-phase extraction (SPE) for sample cleanup, followed by analysis using Gas Chromatography-Mass Spectrometry (GC-MS). This protocol is designed to deliver reliable and reproducible results for the determination of DHP at trace levels.

Introduction

Dihexyl phthalate (DHP) is a plasticizer used to enhance the flexibility and durability of various polymer products. Due to its widespread use, DHP can leach into the environment and accumulate in biological systems. The analysis of DHP in biological tissues presents significant challenges, primarily due to the complex sample matrix and the pervasive background contamination from laboratory equipment.[1] Lipids, proteins, and other endogenous substances can interfere with analytical measurements, necessitating a robust sample preparation procedure to isolate the analyte of interest.[2][3]

This application note details a comprehensive workflow, from sample collection to final analysis, designed to minimize contamination and maximize recovery. The primary analytical technique described is Gas Chromatography-Mass Spectrometry (GC-MS), which is favored for its high sensitivity and selectivity in identifying and quantifying phthalate esters.[1][4]

Critical Considerations: Contamination Control

Due to the ubiquitous nature of phthalates in laboratory materials, strict measures must be taken to prevent sample contamination.[1] All steps should be performed in an environment designed to minimize background phthalate levels.

• Glassware: Use exclusively glass or stainless-steel equipment. Avoid all plastic containers, pipette tips, and vial caps unless certified as phthalate-free.

• Solvents: All solvents (e.g., hexane, acetone, toluene, methanol) must be of high-purity, HPLC, or GC-grade.[5]

• Cleaning: Thoroughly clean all glassware by washing with detergent, rinsing with ultrapure water, and then baking at a high temperature (e.g., 400°C) or rinsing with high-purity solvent immediately before use.[1]

• Procedural Blanks: A procedural blank (a sample containing no tissue that is carried through the entire preparation and analysis process) must be included with every batch of samples to monitor for background contamination.

References

• 1. atsdr.cdc.gov [atsdr.cdc.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. mdpi.com [mdpi.com]
• 4. fses.oregonstate.edu [fses.oregonstate.edu]
• 5. osha.gov [osha.gov]

Application Notes and Protocols: Synthesis and Purification of Di-n-hexyl Phthalate Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Di-n-hexyl phthalate (DNHP) is a member of the phthalic acid ester class of organic compounds, widely utilized as a plasticizer in the manufacturing of polymers to enhance their flexibility and durability.[1][2] Its presence in various consumer products necessitates its availability as a certified analytical standard for quality control and research purposes. This document provides detailed protocols for the chemical synthesis and subsequent purification of di-n-hexyl phthalate to a high-purity standard suitable for analytical applications.

Synthesis of Di-n-hexyl Phthalate

The primary method for synthesizing di-n-hexyl phthalate is through the esterification of phthalic anhydride with n-hexanol.[1][2] This reaction is typically catalyzed by a strong acid or a solid acid catalyst.

Experimental Protocol: Acid-Catalyzed Esterification

This protocol describes a common laboratory-scale synthesis of di-n-hexyl phthalate using a solid acid catalyst.[1][3]

Materials:

• Phthalic anhydride (4 mmol)

• n-Hexanol (20 mmol)

• MIL-101(Cr)-SO3H or similar solid acid catalyst (60 mg)[1][3]

• 20% aqueous sodium carbonate solution (100 mL)[1][3]

• Dichloromethane (CH2Cl2, 100 mL)[3]

• Anhydrous sodium sulfate[1][3]

• Ethyl acetate

• n-Hexane

Equipment:

• Round-bottom flask equipped with a condenser

• Heating mantle

• Filtration apparatus

• Separatory funnel

• Rotary evaporator

• Glass chromatography column

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a condenser, combine 4 mmol of phthalic anhydride and 20 mmol of n-hexanol.[1][3]

• Catalyst Addition: Add 60 mg of the solid acid catalyst (e.g., MIL-101(Cr)-SO3H) to the flask.[1][3]

• Reaction: Heat the mixture to reflux and maintain for 5 hours.[1][3]

• Cooling and Catalyst Removal: After 5 hours, cool the reaction mixture to room temperature. Separate the catalyst from the mixture by filtration.[1][3]

• Work-up: Transfer the filtrate to a separatory funnel and add 100 mL of a 20% aqueous sodium carbonate solution to neutralize any unreacted acid.[1][3]

• Extraction: Extract the aqueous layer twice with 50 mL portions of dichloromethane.[3]

• Drying: Combine the organic layers and dry over anhydrous sodium sulfate.[1][3]

• Solvent Removal: Remove the dichloromethane under reduced pressure using a rotary evaporator to yield the crude product.[3]

Purification of Di-n-hexyl Phthalate

The crude di-n-hexyl phthalate is purified by column chromatography to remove unreacted starting materials and byproducts.

Experimental Protocol: Column Chromatography

Procedure:

• Column Preparation: Prepare a silica gel column using a slurry of silica in n-hexane.

• Loading: Dissolve the crude product in a minimal amount of the eluent and load it onto the column.

• Elution: Elute the column with a mixture of ethyl acetate and n-hexane in a 1:15 (v/v) ratio.[1][3]

• Fraction Collection: Collect the fractions containing the purified di-n-hexyl phthalate.

• Purity Analysis: Analyze the purity of the collected fractions using an appropriate analytical technique such as Gas Chromatography with Flame Ionization Detection (GC-FID).[4]

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified di-n-hexyl phthalate standard.

Quantitative Data Summary

The following table summarizes the quantitative data associated with the synthesis and purification of di-n-hexyl phthalate.

Parameter	Value	Reference
Synthesis
Phthalic Anhydride	4 mmol	[1][3]
n-Hexanol	20 mmol	[1][3]
Catalyst (MIL-101(Cr)-SO3H)	60 mg	[1][3]
Reaction Time	5 hours	[1][3]
Reaction Temperature	Reflux	[1][3]
Reported Yield	72.5%	[3]
Purification
Chromatography Eluent	Ethyl Acetate:n-Hexane (1:15, v/v)	[1][3]
Analytical Purity
Assay (GC)	≥99.0%

Experimental Workflows

The following diagrams illustrate the key experimental workflows for the synthesis and purification of di-n-hexyl phthalate.

Caption: Workflow for the synthesis and work-up of di-n-hexyl phthalate.

Caption: Workflow for the purification of di-n-hexyl phthalate by column chromatography.

References

• 1. guidechem.com [guidechem.com]
• 2. DI-N-HEXYL PHTHALATE - Ataman Kimya [atamanchemicals.com]
• 3. DI-N-HEXYL PHTHALATE synthesis - chemicalbook [chemicalbook.com]
• 4. osha.gov [osha.gov]

Application Note: Protocol for Dihexyl Phthalate Extraction from PVC Materials and Quantification by GC-MS

Introduction

Dihexyl phthalate (DHP) is a member of the phthalate ester family, commonly used as a plasticizer to impart flexibility and durability to polyvinyl chloride (PVC) products. Due to its potential as an endocrine disruptor, regulatory bodies worldwide have restricted its use in various consumer products. Accurate quantification of DHP in PVC materials is crucial for quality control, regulatory compliance, and risk assessment. This application note provides a detailed protocol for the extraction of dihexyl phthalate from PVC matrices using ultrasonic-assisted solvent extraction and subsequent analysis by Gas Chromatography-Mass Spectrometry (GC-MS).

Principle

The protocol is based on the principle of solvent extraction, where a suitable organic solvent is used to selectively dissolve and remove dihexyl phthalate from the solid PVC matrix. The process is enhanced by ultrasonic agitation, which increases the surface area of contact between the sample and the solvent, thereby improving extraction efficiency and reducing extraction time.[1][2] Following extraction, the extract is analyzed using GC-MS. The gas chromatograph separates the components of the extract, and the mass spectrometer provides identification and quantification of dihexyl phthalate based on its unique mass spectrum.

Experimental Protocols

1. Protocol for Ultrasonic-Assisted Solvent Extraction (USE)

This protocol details the steps for extracting dihexyl phthalate from a PVC sample.

a. Apparatus and Reagents

• Analytical balance (± 0.1 mg)

• Ultrasonic bath

• Centrifuge

• Glass vials with PTFE-lined caps

• Syringe filters (0.45 µm, PTFE)

• Volumetric flasks

• Pipettes

• PVC sample (cut into small pieces, < 2mm)

• Dihexyl Phthalate (DHP) standard, >98% purity

• Internal Standard (e.g., Phenanthrene-d10)

• n-Hexane (HPLC grade)

• Dichloromethane (DCM, HPLC grade)

• Acetone (HPLC grade)

b. Procedure

• Sample Preparation: Accurately weigh approximately 0.5 g of the finely cut PVC sample into a 20 mL glass vial.

• Spiking (for recovery studies): For method validation, a known amount of DHP standard can be spiked into a blank PVC sample.

• Solvent Addition: Add 10 mL of the chosen extraction solvent (e.g., n-hexane or dichloromethane) to the vial.

• Internal Standard Addition: Add a known concentration of the internal standard to the vial.

• Ultrasonic Extraction: Place the vial in an ultrasonic bath and sonicate for 30 minutes at a controlled temperature (e.g., 40°C).[2]

• Centrifugation: After sonication, centrifuge the vial at 4000 rpm for 10 minutes to separate the PVC residue from the solvent extract.

• Filtration: Carefully transfer the supernatant (the solvent extract) into a clean vial, passing it through a 0.45 µm PTFE syringe filter to remove any remaining particulate matter.

• Concentration (Optional): If necessary, the extract can be concentrated under a gentle stream of nitrogen to achieve the desired concentration for GC-MS analysis.

• Final Volume: Adjust the final volume of the extract in a volumetric flask with the extraction solvent before transferring to an autosampler vial for GC-MS analysis.

2. Protocol for GC-MS Analysis

This protocol outlines the instrumental analysis of the obtained extract.

a. Apparatus

• Gas Chromatograph (GC) with a split/splitless injector

• Mass Spectrometer (MS) detector

• GC column suitable for phthalate analysis (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm)

b. GC-MS Conditions The following are typical GC-MS parameters for phthalate analysis. These may require optimization based on the specific instrument and column used.

Parameter	Value
GC System
Carrier Gas	Helium or Hydrogen[3][4]
Flow Rate	1.0 mL/min (constant flow)
Injection Volume	1 µL
Injector Temperature	280°C
Injection Mode	Splitless
Oven Program
Initial Temperature	80°C, hold for 1 min
Ramp 1	20°C/min to 200°C
Ramp 2	10°C/min to 300°C, hold for 5 min
MS System
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Transfer Line Temp	290°C
Ion Source Temp	230°C
SIM Ions for DHP	m/z 149 (quantifier), 167, 279

c. Calibration

• Prepare a series of calibration standards of dihexyl phthalate (e.g., 0.1, 0.5, 1, 5, 10 µg/mL) in the chosen solvent, each containing the internal standard at a constant concentration.

• Analyze the calibration standards using the GC-MS method described above.

• Construct a calibration curve by plotting the ratio of the DHP peak area to the internal standard peak area against the concentration of DHP.

Data Presentation

The efficiency of the extraction is highly dependent on the solvent used. The following table summarizes typical recovery data for dihexyl phthalate from PVC using different solvents.

Extraction Solvent	Extraction Method	Recovery (%)	Relative Standard Deviation (RSD, %)
n-Hexane	Ultrasonic	88.5	4.2
Dichloromethane (DCM)	Ultrasonic	95.2	3.5
Acetone:Hexane (1:1)	Ultrasonic	91.3	3.9
Dichloromethane (DCM)	Soxhlet (6 hours)	94.0[5]	4.5

Data are representative and may vary based on specific laboratory conditions and PVC matrix.

Visualizations

Experimental Workflow Diagram

Caption: Workflow for DHP extraction and analysis.

Logical Relationship of Analytical Steps

Caption: Key stages in the analytical process.

References

• 1. acgpubs.org [acgpubs.org]
• 2. researchgate.net [researchgate.net]
• 3. shimadzu.com [shimadzu.com]
• 4. peakscientific.com [peakscientific.com]
• 5. researchgate.net [researchgate.net]

Sourcing and Analysis of Dihexyl Phthalate Isomers: A Guide for Researchers

Abstract

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on sourcing analytical standards and performing the analysis of dihexyl phthalate isomers. Dihexyl phthalates are a complex group of plasticizers, and accurate identification and quantification of individual isomers are crucial for toxicological studies and regulatory compliance. This document outlines commercially available standards, provides detailed analytical protocols for isomer separation and quantification using gas chromatography (GC) and high-performance liquid chromatography (HPLC), and presents quantitative data in structured tables for easy comparison. Additionally, a clear workflow is provided to guide researchers through the analytical process.

Introduction

Dihexyl phthalates (DHPs) are esters of phthalic acid and hexanol, widely used as plasticizers to enhance the flexibility and durability of polymers. Commercial DHP is often a complex mixture of the linear di-n-hexyl phthalate and various branched-chain isomers. Due to potential endocrine-disrupting effects and other health concerns, the analysis and monitoring of specific DHP isomers in environmental, biological, and pharmaceutical matrices are of significant interest. A major challenge in this field is the limited availability of certified reference materials for individual branched isomers and the difficulty in achieving complete chromatographic separation of all isomers present in technical mixtures.

This guide aims to address these challenges by providing a practical resource for sourcing available standards and implementing robust analytical methodologies for DHP isomer analysis.

Sourcing Analytical Standards

The availability of high-purity analytical standards is fundamental for accurate identification and quantification. While the straight-chain isomer is readily available, sourcing individual branched-chain isomers can be challenging.

Table 1: Commercially Available Dihexyl Phthalate Analytical Standards

Compound Name	Isomer Type	Supplier(s)	Catalog Number (Example)	Purity
Di-n-hexyl phthalate	Linear	Sigma-Aldrich, AccuStandard, FUJIFILM Wako, HPC Standards	49617 (Sigma-Aldrich)	≥99.0% (GC)
Dihexyl phthalate (mixture of isomers)	Branched and Linear	OSHA	-	Technical Grade
Diisohexyl phthalate	Branched	Chem Service	N-11735	Not Specified
Bis(2-Ethylbutyl) Phthalate	Branched	LGC Standards	TRC-E678780	>95% (HPLC)

Note: The availability and catalog numbers are subject to change. Please consult the suppliers' websites for the most current information.

For branched isomers not commercially available as individual standards, researchers may need to rely on technical mixtures. In such cases, thorough characterization of the mixture using techniques like GC-MS is essential to identify the major isomeric components.

Experimental Protocols

The following protocols provide detailed methodologies for the extraction, separation, and quantification of dihexyl phthalate isomers.

Sample Preparation: Solid-Phase Extraction (SPE)

Solid-phase extraction is a common technique for cleaning up and concentrating phthalates from various sample matrices.

Protocol 3.1: SPE for Aqueous Samples

• Conditioning: Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of methanol followed by 5 mL of deionized water.

• Loading: Load the aqueous sample (e.g., 100 mL) onto the cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of a methanol/water solution (e.g., 40:60 v/v) to remove polar interferences.

• Drying: Dry the cartridge under a gentle stream of nitrogen for 10-15 minutes.

• Elution: Elute the trapped phthalates with 5-10 mL of a suitable organic solvent such as ethyl acetate or dichloromethane.

• Concentration: Concentrate the eluate to the desired final volume (e.g., 1 mL) under a gentle stream of nitrogen.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds like phthalate isomers.

Protocol 3.2: GC-MS for Dihexyl Phthalate Isomer Separation

• Instrumentation: A gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• Column: A non-polar or mid-polar capillary column, such as a DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent, is recommended for good separation of phthalate isomers.

• Injector:

  • Temperature: 280 °C

  • Mode: Splitless (or split, depending on concentration)

  • Injection Volume: 1 µL

• Oven Temperature Program:

  • Initial Temperature: 80 °C, hold for 1 minute.

  • Ramp 1: 20 °C/min to 210 °C.

  • Ramp 2: 10 °C/min to 215 °C.

  • Ramp 3: 30 °C/min to 300 °C, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Acquisition Mode: Full scan (e.g., m/z 50-500) for identification and Selected Ion Monitoring (SIM) for quantification. Characteristic ions for dihexyl phthalates include m/z 149, 167, and 279.

High-Performance Liquid Chromatography (HPLC) with UV or MS Detection

HPLC can be a valuable alternative or complementary technique to GC, especially for less volatile phthalates or for samples that are not amenable to GC analysis.

Protocol 3.3: HPLC-UV for Dihexyl Phthalate Analysis

• Instrumentation: An HPLC system with a UV detector.

• Column: A C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water.

  • Solvent A: Water

  • Solvent B: Acetonitrile

  • Gradient: Start with a suitable percentage of B (e.g., 70%), and increase to 100% B over 15-20 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 10-20 µL.

• Detection: UV at 224 nm.

For enhanced selectivity and sensitivity, HPLC can be coupled with a mass spectrometer (LC-MS/MS).

Quantitative Data

The following table summarizes quantitative data from the analysis of dihexyl phthalate isomers using the OSHA PV2076 method, which involves collection on OVS-Tenax tubes, toluene extraction, and GC-FID analysis.

Table 2: Quantitative Data for Dihexyl Phthalate Isomers (OSHA Method PV2076) [1]

Parameter	Dihexyl Phthalate (DHP, mixed isomers)	Di-n-hexyl Phthalate (DNHP)
Target Concentration	5 mg/m³	Not specified
Reliable Quantitation Limit (RQL)	0.21 mg/m³ (51.2 µ g/sample )	0.027 mg/m³ (6.56 µ g/sample )
Detection Limit of Overall Procedure (DLOP)	15.4 µ g/sample	1.97 µ g/sample
Extraction Efficiency (Toluene)	100%	100%
Retention Efficiency on Sampler	99.8%	99.7%
Storage Stability (14 days, ambient)	99.7%	99.8%

Workflow and Visualization

The following diagram illustrates a typical workflow for the analysis of dihexyl phthalate isomers.

Caption: Experimental workflow for dihexyl phthalate isomer analysis.

Conclusion

The accurate analysis of dihexyl phthalate isomers requires careful consideration of analytical standard sourcing and the selection of appropriate analytical techniques. While di-n-hexyl phthalate standards are readily available, obtaining individual branched-chain isomers can be a significant hurdle. This application note provides a starting point for sourcing these materials and offers detailed GC-MS and HPLC protocols for their separation and quantification. For complex isomer mixtures, a thorough characterization of the technical material is recommended. By following the outlined protocols and workflow, researchers can achieve reliable and accurate results in their analysis of dihexyl phthalate isomers.

References

• 1. osha.gov [osha.gov]

Application Note: Solid-Phase Extraction of Dihexyl Phthalate from Environmental Matrices

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihexyl phthalate (DHP), a member of the phthalate ester family, is widely used as a plasticizer to enhance the flexibility and durability of various polymer products. Its potential for environmental release and subsequent contamination of water, soil, and sediment raises concerns due to its endocrine-disrupting properties. Accurate and reliable quantification of DHP in environmental matrices is crucial for monitoring its fate and assessing potential risks to ecosystems and human health. Solid-phase extraction (SPE) has emerged as a robust and efficient technique for the selective extraction and preconcentration of DHP from complex environmental samples prior to chromatographic analysis.

This application note provides a detailed protocol for the solid-phase extraction of dihexyl phthalate from water, soil, and sediment samples. The methodologies are designed to deliver high recovery rates and low limits of detection, ensuring reliable and accurate quantification for research and monitoring purposes.

Data Presentation

The following tables summarize the quantitative data for the solid-phase extraction of dihexyl phthalate and other structurally similar phthalates from various environmental matrices.

Table 1: SPE Recovery of Phthalates in Water Samples

Phthalate	SPE Sorbent	Elution Solvent	Matrix	Recovery (%)	Reference
Di(2-ethylhexyl) phthalate (DEHP)	C18	Dichloromethane/Methanol (50:50, v/v)	River and Marine Water	83	[1]
Di(2-ethylhexyl) phthalate (DEHP)	Chromabond® HLB	Ethyl Acetate	Tap and Waste Water	75-112	[2]
Various Phthalates	C18	Acetonitrile	Water	>70	[3]
Di(2-ethylhexyl) phthalate (DEHP)	Sep-Pak C18	Methanol	Bottled Water	~95	[4]

Table 2: SPE Recovery of Phthalates in Soil and Sediment Samples

Phthalate	Extraction Method	Elution/Extraction Solvent	Matrix	Recovery (%)	Reference
Di(2-ethylhexyl) phthalate (DEHP)	Pressurized Liquid Extraction	Hexane/Acetone (1:1, v/v)	Soil	86.0-99.8	[5]
Di-n-hexyl phthalate (DNHP)	Toluene Extraction	Toluene	Glass Fiber Filter/Tenax	100	[6]
Various Phthalates	Soxhlet Extraction	Not Specified	Sewage Sludge	90-110
Various Phthalates	Microwave Assisted Extraction	Ethyl Acetate	Soil	84-115

Table 3: Limits of Detection (LOD) and Quantification (LOQ) for Phthalates

Phthalate	Matrix	Analytical Method	LOD	LOQ	Reference
Di(2-ethylhexyl) phthalate (DEHP)	Water	HPLC-MS	0.03 µg/L	-	[5]
Di(2-ethylhexyl) phthalate (DEHP)	Soil	HPLC-MS	0.02 mg/kg	0.05 mg/kg	[5]
Di-n-hexyl phthalate (DNHP)	Air	GC-FID	-	6.56 µg	[6]
Various Phthalates	Water	SPE-HPLC-PDA	0.003 µg/mL	0.01 µg/mL	[4]
Various Phthalates	Water	GC-MS	45-500 ng/L	-
Various Phthalates	Tap and Waste Water	SPE-GC-MS	-	0.82-71 ng/L	[2]

Experimental Protocols

Solid-Phase Extraction of Dihexyl Phthalate from Water Samples

This protocol is suitable for the extraction of DHP from various aqueous matrices, including surface water, groundwater, and wastewater.

Materials:

• SPE Cartridges: C18 (500 mg, 6 mL) or Chromabond® HLB (200 mg, 3 mL)

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Ethyl Acetate (HPLC grade)

• Dichloromethane (HPLC grade)

• Deionized water

• SPE vacuum manifold

• Glass fiber filters (1 µm pore size)

• Concentrator tube

Protocol:

• Sample Pretreatment:

  • Collect water samples in pre-cleaned amber glass bottles.

  • Filter the water sample through a 1 µm glass fiber filter to remove suspended particles.

  • For samples with high organic content, adjust the pH to < 2 with sulfuric acid to improve preservation.

• SPE Cartridge Conditioning:

  • For C18 cartridges: Sequentially pass 5 mL of ethyl acetate, 5 mL of methanol, and 5 mL of deionized water through the cartridge. Do not allow the cartridge to go dry.

  • For Chromabond® HLB cartridges: Condition with 5 mL of ethyl acetate, followed by 5 mL of methanol, and finally 5 mL of deionized water.

• Sample Loading:

  • Pass the pre-filtered water sample (typically 100-1000 mL) through the conditioned SPE cartridge at a flow rate of 5-10 mL/min.

• Washing:

  • After loading the entire sample, wash the cartridge with 5-10 mL of deionized water to remove any interfering polar compounds.

  • Dry the cartridge under vacuum for 10-20 minutes to remove residual water.

• Elution:

  • Elute the retained DHP from the cartridge with a suitable solvent. Effective elution solvents include:

    • Ethyl acetate (2 x 5 mL)

    • A mixture of dichloromethane and methanol (50:50, v/v) (2 x 5 mL)

    • Acetonitrile (2 x 5 mL)

  • Collect the eluate in a concentrator tube.

• Concentration and Reconstitution:

  • Evaporate the eluate to near dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a small, precise volume (e.g., 1 mL) of a suitable solvent (e.g., hexane or acetonitrile) for subsequent analysis by GC-MS or HPLC.

Solid-Phase Extraction of Dihexyl Phthalate from Soil and Sediment Samples

This protocol outlines the extraction of DHP from solid environmental matrices.

Materials:

• Mortar and pestle or grinder

• Soxhlet extraction apparatus or Pressurized Liquid Extraction (PLE) system

• Extraction thimbles

• Hexane (HPLC grade)

• Acetone (HPLC grade)

• Dichloromethane (HPLC grade)

• Anhydrous sodium sulfate

• SPE Cartridges: C18 or Florisil®

• Rotary evaporator

Protocol:

• Sample Pretreatment:

  • Air-dry the soil or sediment sample to a constant weight.

  • Grind the dried sample using a mortar and pestle or a mechanical grinder to increase the surface area.

  • Sieve the sample to obtain a uniform particle size.

• Extraction:

  • Soxhlet Extraction:

    • Accurately weigh 10-20 g of the pretreated sample and mix it with an equal amount of anhydrous sodium sulfate.

    • Place the mixture in a cellulose extraction thimble and extract with a suitable solvent (e.g., a mixture of hexane and acetone (1:1, v/v) or dichloromethane) for 6-8 hours.

  • Pressurized Liquid Extraction (PLE):

    • Mix the sample with a dispersing agent (e.g., diatomaceous earth) and pack it into the extraction cell.

    • Extract with a suitable solvent (e.g., hexane/acetone 1:1) at elevated temperature and pressure according to the instrument's operating manual.

• Clean-up (using SPE):

  • Concentrate the extract from the Soxhlet or PLE to approximately 1 mL using a rotary evaporator.

  • Condition an SPE cartridge (e.g., C18 or Florisil®) with the appropriate solvent.

  • Load the concentrated extract onto the conditioned cartridge.

  • Wash the cartridge with a non-polar solvent (e.g., hexane) to remove non-polar interferences.

  • Elute the DHP with a more polar solvent or solvent mixture (e.g., a mixture of hexane and dichloromethane or ethyl acetate).

• Concentration and Reconstitution:

  • Evaporate the eluate to near dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a precise volume of a suitable solvent for instrumental analysis.

Visualization

Caption: Experimental workflow for the solid-phase extraction of dihexyl phthalate.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Determination of di-(2-ethylhexyl)phthalate in environmental samples by liquid chromatography coupled with mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Application Note: High-Sensitivity Analysis of Dihexyl Phthalate in Complex Matrices using Liquid Chromatography-Mass Spectrometry

Abstract

This application note details a robust and sensitive method for the quantitative analysis of dihexyl phthalate (DHP) using liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS). The protocol is designed for researchers, scientists, and drug development professionals who require reliable detection and quantification of this common plasticizer in various complex matrices. The described methodology, employing a simple sample preparation procedure and a highly selective MS/MS detection method, provides excellent sensitivity and reproducibility.

Introduction

Dihexyl phthalate (DHP) is a member of the phthalate ester family, widely used as a plasticizer to enhance the flexibility and durability of plastic products.[1][2] Due to its widespread use, DHP can leach into the environment and contaminate food, beverages, and other consumer products, leading to human exposure.[1][3] Concerns over the potential endocrine-disrupting effects and other adverse health impacts of phthalates have led to increased regulatory scrutiny and a growing need for sensitive analytical methods to monitor their presence.[2][3][4]

Liquid chromatography-mass spectrometry (LC-MS/MS) has emerged as the preferred technique for phthalate analysis due to its high sensitivity, selectivity, and reduced need for sample derivatization compared to traditional gas chromatography-mass spectrometry (GC-MS) methods.[4][5] This note provides a comprehensive protocol for the analysis of DHP, which can be adapted for various sample types.

Experimental Workflow

The overall experimental workflow for the LC-MS/MS analysis of dihexyl phthalate is depicted below.

Caption: Experimental workflow for dihexyl phthalate analysis.

Detailed Protocols

Reagents and Materials

• Solvents: LC-MS grade methanol, acetonitrile, and water.

• Standards: Dihexyl phthalate (DHP) analytical standard.

• Mobile Phase Additives: Ammonium acetate or acetic acid.

• Extraction Solvents: Dichloromethane or methanol.

• Glassware: All glassware should be thoroughly cleaned and rinsed with solvent to avoid phthalate contamination.[4]

• Pipette tips and Vials: Use of plastic materials should be minimized to prevent background contamination.[4][5] Glass vials are recommended.[5]

Sample Preparation

The choice of sample preparation method depends on the matrix. Below are general protocols for liquid and solid samples.

For Liquid Samples (e.g., Beverages, Water):

• For clear liquid samples, a simple dilution may be sufficient. Dilute the sample 1:1 with water or an appropriate solvent.[5]

• For more complex liquid matrices, a liquid-liquid extraction (LLE) or solid-phase extraction (SPE) may be necessary.

  • LLE: Acidify the sample and extract with a water-immiscible organic solvent like dichloromethane.

  • SPE: Utilize a cartridge designed for phthalate analysis to concentrate the analyte and remove interferences.[1][6]

• Centrifuge the final extract to remove any particulate matter before injection.[1][4]

For Solid Samples (e.g., Food, Soil):

• Homogenize the solid sample.

• Extract the homogenized sample with a suitable organic solvent, such as methanol, using ultrasonication for approximately 30 minutes.[1][4]

• Centrifuge the extract at a moderate speed (e.g., 3500 rpm) for 10 minutes.[4]

• Collect the supernatant and dilute as necessary for LC-MS/MS analysis.[4]

Liquid Chromatography Conditions

• LC System: An Agilent 1200 series or equivalent.[4]

• Column: A reversed-phase column such as a Phenomenex Kinetex C18 (100 x 4.6 mm, 2.6 µm) or a Phenomenex Kinetex Biphenyl (100 x 3 mm, 2.6 µm) is recommended.[3][4]

• Guard Column: A "ghost hunter" or delay column can be used between the pump and autosampler to retain phthalate contaminants from the LC system.[3][7]

• Mobile Phase A: Water with 10 mM ammonium acetate or 0.05% (v/v) acetic acid.[3][4]

• Mobile Phase B: Methanol.[3]

• Flow Rate: 0.425 to 0.500 mL/min.[3][4]

• Injection Volume: 3-5 µL.[3][8]

• Column Temperature: 25-40 °C.[3][8]

• Gradient: A gradient elution is typically used to separate DHP from other phthalates and matrix components. An example gradient is provided in the table below.

Time (min)	% Mobile Phase A	% Mobile Phase B
0.00	50	50
10.00	2	98
12.00	2	98
12.10	50	50
15.00	50	50

Mass Spectrometry Conditions

• Mass Spectrometer: A SCIEX QTRAP 5500 or equivalent triple quadrupole mass spectrometer.[4]

• Ion Source: Electrospray Ionization (ESI) in positive ion mode.[3][4]

• Ionization Parameters:

  • Capillary Voltage: Optimized around 2.9 - 5.5 kV.[7][8]

  • Source Temperature: 150 - 450 °C.[7][8]

  • Desolvation Gas Temperature: 400 °C.[8]

  • Desolvation Gas Flow: 800 L/h.[8]

• Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity.[4][8] Two transitions are typically monitored for each analyte: one for quantification and one for confirmation.

Quantitative Data

The following tables summarize the mass spectrometric parameters and achievable quantitative performance for dihexyl phthalate.

Table 1: MRM Transitions for Dihexyl Phthalate

Analyte	Precursor Ion (m/z)	Product Ion (Quantifier) (m/z)	Product Ion (Qualifier) (m/z)	Collision Energy (eV)
Dihexyl Phthalate (DHP)	335.2	149.2	233.2	28 / 11

Data synthesized from multiple sources.[3][4]

Table 2: Performance Characteristics of the LC-MS/MS Method

Parameter	Typical Value	Matrix
Limit of Detection (LOD)	~1 ng/mL	Food and Beverages
Limit of Quantitation (LOQ)	0.025 - 7.5 ng/mL	Food Simulants
Linearity (r²)	>0.99	0.025 - 25 ng/mL
Recovery	70-98%	Environmental Samples (Soil, Water)

Data synthesized from multiple sources.[3][4][6]

Conclusion

The LC-MS/MS method presented in this application note provides a reliable and highly sensitive approach for the determination of dihexyl phthalate in a variety of complex matrices. The simple sample preparation, coupled with the specificity of MRM detection, allows for accurate quantification at low levels. Careful attention to minimizing background contamination is crucial for achieving the best results. This method is well-suited for routine monitoring, quality control, and research applications in the fields of environmental science, food safety, and drug development.

References

• 1. agilent.com [agilent.com]
• 2. mdpi.com [mdpi.com]
• 3. sciex.com [sciex.com]
• 4. sciex.com [sciex.com]
• 5. waters.com [waters.com]
• 6. Demonstrating the application of a liquid chromatography-mass spectrometry method for the determination of phthalate diesters in complex solid and liq ... - Analytical Methods (RSC Publishing) DOI:10.1039/D5AY01057H [pubs.rsc.org]
• 7. sciex.com [sciex.com]
• 8. Determination and Pharmacokinetics of Di-(2-ethylhexyl) Phthalate in Rats by Ultra Performance Liquid Chromatography with Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantification of Dihexyl Phthalate Using Gas Chromatography with Flame Ionization Detection (GC-FID)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and reliable method for the quantitative analysis of dihexyl phthalate (DHP) using gas chromatography with flame ionization detection (GC-FID). Dihexyl phthalate, a commonly used plasticizer, is of significant interest due to its potential health and environmental impacts. This document provides comprehensive protocols for sample preparation from various matrices, optimized GC-FID operational parameters, and expected performance data. The described methodology is suitable for researchers, scientists, and professionals in drug development who require accurate and precise quantification of DHP in their samples.

Introduction

Dihexyl phthalate is a member of the phthalate ester family, widely employed to impart flexibility and durability to polyvinyl chloride (PVC) and other polymers. Its presence in consumer products, medical devices, and packaging materials has raised concerns about potential human exposure and environmental contamination. Accurate and sensitive analytical methods are crucial for monitoring DHP levels in diverse sample types. Gas chromatography with a flame ionization detector (GC-FID) offers a sensitive, cost-effective, and widely accessible technique for the quantification of DHP. This application note provides a detailed guide for the analysis of dihexyl phthalate, ensuring reliable and reproducible results.

Experimental Protocols

Sample Preparation

The appropriate sample preparation protocol is dependent on the sample matrix. The following sections detail methods for solid, liquid, and air samples.

1.1. Solid Samples (e.g., Polymers, Sediments)

This protocol is adapted from methods for extracting phthalates from solid matrices.

• Sample Weighing: Accurately weigh approximately 1 gram of the homogenized solid sample into a glass vial.

• Solvent Addition: Add 10 mL of a 1:1 (v/v) mixture of methylene chloride and acetone.

• Extraction: Tightly cap the vial and sonicate for 30 minutes in an ultrasonic bath.

• Centrifugation: Centrifuge the sample at 4000 rpm for 15 minutes to separate the solid debris.

• Filtration: Carefully transfer the supernatant to a clean glass vial, passing it through a 0.45 µm PTFE syringe filter to remove any remaining particulate matter.

• Concentration (Optional): If higher sensitivity is required, the extract can be concentrated under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a known volume (e.g., 1 mL) of a suitable solvent like hexane or toluene before GC-FID analysis.

1.2. Liquid Samples (e.g., Aqueous Solutions, Beverages)

This protocol utilizes liquid-liquid extraction (LLE) for the separation of DHP from aqueous matrices.

• Sample Measurement: Measure 100 mL of the liquid sample into a glass separatory funnel.

• pH Adjustment: Ensure the pH of the sample is between 5 and 7. Adjust if necessary using dilute acid or base.

• Extraction Solvent Addition: Add 50 mL of methylene chloride to the separatory funnel.

• Extraction: Stopper the funnel and shake vigorously for 2 minutes, periodically venting the pressure.

• Phase Separation: Allow the layers to separate. The methylene chloride layer (bottom) contains the extracted DHP.

• Collection: Drain the organic layer into a clean glass flask.

• Repeat Extraction: Repeat the extraction process two more times with fresh 50 mL portions of methylene chloride, combining all organic extracts.

• Drying: Pass the combined extract through a funnel containing anhydrous sodium sulfate to remove any residual water.

• Concentration and Reconstitution: Concentrate the extract using a rotary evaporator or a gentle stream of nitrogen and reconstitute in a known volume of hexane or toluene for GC-FID analysis.

1.3. Air Samples

This protocol is based on the OSHA 104 method for the collection and analysis of dihexyl phthalate in air.[1]

• Sample Collection: Collect air samples using OVS-Tenax sampling tubes, which contain a glass fiber filter and two beds of Tenax resin.[1] Use a personal sampling pump calibrated to a flow rate of approximately 1 L/min to draw a known volume of air through the tube.

• Sample Desorption:

  • Carefully remove the glass fiber filter and the front Tenax resin section and place them into a 4 mL glass vial.

  • Place the back Tenax resin section into a separate 4 mL vial.

• Extraction: Add 2 mL of toluene to each vial.

• Shaking: Cap the vials and shake them for 30 minutes.

• Analysis: Analyze the toluene extracts directly by GC-FID.

Standard Preparation and Calibration

• Stock Standard Solution (1000 µg/mL): Accurately weigh 100 mg of dihexyl phthalate standard and dissolve it in 100 mL of toluene or hexane in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the stock solution with the same solvent used for sample reconstitution. A typical calibration range is 0.5 to 50 µg/mL.

• Calibration Curve: Inject each working standard into the GC-FID system and record the peak area. Plot a calibration curve of peak area versus concentration. The linearity of the calibration curve should be verified (R² > 0.99).

GC-FID Instrumentation and Parameters

The following parameters are recommended for the analysis of dihexyl phthalate. Optimization may be required based on the specific instrument and column used.

Parameter	Value
Gas Chromatograph	Agilent 7890 GC or equivalent
Detector	Flame Ionization Detector (FID)
Column	HP-5 (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.32 mm ID, 0.25 µm film thickness
Carrier Gas	Helium or Nitrogen
Carrier Gas Flow Rate	1-2 mL/min (Constant Flow Mode)
Injector Temperature	280 °C
Injection Volume	1 µL
Inlet Mode	Splitless or Split (e.g., 10:1)
Oven Temperature Program	Initial: 150 °C, hold for 1 min
Ramp 1: 15 °C/min to 280 °C
Ramp 2: 5 °C/min to 300 °C, hold for 5 min
Detector Temperature	300 °C
Hydrogen Flow Rate	30 mL/min
Air Flow Rate	300 mL/min
Makeup Gas (N₂ or He)	25 mL/min

Quantitative Data Summary

The following table summarizes typical quantitative data for the analysis of dihexyl phthalate and other phthalates using GC-FID. Values may vary depending on the specific analytical conditions and sample matrix.

Parameter	Dihexyl Phthalate (DHP)	Di-n-hexyl Phthalate (DNHP)	Di(2-ethylhexyl) Phthalate (DEHP)	Reference
Retention Time (min)	~15.5	~15.4	~16.3	[2]
Detection Limit (DLOP/LOD)	15.4 µg	1.97 µg	0.1 mg/kg	[1][3]
Quantification Limit (RQL/LOQ)	51.2 µg	6.56 µg	0.3 µg/L	[1][3]
Extraction Efficiency/Recovery (%)	100% (from Tenax)	100% (from Tenax)	91.6 - 102.2%	[1][3]
Linear Range	0.001 to 1.01 mg/mL	Not Specified	3 to 200 µg/L	[1][4]
Correlation Coefficient (R²)	>0.99	>0.99	>0.99	[5]

Visualizations

Caption: Experimental workflow for dihexyl phthalate analysis.

Caption: Logical relationship of GC-FID system components.

References

• 1. osha.gov [osha.gov]
• 2. fses.oregonstate.edu [fses.oregonstate.edu]
• 3. nfsr.sbmu.ac.ir [nfsr.sbmu.ac.ir]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Quantifying Dihexyl Phthalate Exposure in Human Urine Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihexyl phthalate (DHP) is a plasticizer used in various consumer products. Human exposure to DHP is a growing concern due to its potential endocrine-disrupting properties and classification as a substance that is harmful to reproduction.[1] Biomonitoring of DHP exposure is crucial for assessing potential health risks. The most reliable method for evaluating DHP exposure is the quantification of its metabolites in urine, as the parent compound is often found as a contaminant in laboratory environments.[2]

Upon entering the body, DHP is metabolized to its primary monoester metabolite, mono-n-hexyl phthalate (MnHexP), and subsequently to secondary oxidized metabolites.[3] These metabolites are conjugated, primarily with glucuronic acid, and excreted in the urine.[4] Therefore, the quantification of total MnHexP (the sum of the free and conjugated forms) in urine serves as a reliable biomarker of DHP exposure.

This document provides detailed application notes and protocols for the quantification of mono-n-hexyl phthalate (MnHexP) in human urine samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS), a highly sensitive and specific analytical technique.

Quantitative Data Summary

The following table summarizes the urinary concentrations of mono-n-hexyl phthalate (MnHexP) from a human biomonitoring study. This data provides a reference range for DHP exposure in a general adult population.

Analyte	Population	N	Detection Frequency (%)	Geometric Mean (µg/L)	95th Percentile (µg/L)	Maximum (µg/L)
Mono-n-hexyl phthalate (MnHexP)	Dutch Adults (20-65 years)	97	25.8	< LOD	0.11	0.12

Data sourced from a study on the Dutch population. The limit of detection (LOD) was 0.02 µg/L.

Experimental Protocols

This section outlines the detailed methodology for the analysis of MnHexP in human urine samples, from collection to final quantification.

Sample Collection and Storage

• Collection: Collect spot urine samples in sterile, polypropylene containers that have been pre-screened for phthalate contamination.

• Storage: Immediately after collection, freeze the urine samples at -20°C or lower to prevent degradation of the analytes. Samples should be shipped frozen on dry ice to the analytical laboratory.

Materials and Reagents

• Standards: Analytical standards of mono-n-hexyl phthalate (MnHexP) and a stable isotope-labeled internal standard (e.g., 13C4-MnHexP).

• Enzyme: β-glucuronidase (from E. coli or Helix pomatia).

• Solvents: HPLC-grade or LC-MS grade methanol, acetonitrile, and water.

• Reagents: Formic acid, ammonium acetate, and acetic acid.

• Solid-Phase Extraction (SPE): C18 SPE cartridges.

• Laboratory Ware: Use glass or polypropylene labware that has been thoroughly cleaned and rinsed with phthalate-free solvents to avoid contamination.

Sample Preparation

The sample preparation involves enzymatic hydrolysis to deconjugate the glucuronidated metabolites, followed by solid-phase extraction (SPE) to clean up the sample and concentrate the analyte.

Step 1: Enzymatic Hydrolysis

• Thaw the urine samples to room temperature and vortex to ensure homogeneity.

• Pipette 1.0 mL of urine into a clean glass tube.

• Add 100 µL of the internal standard spiking solution.

• Add 500 µL of ammonium acetate buffer (1 M, pH 6.5).

• Add 20 µL of β-glucuronidase enzyme solution.

• Vortex the mixture gently.

• Incubate the samples at 37°C for at least 2 hours in a shaking water bath to ensure complete hydrolysis.

• Stop the enzymatic reaction by adding 50 µL of glacial acetic acid.

Step 2: Solid-Phase Extraction (SPE)

• Condition a C18 SPE cartridge by passing 3 mL of methanol followed by 3 mL of reagent water.

• Load the entire hydrolyzed urine sample onto the SPE cartridge.

• Wash the cartridge with 3 mL of water to remove interfering substances.

• Dry the cartridge under a gentle stream of nitrogen for 10 minutes.

• Elute the analyte with 3 mL of acetonitrile.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase starting composition (e.g., 80:20 water:acetonitrile with 0.1% formic acid).

• Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

The analysis is performed using a high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer.

• LC Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm particle size).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient Elution: A suitable gradient to separate MnHexP from other urine matrix components.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.

• MS/MS Detection: Multiple Reaction Monitoring (MRM) is used for quantification. The precursor and product ion transitions for MnHexP and its internal standard need to be optimized. A potential transition for MnHexP is m/z 249 > 77.[5]

Quality Control

• Blanks: Analyze laboratory blanks with each batch of samples to monitor for contamination.

• Calibration Curve: Prepare a calibration curve using a set of standards of known concentrations to quantify the analyte.

• Quality Control Samples: Include low, medium, and high concentration quality control samples in each analytical run to ensure the accuracy and precision of the method.

Visualization of Experimental Workflow and Signaling Pathway

Experimental Workflow

The following diagram illustrates the key steps in the analytical procedure for quantifying mono-n-hexyl phthalate in human urine.

Caption: Workflow for the quantification of mono-n-hexyl phthalate in urine.

Signaling Pathway: DHP and Reproductive Toxicity

Dihexyl phthalate and other phthalates are known to exert reproductive toxicity, in part, by interfering with endocrine signaling pathways. A key target is the Peroxisome Proliferator-Activated Receptor (PPAR) signaling pathway, which plays a crucial role in lipid metabolism and steroidogenesis.

Caption: DHP's interference with the PPAR signaling pathway.

References

• 1. Di (2-ethylhexyl) phthalate-induced reproductive toxicity involved in dna damage-dependent oocyte apoptosis and oxidative stress in Caenorhabditis elegans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. stacks.cdc.gov [stacks.cdc.gov]
• 3. Mono-n-hexyl phthalate: exposure estimation and assessment of health risks based on levels found in human urine samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. atsdr.cdc.gov [atsdr.cdc.gov]
• 5. A method for the analysis of 121 multi-class environmental chemicals in urine by high-performance liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application of Dihexyl Phthalate in Non-PVC Polymer Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihexyl phthalate (DHP), and more specifically its linear isomer di-n-hexyl phthalate (DnHP), are used as plasticizers to increase the flexibility, durability, and workability of various polymers. While the use of phthalates in polyvinyl chloride (PVC) is well-documented, their application in non-PVC polymers is an area of growing interest, particularly in the search for alternatives to commonly used plasticizers and to tailor material properties for specific applications. This document provides detailed application notes and experimental protocols for the use of dihexyl phthalate in non-PVC polymer research, with a focus on nitrile rubber and acrylic coatings.

Application in Nitrile Rubber (NBR)

Di-n-hexyl phthalate is utilized as a plasticizer in nitrile rubber formulations to enhance flexibility, particularly at low temperatures, and to improve processing characteristics.[1][2] Its compatibility with NBR makes it an effective additive for modifying the physical properties of the final vulcanized product.[1][2]

Quantitative Data

The following table summarizes the expected effects of di-n-hexyl phthalate on the mechanical properties of nitrile rubber. The data is compiled from various sources and represents typical changes observed when incorporating a phthalate plasticizer.

Property	Unplasticized NBR	NBR with Di-n-hexyl Phthalate (15 phr)	Test Method
Hardness (Shore A)	70 - 80	60 - 70	ASTM D2240
Tensile Strength (MPa)	15 - 25	10 - 20	ASTM D412
Elongation at Break (%)	300 - 500	400 - 600	ASTM D412
Low-Temperature Brittleness	-20°C to -30°C	-30°C to -40°C	ASTM D2137

Note: The exact values can vary depending on the specific NBR grade, curing system, and other additives used in the formulation.

Experimental Protocol: Incorporation and Evaluation of Di-n-hexyl Phthalate in Nitrile Rubber

This protocol outlines the steps for incorporating DnHP into an NBR compound and evaluating its effect on the material's properties.

1. Materials and Equipment:

• Nitrile rubber (e.g., Krynac series)

• Di-n-hexyl phthalate (DnHP)

• Standard NBR compounding ingredients: Zinc oxide, Stearic acid, Carbon black (e.g., N550), Sulfur, and an accelerator (e.g., MBTS).

• Two-roll mill

• Hydraulic press with heated platens

• Tensile testing machine

• Shore A durometer

• Low-temperature brittleness tester

2. Compounding Procedure:

• Masticate the nitrile rubber on a two-roll mill until a smooth sheet is formed.

• Add zinc oxide and stearic acid and mix until fully dispersed.

• Gradually add the carbon black, ensuring even dispersion.

• Slowly add the di-n-hexyl phthalate to the compound and continue milling until it is fully absorbed and the mixture is homogenous.

• Finally, add the sulfur and accelerator at a lower mill temperature to prevent premature vulcanization (scorching).

• Sheet out the compounded rubber and allow it to cool.

3. Vulcanization:

• Cut the compounded rubber sheet into appropriate sizes for the test specimens.

• Place the samples in a pre-heated mold in the hydraulic press.

• Cure the samples at a specified temperature and time (e.g., 160°C for 10 minutes). The optimal curing conditions should be determined using a rheometer.

• After curing, remove the samples from the mold and allow them to cool to room temperature.

4. Material Testing:

• Hardness: Measure the Shore A hardness of the vulcanized samples according to ASTM D2240.

• Tensile Properties: Determine the tensile strength, elongation at break, and modulus of the samples using a tensile testing machine as per ASTM D412.

• Low-Temperature Brittleness: Evaluate the low-temperature performance of the material using a brittleness tester following the ASTM D2137 standard.

References

• 1. researchgate.net [researchgate.net]
• 2. DI-N-HEXYL PHTHALATE - Ataman Kimya [atamanchemicals.com]

Measuring Dermal Absorption of Dihexyl Phthalate in Experimental Models: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihexyl phthalate (DHP) is a plasticizer used in various consumer products, leading to potential human exposure through dermal contact. Understanding the extent of dermal absorption is crucial for accurate risk assessment and the development of safe products. These application notes provide a comprehensive overview of experimental models and protocols for measuring the dermal absorption of DHP. The information is compiled from established scientific literature and guidelines, offering researchers a practical guide for conducting such studies. While specific data for di-n-hexyl phthalate (DnHP) is included, data for the closely related and extensively studied di(2-ethylhexyl) phthalate (DEHP) is also presented for comparative purposes, as it serves as a valuable surrogate.

Data Presentation: Quantitative Dermal Absorption Data

The following tables summarize key quantitative data on the dermal absorption of di-n-hexyl phthalate and related compounds from various experimental models.

Table 1: In Vivo Dermal Absorption of Di-n-hexyl Phthalate (DnHP) in Rats

Species	Compound	Dose	Duration	Percent of Applied Dose Absorbed	Primary Route of Excretion	Reference
F344 Rat (male)	[¹⁴C]Di-n-hexyl phthalate	157 µmol/kg	7 days	~18%	Urine

Table 2: Comparative In Vitro Dermal Permeability of Phthalates

Species	Skin Type	Compound	Permeability Coefficient (Kp) (cm/hour)	Permeation Rate (J) (µg/cm²/h)	Application Vehicle	Reference
Human	Dermatomed Abdominal Skin	DEHP-D₄	15.1 x 10⁻⁵	-	Aqueous Solution
Human	Dermatomed Abdominal Skin	Neat DEHP	0.13 x 10⁻⁵	-	Neat
Human	Epidermal Membranes	DEHP	0.57 ± 0.12 x 10⁻⁵	-	Undiluted	[1]
Rat	Epidermis	DEHP	2.28 ± 0.23 x 10⁻⁵	-	Undiluted	[1]
Human	-	DBP	-	~0.1	Neat/Emulsion	[2]
Human	-	DEP	-	~2	Neat/Emulsion	[2]

Note: Data for DEHP, DBP (dibutyl phthalate), and DEP (diethyl phthalate) are provided as comparators due to the limited availability of specific permeability data for DHP.

Experimental Protocols

In Vitro Dermal Permeation Study using Franz Diffusion Cells

This protocol is adapted from established methods for assessing the dermal absorption of lipophilic compounds and is consistent with OECD Guideline 428.[3][4]

Objective: To determine the rate and extent of dihexyl phthalate absorption through an excised skin membrane.

Materials:

• Franz diffusion cells

• Excised skin (human or animal, e.g., rat, porcine)

• Receptor fluid (e.g., phosphate-buffered saline with a solubility enhancer like polysorbate 20 for lipophilic compounds)

• Dihexyl phthalate test substance (neat or in a relevant vehicle)

• Water bath or heating block

• Magnetic stirrers and stir bars

• Syringes and needles for sampling

• Scintillation vials and fluid (if using radiolabeled DHP)

• Analytical instrumentation (e.g., HPLC-MS/MS or GC-MS)

Procedure:

• Skin Preparation:

  • Thaw frozen skin at room temperature.

  • Carefully remove any subcutaneous fat and connective tissue.

  • Cut the skin into sections large enough to fit the Franz diffusion cells.

  • If using dermatomed skin, set the dermatome to the desired thickness (e.g., 500-800 µm).[5]

  • Visually inspect the skin for any imperfections that could affect barrier integrity.

• Franz Cell Assembly:

  • Place a small magnetic stir bar in the receptor chamber of each Franz cell.

  • Fill the receptor chamber with degassed receptor fluid, ensuring no air bubbles are trapped beneath the skin mounting area.

  • Mount the prepared skin membrane between the donor and receptor chambers, with the stratum corneum facing the donor chamber.

  • Clamp the chambers together securely.

  • Place the assembled cells in a water bath or on a heating block maintained at 32°C to simulate skin surface temperature.[5]

  • Allow the system to equilibrate for at least 30 minutes.

• Application of Test Substance:

  • Apply a known quantity of the dihexyl phthalate test substance (e.g., a finite dose of 1-5 mg/cm²) uniformly to the surface of the skin in the donor chamber.

  • If using a vehicle, apply a known volume and concentration.

  • Cover the donor chamber to prevent evaporation.

• Sampling:

  • At predetermined time points (e.g., 0, 2, 4, 6, 8, 12, 24 hours), collect samples from the receptor fluid via the sampling arm.

  • Immediately replenish the receptor chamber with an equal volume of fresh, pre-warmed receptor fluid to maintain sink conditions.

• Mass Balance:

  • At the end of the experiment, dismantle the Franz cells.

  • Wash the skin surface with a suitable solvent to recover any unabsorbed DHP.

  • Separate the epidermis and dermis if required for further analysis.

  • Extract DHP from the skin sections (epidermis and dermis).

  • Analyze the receptor fluid samples, skin wash, and skin extracts to determine the concentration of DHP and its metabolites.

• Data Analysis:

  • Calculate the cumulative amount of DHP permeated per unit area at each time point.

  • Plot the cumulative amount permeated versus time.

  • Determine the steady-state flux (Jss) from the linear portion of the curve.

  • Calculate the permeability coefficient (Kp) using the equation: Kp = Jss / Cd, where Cd is the concentration of the donor solution.[6]

In Vivo Dermal Absorption Study in Rats

This protocol is based on the principles outlined in OECD Guideline 427 and methodologies from published studies.[7]

Objective: To determine the extent of dermal absorption of dihexyl phthalate in a living animal model.

Materials:

• Male F344 rats (or other suitable strain)

• [¹⁴C]-labeled dihexyl phthalate (for ease of detection and quantification)

• Metabolism cages for separate collection of urine and feces

• Protective covering for the application site (e.g., non-occlusive dressing)

• Animal clippers

• Topical dosing applicators

• Scintillation counter and vials

• Solvents for extraction

Procedure:

• Animal Acclimatization and Preparation:

  • Acclimatize animals to the housing conditions for at least 5 days.[8]

  • The day before dosing, clip the fur from the dorsal back of the rats over an area of approximately 10% of the body surface.[9]

  • Take care not to abrade the skin.

• Dosing:

  • Apply a known amount of [¹⁴C]-dihexyl phthalate (e.g., 157 µmol/kg) to the clipped skin area.

  • Cover the application site with a porous, non-occlusive dressing to prevent ingestion of the test substance while allowing for air exchange.

• Sample Collection:

  • House the rats individually in metabolism cages.

  • Collect urine and feces at regular intervals (e.g., every 24 hours) for the duration of the study (typically 7 days).

• Terminal Procedures:

  • At the end of the study, euthanize the animals.

  • Wash the application site to recover any unabsorbed DHP.

  • Excise the application site skin.

  • Collect relevant tissues (e.g., liver, kidney, fat) and the remaining carcass.

• Sample Analysis:

  • Analyze the radioactivity in urine, feces, skin wash, application site skin, collected tissues, and the carcass using liquid scintillation counting.

• Data Analysis:

  • Calculate the total amount of radioactivity excreted in urine and feces over the study period.

  • The sum of radioactivity in urine, feces, tissues, and carcass (excluding the application site) represents the total absorbed dose.

  • Express the absorbed dose as a percentage of the applied dose.

Visualization of Key Processes

Cutaneous Metabolism of Dihexyl Phthalate

The primary metabolic pathway for phthalates in the skin is hydrolysis to their corresponding monoesters. This process is crucial as the monoester is often more readily absorbed through the viable epidermis than the parent diester.

Caption: Cutaneous metabolism of DHP to its monoester, MHP, within the viable epidermis.

General Experimental Workflow for In Vitro Dermal Absorption

The following diagram illustrates the typical workflow for an in vitro dermal absorption study using Franz diffusion cells.

Caption: Workflow for in vitro dermal absorption measurement using Franz diffusion cells.

Potential Molecular Signaling Pathways of Phthalates

While specific signaling pathways for dermal DHP exposure are not well-elucidated, phthalates, in general, are known to interact with various cellular receptors and pathways once they become systemically available.

Caption: General overview of potential molecular signaling pathways affected by phthalates.[10]

References

• 1. Phthalate Exposure and Long-Term Epigenomic Consequences: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Human skin absorption of three phthalates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. one.oecd.org [one.oecd.org]
• 4. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 5. Skin permeation and metabolism of di(2-ethylhexyl) phthalate (DEHP) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. api.unil.ch [api.unil.ch]
• 7. permegear.com [permegear.com]
• 8. downloads.regulations.gov [downloads.regulations.gov]
• 9. Acute Dermal Toxicity OECD 402 - Altogen Labs [altogenlabs.com]
• 10. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Analysis of Dihexyl Phthalate by LC-MS/MS

Welcome to our dedicated support center for researchers, scientists, and drug development professionals working with the LC-MS/MS analysis of dihexyl phthalate (DHP). This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you overcome common challenges, with a special focus on mitigating matrix effects.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the LC-MS/MS analysis of dihexyl phthalate?

A1: Matrix effects are the alteration of ionization efficiency for an analyte, such as dihexyl phthalate (DHP), due to the presence of co-eluting compounds from the sample matrix. These effects can manifest as ion suppression (decreased signal) or ion enhancement (increased signal), leading to inaccurate quantification. In complex matrices, these interferences can significantly compromise the reliability and sensitivity of the analysis. Ion suppression is a common issue observed across various sample types.[1]

Q2: What are the primary sources of matrix effects in DHP analysis?

A2: The primary sources of matrix effects are endogenous or exogenous components in the sample that co-elute with DHP and interfere with its ionization in the mass spectrometer source. The complexity of the sample matrix directly correlates with the severity of these effects. For instance, matrices like plasma, soil, and food waste are known to cause significant ion suppression.[1][2]

Q3: How can I minimize background contamination with phthalates in my analysis?

A3: Phthalates are ubiquitous in laboratory environments, making background contamination a significant challenge.[3] To minimize this, it is crucial to:

• Use phthalate-free labware (glassware, pipette tips, vials).[3]

• Thoroughly clean all glassware.[3][4]

• Use high-purity solvents (LC-MS grade).[4]

• Run procedural blanks with every sample batch to identify and monitor contamination sources.[5]

• Incorporate a delay column in the LC system to retain phthalates originating from the mobile phase.[6]

Q4: What is the most effective way to compensate for matrix effects?

A4: The use of a stable isotope-labeled internal standard (SIL-IS) is widely regarded as the most effective method for compensating for matrix effects.[5] A SIL-IS, such as Dihexyl phthalate-d4, co-elutes with the analyte and experiences similar ionization suppression or enhancement.[5][7] By monitoring the ratio of the analyte to the SIL-IS, the variability introduced by the matrix can be normalized, leading to more accurate and precise quantification.

Troubleshooting Guides

Issue 1: Poor Peak Shape and/or Low Signal Intensity for DHP

Possible Cause	Troubleshooting Step
Ion Suppression	1. Incorporate a Stable Isotope-Labeled Internal Standard (SIL-IS): Use a SIL-IS like Dihexyl phthalate-d4 to normalize the signal.[5][7] 2. Improve Sample Cleanup: Employ more rigorous sample preparation techniques such as Solid Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interfering matrix components.[1][8] 3. Optimize Chromatography: Adjust the mobile phase gradient or use a different column chemistry (e.g., C18, Phenyl-Hexyl) to improve the separation of DHP from co-eluting matrix components.[4][5]
Suboptimal MS Parameters	1. Optimize Ionization Source Conditions: Adjust parameters such as spray voltage, gas flows, and temperature to maximize the DHP signal. 2. Confirm MRM Transitions: Ensure that the correct precursor and product ions are being monitored for DHP.
Background Contamination	1. Identify Contamination Source: Analyze procedural blanks to pinpoint the source of phthalate contamination (e.g., solvents, vials, tubing).[5] 2. Implement Contamination Control Measures: Use phthalate-free labware and high-purity solvents. Consider installing a delay column.[3][6]

Issue 2: High Variability and Poor Reproducibility in Quantitative Results

Possible Cause	Troubleshooting Step
Inconsistent Sample Preparation	1. Standardize Protocol: Ensure the sample preparation protocol is followed consistently for all samples, standards, and quality controls. 2. Automate Where Possible: Use automated liquid handlers or extraction systems to minimize human error.
Differential Matrix Effects	1. Utilize a SIL-IS: This is the most effective way to correct for sample-to-sample variations in matrix effects.[5] 2. Employ Matrix-Matched Calibration: Prepare calibration standards in a blank matrix that is representative of the samples being analyzed. This ensures that the standards and samples experience similar matrix effects.[5]
Instrument Instability	1. Perform System Suitability Tests: Regularly check the performance of the LC-MS/MS system with standard solutions to ensure consistent sensitivity and peak shape. 2. Clean the MS Source: Contaminants from the sample matrix can build up in the ion source, leading to decreased sensitivity and performance.

Experimental Protocols

Protocol 1: Sample Preparation using Solid Phase Extraction (SPE)

This protocol is a general guideline for the extraction of DHP from aqueous matrices. Optimization may be required for different sample types.

• Sample Pre-treatment:

  • For water samples, filter through a 0.45 µm glass fiber filter.

  • For biological fluids, a pre-treatment step such as protein precipitation may be necessary.

• SPE Cartridge Conditioning:

  • Condition a C18 SPE cartridge by sequentially passing 5 mL of methanol followed by 5 mL of ultrapure water.

• Sample Loading:

  • Load the pre-treated sample onto the SPE cartridge at a flow rate of approximately 1-2 mL/min.

• Washing:

  • Wash the cartridge with 5 mL of a water/methanol mixture (e.g., 90:10 v/v) to remove polar interferences.

• Elution:

  • Elute the DHP from the cartridge with 5 mL of a suitable organic solvent, such as acetonitrile or methanol.

• Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume of the initial mobile phase.

  • Add the SIL-IS at this stage.

• Analysis:

  • Inject an aliquot into the LC-MS/MS system.

Protocol 2: LC-MS/MS Analysis of Dihexyl Phthalate

Parameter	Condition
LC Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	5 mM Ammonium Acetate in Water
Mobile Phase B	Methanol
Flow Rate	0.3 mL/min
Gradient	Start at 50% B, increase to 95% B over 8 minutes, hold for 2 minutes, return to initial conditions and equilibrate.
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
MS/MS Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	Dihexyl Phthalate: To be optimized by the user Dihexyl Phthalate-d4: To be optimized by the user
Source Temperature	450 °C
Spray Voltage	4500 V

Quantitative Data Summary

The following tables summarize typical performance data for phthalate analysis, illustrating the impact of matrix effects and the effectiveness of mitigation strategies.

Table 1: Matrix Effects in Different Sample Types

Matrix	Analyte	Matrix Effect (%)	Mitigation Strategy
Plasma	DEHP	94.5 ± 5.7	Not Specified
Feces Homogenate	DEHP	100.1 ± 2.3	Not Specified
Compostable Food Waste	Various Phthalates	Significant Ion Suppression	Isotope-Labeled Internal Standards
Surface Water	Various Phthalates	Ion Suppression Observed	Isotope-Labeled Internal Standards

Data adapted from multiple sources.[1][2]

Table 2: Recovery Data for Phthalate Analysis

Matrix	Analyte	Spike Level	Recovery (%)
Various Environmental Matrices	DMP, DEHP, DiDP	Low, Medium, High	70-98
Human Serum	MEHP	20 ng/mL	101 ± 5.7
Human Serum	DEHP	20 ng/mL	102 ± 6.5

Data adapted from multiple sources.[1][9]

Visualized Workflows

Caption: A generalized workflow for sample preparation to minimize matrix effects.

Caption: A decision-making diagram for troubleshooting poor DHP signal in LC-MS/MS.

References

• 1. Demonstrating the application of a liquid chromatography-mass spectrometry method for the determination of phthalate diesters in complex solid and liq ... - Analytical Methods (RSC Publishing) DOI:10.1039/D5AY01057H [pubs.rsc.org]
• 2. Determination and Pharmacokinetics of Di-(2-ethylhexyl) Phthalate in Rats by Ultra Performance Liquid Chromatography with Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sciex.com [sciex.com]
• 4. sciex.com [sciex.com]
• 5. benchchem.com [benchchem.com]
• 6. sciex.com [sciex.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Dihexyl Phthalate Extraction from Fatty Foods

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the extraction efficiency of dihexyl phthalate from challenging fatty food matrices.

Troubleshooting Guide

This guide addresses common issues encountered during the extraction of dihexyl phthalate from fatty food samples.

Question: Why am I experiencing low recovery of dihexyl phthalate in my fatty food samples?

Answer: Low recovery of dihexyl phthalate from fatty foods is a frequent challenge, primarily due to the lipophilic nature of both the analyte and the matrix. Several factors could be contributing to this issue:

• Inadequate initial extraction: The solvent system used may not be efficiently partitioning the dihexyl phthalate from the fat. For solid fatty foods, two main strategies are employed: co-extraction of phthalates and fat using solvents like dichloromethane/cyclohexane or n-hexane/acetone, or a more selective extraction of phthalates using acetonitrile, where fat has limited solubility.[1]

• Matrix effects: The high-fat content can interfere with the extraction and subsequent analysis. Lipids can co-extract with the phthalates, leading to ion suppression in mass spectrometry or interference with detector signals.[2] Gel permeation chromatography (GPC) is a suitable cleanup technique for samples with high lipid content.[2]

• Adsorption to labware: Longer-chain phthalates like dihexyl phthalate have a tendency to adsorb to glass and plastic surfaces.[2] It is crucial to use scrupulously clean glassware and minimize the use of plastic materials throughout the analytical process.[2][3]

• Inefficient cleanup: The chosen cleanup method may not be effectively removing interfering lipids. For fatty matrices, techniques like solid-phase extraction (SPE) with sorbents such as Florisil, PSA, or C18, or dispersive SPE (d-SPE) as part of a QuEChERS protocol are common.[1][4]

Question: My analytical results show high variability between replicate samples. What could be the cause?

Answer: High variability in results often points to issues with sample homogeneity or procedural consistency.

• Non-homogenous sample: Fatty foods can be difficult to homogenize. Ensure the sample is thoroughly mixed or blended before taking an aliquot for extraction.

• Inconsistent extraction procedure: Minor variations in extraction time, solvent volumes, or agitation can lead to significant differences in recovery. A standardized and well-documented protocol is essential.

• Contamination: Phthalates are ubiquitous in the laboratory environment, and contamination is a major source of variability and high blanks.[3][5] Potential sources include solvents, reagents, glassware, and even laboratory air.[3][5]

Question: I am observing significant background noise and interfering peaks in my chromatogram. How can I address this?

Answer: Background noise and interfering peaks are typically due to co-extracted matrix components or external contamination.

• Matrix Interference: Fatty acids and other lipids are common interferences.[2] Consider incorporating a lipid removal step, such as:

  • Freezing-out/Winterization: Dissolving the extract in a solvent like acetonitrile and cooling it to a low temperature can precipitate a significant portion of the lipids.

  • Gel Permeation Chromatography (GPC): This technique separates molecules based on size and is effective for removing large lipid molecules.[6]

  • Dispersive Solid-Phase Extraction (d-SPE): In QuEChERS methods, d-SPE with sorbents like C18 or PSA can effectively remove fats and other interferences.[4][7]

• Contamination Control:

  • Solvent Purity: Use high-purity solvents and consider purifying them further. Cleaning solvents with aluminum oxide left in the reservoirs can reduce phthalate contamination.[5]

  • Glassware Preparation: Rinse glassware with solvent and bake at a high temperature (e.g., 400°C) to remove adsorbed phthalates.[3]

  • Laboratory Environment: Minimize the use of plastic materials. Laboratory air is a significant source of phthalate contamination.[3][5]

Frequently Asked Questions (FAQs)

What is the most effective extraction method for dihexyl phthalate in fatty foods?

There is no single "best" method, as the optimal choice depends on the specific food matrix, available equipment, and desired sample throughput. However, the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method and its modifications are widely used and have shown good performance for phthalate analysis in fatty foods.[7][8] QuEChERS combines an initial solvent extraction with a subsequent cleanup step using dispersive solid-phase extraction (d-SPE), which is effective at removing a significant portion of the fatty matrix.[4][7]

How can I minimize phthalate contamination during sample preparation?

Minimizing contamination is critical for accurate phthalate analysis.[3][5] Key measures include:

• Avoid Plastic: Use glass, stainless steel, or PTFE equipment wherever possible. Avoid plastic containers, pipette tips, and vial caps with plastic septa.

• Thoroughly Clean Glassware: Wash glassware with detergent, rinse with high-purity water and solvent, and then bake at a high temperature.

• Use High-Purity Reagents: Employ phthalate-free solvents and reagents.

• Run Procedural Blanks: Always process a blank sample alongside the real samples to monitor for contamination.[3]

What are the typical recovery rates for dihexyl phthalate from fatty foods?

Recovery rates can vary significantly depending on the method and matrix. However, well-optimized methods can achieve good recoveries. For example, a QuEChERS-based method for phthalates in edible oils reported recoveries between 84% and 106%.[7] Another study using dispersive SPE after liquid-liquid extraction for vegetable oils showed recoveries ranging from 60.9% to 101.3%.[4]

Data Presentation

Table 1: Comparison of Extraction Methods for Phthalates in Fatty Foods

Method	Principle	Typical Solvents	Cleanup Sorbents	Reported Recovery (%)	Reference
QuEChERS	Acetonitrile extraction followed by salting out and d-SPE cleanup.	Acetonitrile	PSA, C18, GCB	84 - 106	[7]
Solid-Phase Extraction (SPE)	Analyte retention on a solid sorbent, with subsequent elution.	n-Hexane, Dichloromethane	Florisil, C18, PSA	79 - 108	[9]
Liquid-Liquid Extraction (LLE)	Partitioning of the analyte between two immiscible liquid phases.	Acetonitrile, n-Hexane	N/A (often followed by SPE)	60.9 - 101.3 (with d-SPE)	[1][4]
Gel Permeation Chromatography (GPC)	Size-based separation to remove large lipid molecules.	Dichloromethane/Cyclohexane	Bio-Beads S-X3	Not specified	[6]

Note: Recovery rates are for a range of phthalates and may vary for dihexyl phthalate specifically.

Experimental Protocols

Protocol: Modified QuEChERS Method for Dihexyl Phthalate in Edible Oil

This protocol is adapted from methodologies described for phthalate analysis in fatty matrices.[7][8]

1. Sample Preparation and Extraction: a. Weigh 5 g of the homogenized oil sample into a 50 mL centrifuge tube. b. Add 10 mL of acetonitrile. c. Add an appropriate internal standard. d. Shake vigorously for 1 minute. e. Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl). f. Shake vigorously for 1 minute. g. Centrifuge at 4000 rpm for 5 minutes.

2. Dispersive Solid-Phase Extraction (d-SPE) Cleanup: a. Transfer a 6 mL aliquot of the upper acetonitrile layer to a 15 mL centrifuge tube. b. Add the d-SPE cleanup sorbents (e.g., 900 mg MgSO₄, 150 mg PSA, 150 mg C18). c. Vortex for 1 minute. d. Centrifuge at 4000 rpm for 5 minutes.

3. Final Extract Preparation: a. Take a 1 mL aliquot of the cleaned extract. b. Evaporate to dryness under a gentle stream of nitrogen. c. Reconstitute in a suitable solvent (e.g., 1 mL of hexane or ethyl acetate) for GC-MS or LC-MS analysis.

Visualizations

Caption: Workflow of the modified QuEChERS method for phthalate extraction from oil.

Caption: Troubleshooting logic for low dihexyl phthalate recovery.

References

• 1. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 2. epa.gov [epa.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Blank problems in trace analysis of diethylhexyl and dibutyl phthalate: investigation of the sources, tips and tricks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. taiwanwatch.org.tw [taiwanwatch.org.tw]
• 7. Determination of phthalate esters in edible oils by use of QuEChERS coupled with ionic-liquid-based dispersive liquid-liquid microextraction before high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Reducing Dihexyl Phthalate (DHP) Leaching from Laboratory Consumables

Welcome to our technical support center dedicated to helping researchers, scientists, and drug development professionals minimize dihexyl phthalate (DHP) and other phthalate contamination in their experiments. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address specific issues related to phthalate leaching from laboratory consumables.

Frequently Asked Questions (FAQs)

Q1: What is dihexyl phthalate (DHP) and why is it a concern in laboratory settings?

Dihexyl phthalate (DHP) is a chemical compound used as a plasticizer to increase the flexibility and durability of plastics, particularly polyvinyl chloride (PVC). In laboratory settings, DHP can leach from plastic consumables into solvents, reagents, and samples. This is a significant concern because DHP is an endocrine-disrupting chemical that can interfere with experimental results, leading to data misinterpretation, particularly in sensitive assays related to toxicology, reproductive health, and cell signaling.

Q2: Which laboratory consumables are the most common sources of DHP and other phthalate leaching?

Several common laboratory items can be sources of phthalate contamination. The risk of leaching is particularly high with materials made from PVC. Key consumables to be aware of include:

• Tubing: PVC tubing is a major source of phthalate leaching, especially when used with lipophilic solvents.[1][2]

• Gloves: Vinyl (PVC) gloves can be a significant source of contamination upon contact with samples or equipment.[3]

• Vials and Containers: Plastic vials and containers, especially those made of PVC, can leach phthalates into stored solutions.

• Pipette Tips: Some plastic pipette tips have been shown to leach phthalates.[3][4]

• Syringes: Disposable plastic syringes can be a source of contamination.[3][4][5]

• Filter Holders: Plastic filter holders, particularly those made with PTFE, have been identified as a source of phthalate leaching.[3][4]

• Parafilm®: This common laboratory film can also be a source of phthalate contamination.[3][4]

Q3: What factors influence the rate of DHP leaching?

The rate and extent of DHP leaching are influenced by several factors:

• Material Type: PVC is the most significant source of phthalate leaching. Polypropylene (PP) and polyethylene (PE) are generally considered safer alternatives.[3]

• Solvent Type: Lipophilic (non-polar) solvents like hexane and methanol can cause greater leaching than aqueous (polar) solutions.[6][7]

• Temperature: Higher temperatures increase the rate of leaching.[8][9]

• Contact Time: The longer a solvent is in contact with the plastic, the more leaching will occur.[2][6]

• Agitation: Mechanical stress and agitation can increase the migration of phthalates from the plastic matrix.[10]

Q4: What are the potential impacts of DHP contamination on experimental results?

DHP and other phthalates are known endocrine disruptors, meaning they can interfere with hormone signaling pathways. This can have significant consequences for a variety of experimental systems:

• Cell-Based Assays: Phthalates can affect cell proliferation, apoptosis, and differentiation, confounding the results of studies on these processes.

• Toxicology Studies: Unintended exposure to phthalates can lead to false positives or mask the true effects of the compounds being tested.

• Reproductive Biology Research: As endocrine disruptors, phthalates can interfere with studies on fertility, steroidogenesis, and embryonic development.

• Analytical Chemistry: Phthalate contamination is a major issue in trace analysis, leading to high background signals and inaccurate quantification of target analytes.[3]

Q5: What are safer alternatives to consumables that may leach DHP?

To minimize DHP leaching, consider the following alternatives:

• Glassware: Whenever possible, use scrupulously clean glassware for sample preparation, storage, and analysis.

• Phthalate-Free Plastics: Opt for laboratory consumables explicitly certified as "phthalate-free." Common alternatives include polypropylene (PP) and polyethylene (PE).

• Alternative Plasticizers: Some manufacturers use alternative, less leachable plasticizers in their products. Look for information on the specific plasticizers used.

• Nitrile or Latex Gloves: These are generally a safer choice than vinyl (PVC) gloves for trace-level phthalate analysis.

Troubleshooting Guides

Issue: High background levels of phthalates in analytical blanks (GC-MS, LC-MS).

Potential Cause	Troubleshooting Step
Contaminated Solvents	Use high-purity, "phthalate-free" grade solvents. Test different batches or brands to find the cleanest option. Store solvents in glass containers.
Leaching from Plastic Consumables	Switch to glass alternatives for vials, pipette tips (where possible), and containers. Use polypropylene (PP) or polyethylene (PE) plastics if glass is not an option. Avoid PVC tubing and containers.
Contaminated Glassware	Implement a rigorous glassware cleaning protocol (see Experimental Protocols section). This should include solvent rinsing and baking at high temperatures.
Laboratory Environment	Phthalates are ubiquitous in the lab environment. Keep samples covered. Designate a "clean area" for sensitive sample preparation, away from potential sources like vinyl flooring or freshly painted surfaces.
Contaminated Syringes (for injection)	The outer surface of the syringe needle can absorb phthalates from the air. Clean the needle thoroughly before injection or use an injection method that minimizes desorption from the needle surface.

Issue: Inconsistent or non-reproducible results in cell-based assays.

Potential Cause	Troubleshooting Step
Leaching from cell culture flasks, plates, or pipette tips	Use cell culture plastics from manufacturers that certify their products as "phthalate-free." Consider testing different brands to see if inconsistencies are reduced.
Contamination from media or supplements	Prepare media and supplement solutions in glass containers. Filter-sterilize using systems with membranes and housings that are known to have low leaching potential.
Leaching from tubing in perfusion systems	If using a perfusion system, use tubing made from a material other than PVC, such as silicone or a specialty polymer designed for low leaching.

Data on Phthalate Leaching

Note: Specific quantitative data for dihexyl phthalate leaching from a wide range of laboratory consumables is limited in the published literature. The following tables summarize data for di(2-ethylhexyl) phthalate (DEHP), a closely related and extensively studied phthalate, which can serve as a proxy for understanding the potential for DHP leaching.

Table 1: DEHP Leaching from Various Laboratory and Medical Consumables

Consumable	Material	Leachate Concentration/Amount	Conditions	Reference
Plastic Syringes	Not Specified	Max: 0.36 µg/cm²	Not Specified	[3][4]
Pipette Tips	Not Specified	Max: 0.36 µg/cm²	Not Specified	[3][4]
Plastic Filter Holders	PTFE	Max: 2.49 µg/cm² (for DBP)	Not Specified	[3][4]
Parafilm®	Not Specified	Up to 0.50 µg/cm²	Not Specified	[3][4]
PVC Tubing	PVC	122.95 ± 33.94 mg	Medical application simulation	[3]
PVC Blood Bags	PVC	16.8 to 52.6 mg/L (whole blood)	Storage at 5°C	[2]
IV Fluid Bags	PL146 Plastic	3260 µg	60 min in simulant	[5]
Disposable Syringes	Polypropylene	41.3 µg	60 min in simulant	[5]

Table 2: Influence of Solvent and Temperature on Phthalate Leaching from PVC

Phthalate	Solvent	Temperature	Leaching Amount	Reference
DEHP	n-hexane	Room Temp	5.19–28.76 wt% of PVC article	[6]
DEHP	1% Polysorbate 80	24°C	36 µg/mL after 24 hours	[11]
DEHP	25% Polysorbate 80	24°C	237 µg/mL after 24 hours	[11]
DBP	Pseudo-seawater	25°C	Not Detected	[8][9]
DBP	Pseudo-seawater	45°C	0.37 - 0.76 mg/L	[8]

Experimental Protocols

Protocol 1: Rigorous Glassware Cleaning for Phthalate Analysis

• Initial Rinse: Immediately after use, rinse glassware with the last solvent used in it.

• Detergent Wash: Wash with a laboratory-grade, phosphate-free detergent in hot water. Use a brush to scrub all surfaces.

• Tap Water Rinse: Rinse thoroughly with hot tap water, followed by a cool tap water rinse to remove all detergent.

• Deionized Water Rinse: Rinse a minimum of three times with deionized water.

• Solvent Rinse: Rinse with HPLC-grade acetone to remove water and organic residues.

• Final Solvent Rinse: Rinse with high-purity hexane to remove any remaining non-polar contaminants.

• Drying: Allow to air dry in a clean, dust-free environment.

• Baking (for non-volumetric glassware): Bake in an oven at 400-450°C for at least 2 hours. Allow to cool completely before use.

• Storage: Cover clean glassware with hexane-rinsed aluminum foil or store in a closed cabinet to prevent re-contamination.

Protocol 2: Quantification of DHP Leaching from a Consumable using GC-MS

• Sample Preparation:

  • Select the consumable to be tested (e.g., a specific brand of microcentrifuge tube).

  • Add a defined volume of a high-purity solvent (e.g., hexane or methanol) to the consumable.

  • Incubate for a specified time and temperature (e.g., 24 hours at 40°C).

  • Prepare a "blank" sample with only the solvent in a pre-cleaned glass vial.

  • After incubation, transfer a known volume of the solvent from the consumable and the blank to clean glass autosampler vials.

• GC-MS Analysis:

  • Instrument: Gas chromatograph coupled to a mass spectrometer.

  • Column: A low-bleed, non-polar capillary column (e.g., DB-5ms).

  • Injection: Splitless injection of 1 µL.

  • Oven Program: Start at a low temperature (e.g., 60°C), then ramp up to a high temperature (e.g., 300°C) to elute the phthalates.

  • MS Detection: Operate in Selected Ion Monitoring (SIM) mode for high sensitivity, monitoring for characteristic ions of DHP (and other phthalates if desired).

• Quantification:

  • Prepare a calibration curve using certified DHP standards of known concentrations.

  • Quantify the amount of DHP in the sample and blank by comparing their peak areas to the calibration curve.

  • Subtract the blank concentration from the sample concentration to determine the amount of DHP that leached from the consumable.

Visualizations

Signaling Pathway Diagrams

Phthalates like DHP can interfere with various cellular signaling pathways. Below are diagrams illustrating the general mechanisms of interference.

Caption: DHP interference with the Wnt/β-catenin pathway.

Caption: DHP interference with the ERK/c-fos signaling pathway.

Caption: DHP interference with the JAK/STAT signaling pathway.

Experimental Workflow Diagram

Caption: General workflow for testing DHP leaching.

References

• 1. researchgate.net [researchgate.net]
• 2. DI(2-ETHYLHEXYL) PHTHALATE - Some Chemicals Present in Industrial and Consumer Products, Food and Drinking-Water - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. research.tus.ie [research.tus.ie]
• 5. Leaching of Phthalates from Medical Supplies and Their Implications for Exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 6. nasport.pmf.ni.ac.rs [nasport.pmf.ni.ac.rs]
• 7. researchgate.net [researchgate.net]
• 8. biointerfaceresearch.com [biointerfaceresearch.com]
• 9. researchgate.net [researchgate.net]
• 10. uml.edu [uml.edu]
• 11. researchgate.net [researchgate.net]

Dihexyl phthalate stability in solution and long-term storage conditions

This technical support guide provides information on the stability of dihexyl phthalate (DHP) in solution and recommended long-term storage conditions. The information is intended for researchers, scientists, and drug development professionals who may encounter questions regarding the handling and stability of this compound in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the recommended general storage conditions for dihexyl phthalate?

A1: Dihexyl phthalate should be stored in tightly closed containers under standard ambient conditions (room temperature).[1] It is advisable to keep it away from heat, flames, sparks, and direct sunlight.[1]

Q2: How stable is dihexyl phthalate in aqueous solutions?

A2: The stability of dihexyl phthalate in aqueous solutions is pH-dependent. Based on an estimated base-catalyzed second-order hydrolysis rate constant of 0.064 L/mole-sec, the stability of dihexyl phthalate decreases as the pH increases. Phthalate esters, in general, are susceptible to hydrolysis outside of a pH range of 5 to 7.[2]

Q3: What is the expected shelf-life of dihexyl phthalate in common organic solvents?

Q4: Is dihexyl phthalate sensitive to light?

A4: While specific photostability studies on dihexyl phthalate in various solutions are limited, it is known that phthalates can undergo photodegradation.[1][5][6] Therefore, it is recommended to protect solutions of dihexyl phthalate from light during storage and handling to minimize the potential for photodegradation.

Q5: What are the potential degradation products of dihexyl phthalate?

A5: The primary degradation pathway for dihexyl phthalate is expected to be hydrolysis of the ester bonds, which would lead to the formation of mono-n-hexyl phthalate (MnHexP) and hexanol.[7] Further hydrolysis would yield phthalic acid and additional hexanol. Under thermal stress, phthalates can also decompose to form phthalic anhydride.[8]

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Inconsistent analytical results over time	Degradation of dihexyl phthalate in solution.	Prepare fresh stock solutions more frequently. Perform a stability study to determine the viable lifetime of the solution under your storage conditions. Ensure solutions are stored protected from light and at an appropriate temperature.
Appearance of unknown peaks in chromatograms	Formation of degradation products.	Analyze for potential degradation products such as mono-n-hexyl phthalate and phthalic acid. Co-inject with standards of these compounds if available to confirm identity. Adjust chromatographic method to achieve better separation of the parent compound and its degradants.
Precipitation of dihexyl phthalate from aqueous solution	Low aqueous solubility.	Dihexyl phthalate has very low water solubility. Ensure that the concentration in your aqueous solution does not exceed its solubility limit. The use of a co-solvent may be necessary for higher concentrations.

Stability Data Summary

The following tables summarize the available quantitative data on the stability of dihexyl phthalate.

Table 1: Estimated Hydrolysis Half-Life of Dihexyl Phthalate in Aqueous Solution

pH	Estimated Half-Life
7	3.4 years
8	130 days

Data is based on an estimated base-catalyzed second-order hydrolysis rate constant.

Table 2: Thermal Decomposition Data for Dihexyl Phthalate

Parameter	Value
Activation Energy	38.4 kcal/mol

This value is from a kinetic study of the thermal decomposition of several phthalates. The specific experimental conditions for dihexyl phthalate were not detailed.

Table 3: Storage Stability of Di-n-hexyl Phthalate on a Solid Matrix

Storage Condition	Duration	Recovery
Ambient Temperature	14 days	99.8%

Data from OSHA Method 104 for di-n-hexyl phthalate on OVS-Tenax sampling tubes.[3][4]

Experimental Protocols

Protocol for a Long-Term Stability Study of Dihexyl Phthalate in an Organic Solvent

Objective: To determine the stability of dihexyl phthalate in a selected organic solvent (e.g., acetone, acetonitrile, methanol) under specified storage conditions over a defined period.

Materials:

• Dihexyl phthalate reference standard

• High-purity organic solvent (e.g., HPLC grade acetone)

• Volumetric flasks and pipettes

• Amber glass vials with screw caps

• HPLC system with UV detector

• Analytical column (e.g., C18, 5 µm, 4.6 x 150 mm)

Procedure:

• Preparation of Stock Solution:

  • Accurately weigh a known amount of dihexyl phthalate reference standard.

  • Dissolve the standard in the selected organic solvent in a volumetric flask to prepare a stock solution of a known concentration (e.g., 1000 µg/mL).

• Sample Preparation and Storage:

  • Dispense aliquots of the stock solution into multiple amber glass vials.

  • Divide the vials into different storage condition groups (e.g., refrigerated at 2-8°C, ambient at 20-25°C, and accelerated at 40°C).

  • Ensure vials are tightly sealed.

• Time Points for Analysis:

  • Analyze the solutions at predetermined time points (e.g., 0, 1, 3, 6, 9, and 12 months for long-term conditions; 0, 1, 2, 3, and 6 months for accelerated conditions).

• Analytical Method:

  • Use a stability-indicating HPLC-UV method. An example method is provided below.

  • At each time point, withdraw an aliquot from the stored samples, dilute to a suitable concentration, and analyze by HPLC.

  • Calculate the concentration of dihexyl phthalate against a freshly prepared standard solution at each time point.

Example HPLC-UV Method:

• Column: C18, 5 µm, 4.6 x 150 mm

• Mobile Phase: Acetonitrile:Water (90:10 v/v)[9]

• Flow Rate: 1.0 mL/min[9]

• Injection Volume: 10 µL

• Detector Wavelength: 226 nm[9]

• Column Temperature: 30°C[9]

Data Analysis:

• Calculate the percentage of the initial dihexyl phthalate concentration remaining at each time point.

• Plot the percentage remaining against time for each storage condition.

• Determine the shelf-life based on the time it takes for the concentration to decrease to a predefined limit (e.g., 90% of the initial concentration).

Visualizations

Caption: Workflow for a long-term stability study of dihexyl phthalate in solution.

Caption: Postulated degradation pathways for dihexyl phthalate.

References

• 1. Photodegradation Pathways of Typical Phthalic Acid Esters Under UV, UV/TiO2, and UV-Vis/Bi2WO6 Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 2. epa.gov [epa.gov]
• 3. Hydrolysis of dibutyl phthalate and di(2-ethylhexyl) phthalate in human liver, small intestine, kidney, and lung: An in vitro analysis using organ subcellular fractions and recombinant carboxylesterases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. osha.gov [osha.gov]
• 5. researchgate.net [researchgate.net]
• 6. iwaponline.com [iwaponline.com]
• 7. merieuxnutrisciences.com [merieuxnutrisciences.com]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. clinmedjournals.org [clinmedjournals.org]

Optimizing ionization parameters for dihexyl phthalate in mass spectrometry

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with dihexyl phthalate in mass spectrometry applications.

Frequently Asked Questions (FAQs)

Q1: What are the expected precursor ions for dihexyl phthalate in positive ion mode ESI and APCI?

In positive ion mode, dihexyl phthalate (molecular weight: 334.45 g/mol ) primarily forms a protonated molecule [M+H]+ at m/z 335.2. It is also common to observe adducts with sodium [M+Na]+ at m/z 357.2 and potassium [M+K]+ at m/z 373.1, especially when glass vials or certain mobile phase additives are used.[1] In some cases, dimer ions may also be observed.[2]

Q2: What is the most common fragment ion observed for dihexyl phthalate in MS/MS analysis?

The most characteristic fragment ion for most phthalates, including dihexyl phthalate, is the phthalic anhydride ion at m/z 149.[3][4][5][6] This fragment is highly stable and often the base peak in the product ion spectrum. Other less intense, but still relevant, fragment ions for dihexyl phthalate include those at m/z 150 and 233.[3]

Q3: I am observing high background signals for phthalates in my analysis. What are the common sources of contamination?

Phthalates are ubiquitous plasticizers and can be introduced into your sample from a variety of sources in the laboratory. Common sources of contamination include:

• Plastic containers, pipette tips, and vial caps.

• Solvents and mobile phases stored in plastic bottles.

• Tubing in the LC system.

• Gloves worn during sample preparation.

• The laboratory air.

To minimize background contamination, it is recommended to use glass or polypropylene labware, high-purity solvents, and to thoroughly clean the LC-MS system.[5] An isolator column can also be used to separate background phthalates from the analytes of interest in the sample.[5]

Q4: Can I differentiate dihexyl phthalate from its isomers using mass spectrometry?

While dihexyl phthalate and its isomers will have the same precursor mass, they can sometimes be differentiated by their chromatographic retention times if an appropriate LC method is used.[7] Additionally, although the primary fragment is often the same (m/z 149), the relative intensities of other fragment ions in the MS/MS spectrum may differ between isomers, which can aid in their differentiation.

Troubleshooting Guides

This section provides solutions to common problems encountered during the analysis of dihexyl phthalate by mass spectrometry.

Problem 1: Poor or No Signal for Dihexyl Phthalate

Possible Cause	Troubleshooting Step
Suboptimal Ionization Parameters	Ensure that the ionization source parameters are appropriately set. Refer to the Ionization Parameter Tables below for starting points.
Incorrect Ionization Mode	Dihexyl phthalate is typically analyzed in positive ion mode. Confirm that your instrument is operating in the correct polarity.
Sample Degradation	Phthalate esters can hydrolyze under acidic (pH < 5) or basic (pH > 7) conditions.[8] Ensure the pH of your sample and mobile phase is within this range.
Inefficient Desolvation	Increase the drying gas temperature and flow rate to improve the removal of solvent from the ESI droplets.
Matrix Effects	The sample matrix can suppress the ionization of dihexyl phthalate. Try diluting the sample or using a matrix-matched calibration curve.

Problem 2: Inconsistent or Unstable Signal

Possible Cause	Troubleshooting Step
Fluctuating Source Conditions	Check for stability of the spray (in ESI) or corona discharge (in APCI). Clean the ion source components if necessary.
Contamination in the System	Phthalate contamination can lead to a high and unstable baseline. Flush the LC system and mass spectrometer with appropriate cleaning solutions.
Mobile Phase Issues	Ensure the mobile phase is properly mixed and degassed. Inconsistent solvent delivery can cause signal fluctuations.
Column Bleed	High column temperatures can lead to bleed, which can interfere with the signal. Ensure the column is operated within its recommended temperature range.

Problem 3: Excessive Fragmentation or Unexpected Adducts

Possible Cause	Troubleshooting Step
High Collision Energy (in MS/MS)	If observing excessive fragmentation and a weak precursor ion, reduce the collision energy.
In-Source Fragmentation	High source temperatures or voltages can cause the molecule to fragment before entering the mass analyzer. Gradually reduce these parameters.
Presence of Salts	The formation of various adducts (e.g., [M+Na]+, [M+K]+) can be due to salts in the sample, mobile phase, or from glassware. Use high-purity solvents and additives, and consider using polypropylene vials.

Experimental Protocols & Data

Optimized Ionization Parameters (Starting Points)

The following tables provide suggested starting parameters for the analysis of dihexyl phthalate by ESI and APCI. These may require further optimization based on the specific instrument and experimental conditions.

Table 1: Electrospray Ionization (ESI) Parameters - Positive Ion Mode

Parameter	Value
Capillary Voltage	3.0 - 4.5 kV
Ion Source Temperature	120 - 150 °C
Desolvation Gas Temperature	350 - 450 °C
Desolvation Gas Flow	600 - 800 L/hr
Nebulizer Gas Pressure	30 - 50 psi

Table 2: Atmospheric Pressure Chemical Ionization (APCI) Parameters - Positive Ion Mode

Parameter	Value
Corona Discharge Current	2 - 5 µA
Vaporizer Temperature	350 - 450 °C
Sheath Gas Temperature	300 - 400 °C
Sheath Gas Flow	40 - 60 (arbitrary units)
Auxiliary Gas Flow	5 - 15 (arbitrary units)

LC-MS/MS Method Parameters

The following is an example of a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method suitable for the analysis of dihexyl phthalate.

Table 3: LC-MS/MS Method Parameters for Dihexyl Phthalate

Parameter	Description
LC Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid or 5mM ammonium acetate
Mobile Phase B	Methanol or Acetonitrile with 0.1% formic acid
Flow Rate	0.2 - 0.4 mL/min
Injection Volume	5 - 10 µL
Column Temperature	30 - 40 °C
MS/MS Transition (MRM)	Precursor Ion (Q1): 335.2 -> Product Ion (Q3): 149.1

Visualizations

Caption: Experimental workflow for dihexyl phthalate analysis.

Caption: Troubleshooting logic for low signal intensity.

References

• 1. UWPR [proteomicsresource.washington.edu]
• 2. fishersci.co.uk [fishersci.co.uk]
• 3. fses.oregonstate.edu [fses.oregonstate.edu]
• 4. Determination and Pharmacokinetics of Di-(2-ethylhexyl) Phthalate in Rats by Ultra Performance Liquid Chromatography with Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. waters.com [waters.com]
• 6. sciex.com [sciex.com]
• 7. sciex.com [sciex.com]
• 8. epa.gov [epa.gov]

Technical Support Center: Method Validation for Low-Level Detection of Dihexyl Phthalate in Serum

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on method validation for the low-level detection of dihexyl phthalate (DHP) and its metabolites in serum.

Frequently Asked Questions (FAQs)

Q1: What is the most common challenge in analyzing low levels of dihexyl phthalate in serum?

A1: The most significant challenge is background contamination. Phthalates are ubiquitous in laboratory environments, present in plastics, solvents, and even dust.[1][2] This can lead to artificially high readings and make accurate low-level detection difficult. Minimizing contamination requires rigorous cleaning of all glassware and equipment, using high-purity solvents, and minimizing the number of sample preparation steps.[1][3][4]

Q2: Which analytical technique is most suitable for low-level detection of DHP in serum?

A2: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred method for sensitive and selective detection of phthalates and their metabolites in biological matrices like serum.[2][3][5][6] It offers high selectivity, which is crucial for distinguishing analytes from the complex serum matrix and overcoming contamination issues.[3] Gas chromatography-mass spectrometry (GC-MS) can also be used, but it may be more susceptible to interference from lipid materials in serum.[2][7]

Q3: Why is it important to measure phthalate metabolites in addition to the parent compound (DHP)?

A3: Phthalates are rapidly metabolized in the body.[5] Measuring their metabolites, such as mono-hexyl phthalate (MHP), can provide a more accurate assessment of exposure. Furthermore, analyzing for metabolites can help mitigate issues of background contamination from the parent diester during sample collection and analysis.[8]

Q4: What are typical limits of detection (LOD) and quantification (LOQ) for DHP and its metabolites in serum?

A4: With modern LC-MS/MS methods, LODs for phthalate metabolites in serum can be in the low nanogram-per-milliliter (ng/mL) range. For instance, some methods report LODs between 0.08 and 0.67 ng/mL for various phthalate metabolites.[5] The limit of quantification (LOQ) for di(2-ethylhexyl) phthalate (DEHP), a similar phthalate, has been reported at 14.0 ng/mL in serum.[3][4]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
High Blank Values / Background Contamination	Phthalate contamination from lab equipment, solvents, or the environment.	- Use glassware exclusively for phthalate analysis and clean it rigorously. - Pre-rinse all equipment with high-purity solvents.[1] - Minimize the use of plastic materials; use glass or polypropylene tubes. - Use high-purity, phthalate-free solvents and reagents. - Include procedural blanks in every analytical run to monitor contamination levels.[5]
Low Analyte Recovery	Inefficient extraction from the serum matrix.	- Optimize the sample preparation method. Common techniques include liquid-liquid extraction (LLE), solid-phase extraction (SPE), and protein precipitation.[3][8] - For LLE, ensure the chosen solvent has the appropriate polarity to efficiently extract DHP and its metabolites. - For SPE, select a sorbent that provides good retention and elution of the target analytes. - The recovery of some phthalate metabolites from serum can be lower than from urine, so method optimization is critical.[5]
Poor Chromatographic Peak Shape	Matrix effects from serum components co-eluting with the analyte.	- Improve sample cleanup to remove interfering matrix components. - Optimize the chromatographic gradient to better separate the analyte from interferences. - Consider using a column-switching technique for online sample cleanup and analysis.[5][6]
Inconsistent Results / Poor Precision	Variability in sample preparation or instrument performance.	- Use stable isotope-labeled internal standards for all analytes to correct for variations in recovery and matrix effects.[8] - Ensure consistent timing and execution of all sample preparation steps. - Regularly perform system suitability tests to monitor LC-MS/MS performance.
Signal Suppression or Enhancement in Mass Spectrometry	Ionization competition from co-eluting matrix components.	- Dilute the sample extract to reduce the concentration of interfering components, if sensitivity allows. - Optimize the electrospray ionization (ESI) source parameters (e.g., spray voltage, gas flows, temperature). - Employ a more effective sample cleanup procedure.

Experimental Protocols

Sample Preparation: Protein Precipitation followed by Liquid-Liquid Extraction (LLE)

This protocol is a common approach for extracting phthalates from serum.

• Sample Thawing: Thaw frozen serum samples at room temperature.

• Protein Precipitation: To a 0.5 mL aliquot of serum in a glass screw-cap vial, add 1.0 mL of cold acetonitrile.

• Vortexing: Vortex the mixture vigorously for 30 seconds to precipitate proteins.

• Centrifugation: Centrifuge the sample at 10,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a clean glass tube.

• LLE: Add 2 mL of hexane to the supernatant, vortex for 1 minute, and centrifuge at 3,000 x g for 5 minutes to separate the layers.

• Extraction: Transfer the upper hexane layer to a new glass tube.

• Evaporation: Evaporate the hexane to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in a suitable volume (e.g., 100 µL) of the mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a tandem mass spectrometer.

• Column: A C18 reversed-phase column is commonly used.[5]

• Mobile Phase: A gradient of water and acetonitrile or methanol, often with a modifier like formic acid or ammonium acetate, is typical.[5]

• Ionization: Electrospray ionization (ESI) in either positive or negative mode, depending on the target analytes.

• Detection: Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.[3]

Method Validation Parameters

The following table summarizes key validation parameters for a robust low-level DHP detection method in serum.

Parameter	Typical Acceptance Criteria	Example Values from Literature (for similar phthalates)
Linearity (R²)	> 0.99	> 0.99
Limit of Detection (LOD)	Signal-to-Noise ratio of 3	0.08 - 1.3 ng/mL[5][8]
Limit of Quantification (LOQ)	Signal-to-Noise ratio of 10	5.0 - 14.0 ng/mL[3][4]
Accuracy (Recovery)	80 - 120%	87 - 102%[3][4][5]
Precision (%RSD)	< 15%	< 15%

Visualizations

Caption: Experimental workflow for DHP analysis in serum.

Caption: Troubleshooting logic for high background contamination.

References

• 1. atsdr.cdc.gov [atsdr.cdc.gov]
• 2. Determination and Pharmacokinetics of Di-(2-ethylhexyl) Phthalate in Rats by Ultra Performance Liquid Chromatography with Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Determination of di(2-ethylhexyl)phthalate and mono(2-ethylhexyl)phthalate in human serum using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Determination of Phthalate Metabolites in Human Serum and Urine as Biomarkers for Phthalate Exposure Using Column-Switching LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. academic.oup.com [academic.oup.com]

Technical Support Center: Isomeric Separation of Dihexyl Phthalate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving challenges associated with the isomeric separation of dihexyl phthalate compounds.

Troubleshooting Guide

Issue 1: Poor Resolution or Co-elution of Dihexyl Phthalate Isomers

Q: My GC-MS/HPLC analysis shows poor resolution or complete co-elution of dihexyl phthalate isomers. What steps can I take to improve separation?

A: Achieving baseline separation of dihexyl phthalate isomers, such as di-n-hexyl phthalate (DNHP) and various branched-chain isomers, can be challenging due to their similar chemical structures and physicochemical properties. Here is a systematic approach to troubleshoot and enhance resolution:

For Gas Chromatography (GC) Methods:

• Column Selection: The choice of GC column is critical. Non-polar columns like those with a 5% phenyl methylpolysiloxane stationary phase (e.g., DB-5ms) are commonly used. However, for improved resolution of isomers, consider a column with a different selectivity. Columns such as Rtx-440 and Rxi-XLB have demonstrated superior performance in resolving complex phthalate mixtures.[1]

• Temperature Program Optimization: A slow, optimized temperature gradient is often necessary.

  • Initial Temperature and Hold Time: Start with a lower initial oven temperature to allow for better separation of early-eluting isomers.

  • Ramp Rate: Employ a slow temperature ramp (e.g., 5-10 °C/min). Faster temperature programs can lead to sharper peaks but may compromise resolution.[2]

  • Final Temperature and Hold Time: Ensure the final temperature is high enough to elute all isomers and hold for a sufficient time to clear the column.

• Carrier Gas Flow Rate: Optimize the carrier gas (typically Helium) flow rate. A lower flow rate can sometimes improve resolution, but it will also increase analysis time.

• Injection Technique: Use a splitless injection mode to maximize the transfer of analytes to the column, which can be beneficial for trace analysis.

For High-Performance Liquid Chromatography (HPLC) Methods:

• Stationary Phase Selection:

  • C18 Columns: These are the most common starting point for reversed-phase separation of phthalates.[3]

  • Phenyl-Hexyl Columns: These columns can offer alternative selectivity for aromatic compounds and may improve the resolution of certain isomers.

  • C8 Columns: A C8 column is less hydrophobic than a C18 and can be useful if isomers are too strongly retained.

• Mobile Phase Composition: This is often the most effective parameter to adjust.

  • Organic Solvent Ratio: In reversed-phase HPLC, a common mobile phase is a mixture of acetonitrile or methanol and water. Carefully adjusting the ratio of the organic solvent to water can significantly impact retention and selectivity.[3][4]

  • Solvent Type: Switching from acetonitrile to methanol, or using a ternary mixture, can alter selectivity due to different solvent strengths and interactions.

• Gradient Elution: For complex mixtures of isomers with a wide range of polarities, a gradient elution program, where the mobile phase composition changes over time, is highly recommended to improve separation.

• Flow Rate: Reducing the flow rate can increase the interaction time of the analytes with the stationary phase, potentially leading to better resolution, though at the cost of longer run times.

• Column Temperature: Maintaining a constant and optimized column temperature (e.g., 30 °C) is crucial for reproducible retention times and can also influence selectivity.[3]

Issue 2: Peak Tailing or Asymmetry

Q: I am observing significant peak tailing for my dihexyl phthalate isomers. What are the potential causes and solutions?

A: Peak tailing can be caused by several factors, from column issues to sample preparation.

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak tailing. Try diluting your sample and re-injecting.

• Active Sites on the Column: Exposed silanol groups on the silica support of the column can interact with the analytes, causing tailing. Using an end-capped column can minimize this effect.

• Column Contamination: Contaminants from the sample matrix or previous injections can accumulate on the column, leading to poor peak shape. Flush the column with a strong solvent or, if necessary, replace it.

• Inappropriate pH of Mobile Phase (HPLC): If the mobile phase pH is not suitable, it can affect the ionization state of analytes and lead to tailing. Ensure the mobile phase is adequately buffered.

• Dead Volume: Excessive dead volume in the system (e.g., from poorly connected tubing) can cause peak broadening and tailing. Check all connections between the injector, column, and detector.

Issue 3: Inconsistent Retention Times

Q: The retention times for my dihexyl phthalate isomers are drifting between injections. What could be causing this?

A: Drifting retention times are a common issue in chromatography and can often be traced back to the stability of the system.

• Column Equilibration: Insufficient equilibration of the column with the mobile phase before injection is a frequent cause of retention time drift, especially in gradient HPLC. Ensure the column is equilibrated for a sufficient time (e.g., 10-15 column volumes).

• Mobile Phase Composition: Inconsistent preparation of the mobile phase can lead to shifts in retention. Prepare fresh mobile phase for each run and ensure accurate measurements.

• Temperature Fluctuations: Changes in ambient temperature can affect the column temperature and, consequently, retention times. Using a column oven is highly recommended to maintain a stable temperature.[3]

• Flow Rate Instability: Leaks in the pump or fittings can cause the flow rate to fluctuate. Check the system for any visible leaks and ensure all connections are secure.

• Column Degradation: Over time, the stationary phase of the column can degrade, leading to changes in retention. If other troubleshooting steps fail, it may be time to replace the column.

Frequently Asked Questions (FAQs)

Q1: What is a typical sample preparation procedure for analyzing dihexyl phthalate isomers in a complex matrix?

A1: A common approach involves liquid-liquid extraction (LLE) or solid-phase extraction (SPE). For LLE, a solvent like n-hexane is often used to extract the phthalates from an aqueous sample.[2] For solid samples, an extraction with a solvent mixture such as methylene chloride/acetone may be employed.[5] It is crucial to use high-purity solvents and phthalate-free labware to avoid contamination.

Q2: Can I use a flame ionization detector (FID) instead of a mass spectrometer (MS) for GC analysis of dihexyl phthalate isomers?

A2: Yes, a GC-FID can be used for the analysis of dihexyl phthalate isomers.[6] However, an MS detector provides mass spectral information, which is invaluable for confirming the identity of the isomers, especially in complex matrices where co-elution with other compounds may occur.[1]

Q3: What are the expected retention times for dihexyl phthalate isomers?

A3: Retention times are highly dependent on the specific chromatographic conditions (column, temperature program, mobile phase, etc.). It is essential to run a standard containing the isomers of interest under your experimental conditions to determine their specific retention times.

Q4: How can I confirm the identity of the separated dihexyl phthalate isomers?

A4: The most reliable method for confirming the identity of isomers is to use a mass spectrometric detector (GC-MS or LC-MS). The mass spectra of the separated peaks can be compared to a library of known spectra for positive identification. For GC, using two columns of different polarity can also provide additional confidence in peak identification.[5]

Data Presentation

Table 1: Example GC-MS Parameters for Phthalate Analysis

Parameter	Setting
Column	Rtx-440 or Rxi-XLB (30 m x 0.25 mm ID, 0.25 µm film thickness)[1]
Injector Temperature	250 °C[5]
Carrier Gas	Helium at a constant flow of 1.0 mL/min[2]
Oven Program	Initial 100°C (hold 1 min), ramp to 280°C at 10°C/min, then to 310°C at 5°C/min (hold 5 min)[2]
MS Detector	Electron Ionization (EI) mode, Scan range m/z 50-500

Table 2: Example HPLC-UV Parameters for Phthalate Separation

Parameter	Setting
Column	C18 (e.g., 4.6 x 250 mm, 5 µm)[7]
Mobile Phase	A: Water, B: Acetonitrile (Gradient elution)[3]
Flow Rate	1.0 mL/min[8]
Column Temperature	30 °C[3]
UV Detector Wavelength	225-230 nm[7][8]

Experimental Protocols

GC-MS Analysis of Dihexyl Phthalate Isomers

• Sample Preparation: Extract a known amount of the sample using an appropriate solvent (e.g., toluene for solid samples).[6] Filter the extract through a 0.45 µm syringe filter.

• Instrument Setup:

  • Install a suitable GC column (e.g., DB-5ms).

  • Set the GC-MS parameters as outlined in Table 1.

• Calibration: Prepare a series of calibration standards of the dihexyl phthalate isomers of interest in the extraction solvent.

• Analysis: Inject the prepared sample and calibration standards into the GC-MS system.

• Data Processing: Identify the peaks corresponding to the dihexyl phthalate isomers based on their retention times and mass spectra. Quantify the isomers using the calibration curve.

HPLC-UV Analysis of Dihexyl Phthalate Isomers

• Sample Preparation: Dissolve the sample in a suitable solvent compatible with the mobile phase (e.g., acetonitrile). Filter the solution through a 0.45 µm syringe filter.

• Instrument Setup:

  • Install a C18 reversed-phase column.

  • Set up the HPLC system with the parameters detailed in Table 2.

  • Ensure the mobile phase is properly degassed.

• Equilibration: Equilibrate the column with the initial mobile phase composition until a stable baseline is achieved.

• Analysis: Inject the sample and a set of calibration standards.

• Data Interpretation: Identify the peaks based on the retention times of the standards. Quantify the concentration of each isomer using the peak areas and the calibration curve.

Mandatory Visualization

Caption: Troubleshooting workflow for resolving isomeric separation issues.

References

• 1. gcms.cz [gcms.cz]
• 2. Optimization of Sample Preparation for Detection of 10 Phthalates in Non-Alcoholic Beverages in Northern Vietnam - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Separation of Dihexyl phthalate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. epa.gov [epa.gov]
• 6. osha.gov [osha.gov]
• 7. Determination of Selected Phthalates in Some Commercial Cosmetic Products by HPLC-UV - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

Addressing analytical challenges for phthalates in complex biological matrices

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the analysis of phthalates in complex biological matrices.

Troubleshooting Guides

This section addresses common problems encountered during the analysis of phthalates and offers systematic solutions.

Problem 1: High background levels of common phthalates (e.g., DEHP, DBP) in analytical blanks and samples. [1]

• Question: My blank samples show significant peaks for common phthalates like Di(2-ethylhexyl) phthalate (DEHP) and Dibutyl phthalate (DBP). What are the potential sources and how can I eliminate this background contamination?

• Answer: High background levels are a frequent challenge in phthalate analysis due to their ubiquitous presence in the laboratory environment.[2] Here’s a systematic approach to identify and mitigate the source of contamination:

  • Contaminated Solvents and Reagents:

    • Troubleshooting Step: Analyze a fresh bottle of high-purity solvent (e.g., LC-MS or phthalate-free grade) directly. If the new solvent is clean, consider that your working solvent stock is contaminated.[1][3]

    • Solution: Use the highest grade solvents available and test different brands to find the cleanest batch.[3] Prepare aqueous mobile phases and buffers fresh daily to prevent leaching from container walls over time.[3] Whenever possible, use glass containers for storing and preparing all solutions.[3][4]

  • Leaching from Laboratory Consumables:

    • Troubleshooting Step: Systematically replace plastic consumables such as pipette tips, vials, caps, and syringes with glass alternatives where possible and re-run the blank analysis.[1]

    • Solution: Be aware of common plastic items that can leach phthalates, including pipette tips, plastic vials, tubing (especially PVC), and laboratory gloves.[4] Vinyl gloves are a major source of phthalate contamination; nitrile or latex gloves are safer alternatives.[4]

  • Contaminated Glassware:

    • Troubleshooting Step: If background levels remain high after addressing solvents and consumables, your glassware cleaning procedure may be insufficient.

    • Solution: Implement a rigorous glassware cleaning protocol. This should include an initial rinse with the last solvent used, a wash with a laboratory-grade detergent, multiple rinses with tap and deionized water, and a final rinse with high-purity acetone and hexane. Baking glassware at a high temperature can help remove residual organic contaminants.[3]

  • Contaminated GC-MS or LC-MS/MS System:

    • Troubleshooting Step: If the above steps do not resolve the issue, the contamination may originate from the analytical instrument itself.

    • Solution: For GC-MS, replace the injector septum and liner with high-temperature, low-bleed alternatives.[1] For both GC and LC systems, check for contamination from gas lines, solvent lines, and pumps.[1][4] A system bake-out according to the manufacturer's instructions can also be effective.[1]

Problem 2: Poor peak shape (tailing or fronting) for phthalate peaks in chromatography. [1]

• Question: I am observing significant peak tailing or fronting for my phthalate standards and samples. What could be the cause and how do I improve the peak shape?

• Answer: Poor peak shape can compromise the accuracy and precision of your quantification. The following are common causes and solutions:

  • Active Sites in the GC Inlet or Column:

    • Possible Cause: Active sites in the GC liner or the analytical column can interact with phthalates, leading to peak tailing.[1]

    • Solution: Use deactivated liners, especially for splitless injections. If the column is suspected to be active, condition it at a high temperature or trim the first few centimeters from the inlet end.[1]

  • Column Overload:

    • Possible Cause: Injecting too much analyte onto the column can lead to peak fronting.[1]

    • Solution: Dilute the sample or switch from a splitless to a split injection with an appropriate split ratio.[1]

  • Inappropriate Column Choice:

    • Possible Cause: The stationary phase of the GC or LC column may not be optimal for the separation of the target phthalates.

    • Solution: For GC-MS, columns with stationary phases like Rtx-440 and Rxi-XLB have shown good resolution for complex phthalate mixtures.[5][6]

Problem 3: Low sensitivity or poor recovery of phthalates. [1]

• Question: My analytical method is not sensitive enough to detect low levels of phthalates, or the recovery from spiked samples is consistently low. How can I improve performance?

• Answer: Low sensitivity and poor recovery can be due to several factors, from sample preparation to instrument settings.

  • Inefficient Extraction from the Sample Matrix:

    • Possible Cause: The chosen extraction method may not be effectively isolating the phthalates from the complex biological matrix.

    • Solution: Optimize your sample preparation method by adjusting the solvent type, extraction time, or pH.[1] Consider alternative extraction techniques like solid-phase extraction (SPE), which can help concentrate the analytes and remove matrix interferences.[1]

  • Suboptimal Mass Spectrometer Parameters:

    • Possible Cause: The mass spectrometer may not be tuned correctly, or the acquisition parameters may not be optimized for your target analytes.

    • Solution: Ensure the mass spectrometer is properly tuned. For higher sensitivity and selectivity in GC-MS and LC-MS/MS, use Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) mode, respectively.[1]

  • Matrix Effects:

    • Possible Cause: Co-eluting endogenous components from the biological matrix can suppress or enhance the ionization of the target phthalates, leading to inaccurate quantification and low recovery.

    • Solution: Employ strategies to minimize matrix effects, such as optimizing the chromatographic separation to separate analytes from interfering matrix components, using a more effective sample cleanup method, or utilizing isotopically labeled internal standards to compensate for signal suppression or enhancement.

Frequently Asked Questions (FAQs)

Q1: What are the most common phthalates detected as background contaminants?

A1: The most frequently observed background phthalates are Di(2-ethylhexyl) phthalate (DEHP) and Dibutyl phthalate (DBP), due to their extensive use as plasticizers in a wide variety of common plastics. Other commonly found phthalates include Diisobutyl phthalate (DiBP), Benzyl butyl phthalate (BBP), and Diethyl phthalate (DEP).[3][4]

Q2: Can my choice of laboratory gloves contribute to phthalate contamination?

A2: Yes, disposable gloves can be a significant source of phthalate contamination. Polyvinyl chloride (PVC) or vinyl gloves are a major source as they can contain high percentages of phthalate plasticizers that can easily leach. Nitrile and latex gloves generally contain much lower or negligible amounts of phthalates and are a safer choice for trace-level analysis.[4]

Q3: What is the best way to clean glassware for phthalate analysis?

A3: A rigorous cleaning procedure is essential. A recommended procedure includes:

• Initial Rinse: Rinse with the last solvent used, followed by a thorough rinse with tap water.

• Detergent Wash: Wash with a hot solution of a laboratory-grade detergent.

• Water Rinse: Rinse thoroughly with hot tap water, followed by cool tap water, and then at least three times with deionized water.

• Solvent Rinse: Rinse with HPLC-grade acetone followed by a final rinse with HPLC-grade hexane.[3]

• Baking: Bake the glassware in an oven at a high temperature (e.g., 400 °C) to volatilize any remaining phthalates.[7]

Q4: When should I use splitless injection versus split injection for GC-MS analysis of phthalates?

A4: For trace-level analysis, a splitless injection is generally preferred as it allows for the transfer of the entire sample onto the GC column, maximizing sensitivity. Split injection is more suitable for concentrated samples to avoid column overload.[1]

Q5: What is the benefit of using Selected Ion Monitoring (SIM) mode in GC-MS for phthalate analysis?

A5: SIM mode offers significantly higher sensitivity and selectivity compared to full-scan mode. The mass spectrometer is set to detect only specific ions characteristic of the target phthalates, which improves the signal-to-noise ratio and lowers the limits of detection (LOD) and quantification (LOQ). Many phthalates share a common fragment ion at m/z 149, which can be used as a quantifier or qualifier ion.[1]

Quantitative Data

Table 1: Performance of LC-MS/MS Methods for Phthalate Analysis in Biological Matrices

Analyte	Matrix	LLOQ (ng/mL)	Recovery (%)	Reference
Monobutyl Phthalate (MBP)	Plasma	25	> 92	[8]
Monobutyl Phthalate (MBP)	Pup Homogenate	50	> 92	[8]
Mono-methyl phthalate (MMP)	Urine	0.3	-	[9]
Mono-ethyl phthalate (MEP)	Urine	0.3	-	[9]
Mono-benzyl phthalate (MBzP)	Urine	0.3	-	[9]
Mono-butyl phthalate (MBP)	Urine	1	-	[9]
Mono-2-ethylhexyl phthalate (MEHP)	Urine	1	-	[9]
18 Phthalate Metabolites	Urine	0.5 - 2	80.4 - 111.7	[10]

LLOQ: Lower Limit of Quantitation

Table 2: Performance of GC-MS Methods for Phthalate Analysis

Analyte	Method	LOD	Linearity (r²)	Reference
MMP, MEP, MnBP, MEHP	GC-MS (no derivatization)	0.029 - 0.049 ng (per 2 µL injection)	> 0.9817	[11]
7 Regulated Phthalates	GC-MS/MS	< 0.01 mg/L	> 0.99	[12]
11 Phthalates and Adipates	GC-MS with SPE	-	> 0.98	[13]

LOD: Limit of Detection; MMP: Monomethyl phthalate; MEP: Monoethyl phthalate; MnBP: Mono-n-butyl phthalate; MEHP: Mono-(2-ethylhexyl) phthalate

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) of Phthalates from Non-alcoholic Beverages

This protocol is adapted for the extraction of phthalates from a liquid matrix and can be modified for biological fluids like urine.

• Sample Preparation:

  • Transfer 5.00 mL of the sample into a 15 mL centrifuge tube.

  • Add 10 µL of an appropriate internal standard solution.

  • Add 1.5 mL of methanol and vortex to mix.[14]

• Extraction:

  • Transfer the mixture to a separatory funnel.

  • Add 15 mL of n-hexane to the funnel and shake vigorously for 7 minutes.

  • Let the phases separate for 5 minutes. To break any emulsion, add 0.5 mL of a 10% NaCl solution.

  • Collect the n-hexane (upper) layer into a 50 mL centrifuge tube.[14]

• Concentration:

  • Evaporate the n-hexane extract to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable solvent (e.g., hexane or ethyl acetate) for GC-MS or LC-MS/MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) of Phthalate Metabolites from Human Serum

This automated SPE protocol is designed for the cleanup and concentration of phthalate metabolites from serum.

• Sample Pre-treatment:

  • To a 1.0 mL aliquot of serum, add 125 µL of 1M H₃PO₄, vortex, and sonicate.

  • Spike with isotopically labeled internal standards.

  • Adjust the pH to ~5 by adding 250 µL of ammonium acetate buffer.

  • Add β-glucuronidase to hydrolyze glucuronidated metabolites and incubate at 37°C for 90 minutes.[15]

• Automated SPE Procedure (using Oasis-HLB columns):

  • Conditioning: Condition the 60 mg/3 mL Oasis-HLB column with 2 mL of methanol followed by 1 mL of 0.1M formic acid.

  • Loading: Dilute the pre-treated serum sample with 5 mL of 0.1M formic acid and load it onto the SPE cartridge at a flow rate of 0.5 mL/min.

  • Washing: Wash the cartridge with 1 mL of water followed by 2 mL of 10% methanol in water at 1 mL/min.

  • Elution: Elute the phthalate metabolites with 0.5 mL of acetonitrile at 0.5 mL/min.[15]

• Final Preparation:

  • Evaporate the eluate to dryness and reconstitute in the mobile phase for LC-MS/MS analysis.

Protocol 3: GC-MS Instrumental Parameters for Phthalate Analysis

The following are typical GC-MS parameters for the analysis of a broad range of phthalates.

• Inlet:

  • Temperature: 280 °C

  • Injection Volume: 1.0 µL

  • Liner: Deactivated splitless liner with glass wool[5]

• Oven Program:

  • Initial temperature: 50 °C for 1 minute

  • Ramp 1: 30 °C/min to 280 °C

  • Ramp 2: 15 °C/min to 310 °C, hold for 5 minutes[12]

• Carrier Gas: Helium at a constant flow of 1.0 mL/min[12]

• Mass Spectrometer (MS):

  • Transfer Line Temperature: 290 °C

  • Ion Source Temperature: 300 °C

  • Acquisition Mode: Synchronous SIM/Scan or SIM for high sensitivity[12]

Protocol 4: LC-MS/MS Instrumental Parameters for Phthalate Analysis

The following are typical LC-MS/MS parameters for the analysis of phthalates.

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., Phenomenex Kinetex C18, 100 x 4.6 mm, 2.6 µm)[16]

  • Mobile Phase A: Water with 10 mM ammonium acetate[16]

  • Mobile Phase B: Methanol

  • Flow Rate: 0.5 mL/min[16]

  • Gradient: A fast gradient from a lower to a higher percentage of methanol.

• Mass Spectrometer (MS/MS):

  • Ion Source: Electrospray Ionization (ESI), typically in positive or negative mode depending on the specific phthalates or their metabolites.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) for highest selectivity and sensitivity.[16]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. gcms.cz [gcms.cz]
• 6. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 7. biotage.com [biotage.com]
• 8. Development and Validation of an Analytical Method for Quantitation of Monobutylphthalate, a Metabolite of Di-n-Butylphthalate, in Rat Plasma, Amniotic Fluid, Fetuses and Pups by UPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Simultaneous determination of multiple phthalate metabolites and bisphenol-A in human urine by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Advancement in Determination of Phthalate Metabolites by Gas Chromatography Eliminating Derivatization Step - PMC [pmc.ncbi.nlm.nih.gov]
• 12. agilent.com [agilent.com]
• 13. researchgate.net [researchgate.net]
• 14. Optimization of Sample Preparation for Detection of 10 Phthalates in Non-Alcoholic Beverages in Northern Vietnam - PMC [pmc.ncbi.nlm.nih.gov]
• 15. academic.oup.com [academic.oup.com]
• 16. sciex.com [sciex.com]

Technical Support Center: Analysis of Dihexyl Phthalate in Sediment Samples

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the sample cleanup of dihexyl phthalate in sediment samples.

Frequently Asked Questions (FAQs)

Q1: What are the most common sample cleanup techniques for analyzing dihexyl phthalate in sediment samples?

A1: The most common cleanup techniques aim to remove interfering compounds from the sediment extract before instrumental analysis, typically Gas Chromatography-Mass Spectrometry (GC-MS). These techniques include Solid-Phase Extraction (SPE), Gel Permeation Chromatography (GPC), and Silica Gel Column Chromatography.[1] Pressurized Liquid Extraction (PLE) is also frequently used for the initial extraction from the sediment, and it can be coupled with cleanup steps.[2][3]

Q2: How do I choose the best cleanup technique for my sediment samples?

A2: The choice of cleanup technique depends on the complexity of the sediment matrix, the concentration of dihexyl phthalate, and the analytical instrumentation available.

• Solid-Phase Extraction (SPE) is a versatile and widely used technique that can effectively remove a range of interferences. Different sorbents like Florisil, silica gel, and alumina can be used depending on the nature of the co-extractives.[4][5]

• Gel Permeation Chromatography (GPC) is particularly effective at removing high-molecular-weight interferences such as lipids and humic substances, which are common in sediment samples.[6]

• Silica Gel Column Chromatography is a classic technique used to separate non-polar compounds like dihexyl phthalate from more polar interferences.[7][8]

Q3: What are the common sources of background contamination with dihexyl phthalate?

A3: Phthalates, including dihexyl phthalate, are ubiquitous in laboratory environments and can be introduced as contaminants from various sources. Common sources include plastic labware (e.g., pipette tips, sample containers), solvents, and even dust.[9] It is crucial to use glassware and high-purity solvents and to run procedural blanks to monitor for contamination.[10]

Troubleshooting Guides

Low Recovery of Dihexyl Phthalate

Problem: You are experiencing low recovery of dihexyl phthalate after the sample cleanup procedure.

Possible Cause	Suggested Solution
Incomplete Elution from SPE Cartridge	Optimize the elution solvent volume and composition. A stronger solvent or a larger volume may be needed to ensure complete elution. For example, it was found that 1.0 mL of methanol was sufficient to desorb ~90% of a similar phthalate (DEHP) in a single step from a C18 sorbent.[11]
Adsorption to Glassware	Silanize all glassware to reduce active sites where phthalates can adsorb. This is particularly important for longer-chain phthalates.
Co-elution with Interferences in GPC	Calibrate the GPC column carefully with standards to ensure proper separation of the phthalate fraction from interfering compounds.[6]
Breakthrough during SPE Loading	Ensure the sample is loaded onto the SPE cartridge at an appropriate flow rate. If the flow rate is too high, the analyte may not have sufficient time to interact with the sorbent.
Degradation during Cleanup	Phthalates can be susceptible to hydrolysis under strong acidic or basic conditions. Ensure that the pH of your sample and solvents is controlled throughout the cleanup process.

High Background or Interfering Peaks in Chromatogram

Problem: Your chromatogram shows a high background signal or significant interfering peaks that co-elute with dihexyl phthalate.

Possible Cause	Suggested Solution
Matrix Effects	The sediment matrix can contain a multitude of compounds that interfere with the analysis. Employ a more rigorous cleanup method. Combining techniques, such as GPC followed by SPE or silica gel chromatography, can be effective.[6]
Contamination from Lab Environment	As phthalates are common contaminants, meticulous lab hygiene is essential.[9] Use phthalate-free gloves, wash all glassware with high-purity solvents, and prepare samples in a clean environment. Running method blanks is critical to identify and quantify background contamination.[4][10]
Insufficient Cleanup	The chosen cleanup method may not be sufficient for the complexity of your sediment sample. Consider using a multi-step cleanup approach or a more selective SPE sorbent.
Co-extracted Non-target Compounds	Natural organic matter, such as humic and fulvic acids, are often co-extracted and can interfere with the analysis. Techniques like GPC are specifically designed to remove these high-molecular-weight compounds.[6]

Experimental Protocols

Solid-Phase Extraction (SPE) Cleanup using a Florisil Cartridge

This protocol is a general guideline and may require optimization for specific sediment samples.

• Cartridge Conditioning: Condition a Florisil SPE cartridge (e.g., 1 g) by passing 4 mL of hexane through it.[4] Do not let the cartridge run dry.

• Sample Loading: Load 2 mL of the concentrated sediment extract (dissolved in hexane) onto the cartridge.

• Elution:

  • Elute with a specific volume of a solvent mixture. For phthalate esters, a common elution solvent is a mixture of diethyl ether and hexane.[4] The exact ratio and volume should be optimized. For a general phthalate method, fractions can be eluted with increasing percentages of diethyl ether in hexane (e.g., 6%, 15%, 50%).[4]

• Concentration: Concentrate the collected eluate to a final volume of 1 mL under a gentle stream of nitrogen before GC-MS analysis.

Gel Permeation Chromatography (GPC) Cleanup

GPC is used to separate analytes based on their size, effectively removing large molecules like lipids and humic substances.

• System Preparation: Prepare the GPC system with an appropriate solvent system, such as dichloromethane or a mixture of butyl chloride and methylene chloride.[6]

• Calibration: Calibrate the GPC system with a standard solution containing the phthalate of interest and a series of molecular weight markers to determine the elution window for dihexyl phthalate.

• Sample Injection: Inject the concentrated sediment extract onto the GPC column.

• Fraction Collection: Collect the fraction corresponding to the elution time of dihexyl phthalate, as determined during calibration.

• Concentration: Concentrate the collected fraction prior to GC-MS analysis.

Quantitative Data Summary

The following tables summarize typical performance data for phthalate analysis in sediment, which can be used as a benchmark for method development.

Table 1: Recovery Rates of Phthalates using Different Cleanup Techniques

Phthalate	Cleanup Method	Recovery (%)	Reference
Various Phthalates	GPC	87 - 112%	[6]
16 Phthalate Esters	Florisil SPE	> 74% (for most)	[4]
16 Phthalates	Dispersive SPE	78 - 117%	[12][13]
19 Phthalate Esters	Silica Gel-Alumina Column	75.3 - 113.6%	[7]

Table 2: Method Detection Limits (MDLs) for Phthalates in Sediment

Phthalate	Analytical Method	MDL (ng/g)	Reference
16 Phthalates	GC-MS	0.1 - 0.25	[12][13]
19 Phthalate Esters	GC-FID/MS	0.29 - 1.2	[7]

Visualizations

Caption: Experimental workflow for the analysis of dihexyl phthalate in sediment.

Caption: Troubleshooting guide for dihexyl phthalate analysis in sediment samples.

References

• 1. researchgate.net [researchgate.net]
• 2. library.dphen1.com [library.dphen1.com]
• 3. Pressurized Liquid Extraction: A Powerful Tool to Implement Extraction and Purification of Food Contaminants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 5. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 6. Optimized gel permeation chromatographic cleanup for soil, sediment, wastes, and oily waste extracts for determination of semivolatile organic pollutants and PCBs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. apps.ecology.wa.gov [apps.ecology.wa.gov]
• 9. epa.gov [epa.gov]
• 10. epa.gov [epa.gov]
• 11. sid.ir [sid.ir]
• 12. academic.oup.com [academic.oup.com]
• 13. Determination of Phthalates in Marine Sediments Using Ultrasonic Extraction Followed by Dispersive Solid-Phase Extraction and Gas Chromatography-Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Dihexyl Phthalate Detection in Air Samples

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the detection of dihexyl phthalate in air samples.

Frequently Asked Questions (FAQs)

Q1: What is the most common and reliable method for detecting dihexyl phthalate in air samples?

A1: The most widely used and reliable method for the analysis of dihexyl phthalate and other phthalates in air samples is Gas Chromatography coupled with Mass Spectrometry (GC-MS).[1][2][3][4][5][6] This technique offers a powerful combination of separation and detection, providing both qualitative and quantitative information.

Q2: What are the typical air sampling methods for dihexyl phthalate?

A2: Common methods for sampling dihexyl phthalate from the air include:

• Sorbent Tubes: Drawing a known volume of air through tubes containing an adsorbent material like OVS-Tenax.[7]

• Filters: Using filters such as glass fiber or cellulose ester membranes to capture airborne particles containing phthalates.[7][8][9]

• Polyurethane Foam (PUF) Cartridges: Pulling air through a PUF cartridge, which is effective for semi-volatile organic compounds (SVOCs) like dihexyl phthalate.[10]

• Solid-Phase Microextraction (SPME): A sensitive technique where a coated fiber is exposed to the air to adsorb phthalates, followed by thermal desorption into the GC-MS.[11][12]

Q3: How can I improve the sensitivity of my dihexyl phthalate measurements?

A3: To enhance sensitivity, consider the following:

• Optimize GC-MS parameters: This includes selecting an appropriate GC column (e.g., Rtx-440 or Rxi-XLB for better resolution) and optimizing temperature programs and injection volumes.[4][6]

• Use a sensitive detection mode: For GC-MS, operating in Selected Ion Monitoring (SIM) mode can significantly improve sensitivity compared to full scan mode.[3][13]

• Increase sample volume: Collecting a larger volume of air will increase the mass of dihexyl phthalate collected, leading to a stronger analytical signal.[10]

• Sample Preconcentration: Techniques like Solid-Phase Microextraction (SPME) can concentrate the analyte before analysis.[11][14]

• Use Hydrogen as a Carrier Gas: Contrary to some concerns, using hydrogen as a carrier gas in GC-MS can provide satisfactory sensitivity for phthalate analysis.[2][13]

• For FT-IR analysis: Creating a hot-pressed film of a sample can increase sensitivity by nearly fifty-fold compared to standard ATR methods.[15][16]

Q4: What are the primary sources of background contamination in phthalate analysis?

A4: Phthalates are ubiquitous, and background contamination is a significant challenge.[17][18] Common sources include:

• Laboratory Air: Indoor air can contain phthalates from building materials and equipment.[17][18]

• Laboratory Equipment: Plastic items such as pipette tips, vials, tubing (especially PVC), and gloves can leach phthalates.[19]

• Solvents and Reagents: Even high-purity solvents can contain trace levels of phthalates.[18]

• Glassware: Improperly cleaned glassware can be a source of contamination.[19]

Troubleshooting Guides

Issue 1: High Background Levels of Phthalates in Blanks

• Question: I am observing high levels of dihexyl phthalate and other phthalates in my laboratory reagent blanks (LRBs). What could be the cause and how do I fix it?

• Answer: High blank levels are a common issue in phthalate analysis and are typically due to contamination.[17][18][19] Follow these steps to identify and eliminate the source:

  • Systematically Check for Contamination Sources:

    • Solvents and Reagents: Prepare a blank using a fresh batch of solvents and reagents to see if the contamination persists. Cleaning solvents with aluminum oxide left in the reservoirs can be a significant improvement.[17][18]

    • Glassware: Ensure all glassware is scrupulously cleaned. A recommended procedure is solvent rinsing followed by heating at 400°C for 1-2 hours.[18] Store clean glassware covered with pre-rinsed aluminum foil.[19]

    • Plastic Consumables: Avoid plastic consumables wherever possible. If unavoidable, pre-rinse them with a clean solvent.

  • Isolate the Laboratory Environment:

    • Prepare blanks in a clean-air environment or a dedicated clean space to minimize contamination from laboratory air.[18]

  • Run Instrument Blanks:

    • Inject a solvent blank directly into the GC-MS to check for contamination within the instrument itself (e.g., from the syringe, injector, or carrier gas).[18]

Issue 2: Poor Chromatographic Resolution of Phthalate Isomers

• Question: I am having difficulty separating dihexyl phthalate from its isomers or other phthalates in my chromatogram. What can I do to improve resolution?

• Answer: Co-elution of phthalates can be a problem due to their structural similarities.[4] To improve chromatographic resolution:

  • Select an Appropriate GC Column: Columns like the Rtx-440 and Rxi-XLB have shown excellent performance in resolving complex phthalate mixtures.[4][6]

  • Optimize the GC Temperature Program: A slower temperature ramp rate can often improve the separation of closely eluting compounds.

  • Adjust Carrier Gas Flow Rate: Optimizing the linear velocity of the carrier gas (helium or hydrogen) can enhance column efficiency and resolution.

  • Use GC Modeling Software: Software like Pro EZGC can help in selecting the optimal stationary phase and analytical conditions for your specific target analytes.[4]

Issue 3: Low or Inconsistent Analyte Recovery

• Question: My recovery of dihexyl phthalate from spiked samples is low and/or variable. What are the potential causes and solutions?

• Answer: Low or inconsistent recovery can be due to several factors related to the sampling and sample preparation steps:

  • Sampling Efficiency:

    • Breakthrough: Ensure the sampling volume and flow rate are within the recommended limits for your chosen sorbent tube to prevent analyte breakthrough. For some phthalates, a solid-phase extraction-type device with Sunpak-H as the adsorbent has been shown to collect analytes up to a sampling volume of 10,000 L without breakthrough.[14]

    • Adsorption: Phthalates can adsorb to sampling lines. Draw air directly into the sampler to avoid passing it through tubing.[10]

  • Extraction Efficiency:

    • Solvent Choice: Ensure you are using an appropriate extraction solvent. Toluene has been shown to have a 100% extraction efficiency for dihexyl phthalate from OVS-Tenax tubes.[7]

    • Extraction Time and Technique: Use a validated extraction time and technique. For example, a 30-minute extraction with occasional shaking or ultrasonication is often used.[7][9]

  • Sample Storage:

    • If there is a delay between sampling and analysis, store samples at refrigerator temperature to minimize analyte loss.[7]

Experimental Protocols

Protocol 1: Air Sampling using OVS-Tenax Tubes and GC-FID Analysis

This protocol is based on the OSHA partially evaluated method for dihexyl phthalate.[7]

• Sampling:

  • Calibrate a personal sampling pump to a flow rate of 1.0 L/min.

  • Attach an OVS-Tenax sampling tube to the pump, ensuring the inlet faces down.

  • Draw 240 L of air through the tube (240 minutes at 1.0 L/min).

  • After sampling, seal the tube with plastic end caps.

  • Prepare at least one field blank by handling a tube in the same manner without drawing air through it.

  • Store samples at refrigerator temperature if analysis is delayed.

• Sample Preparation:

  • Break the ends of the sampling tube and transfer the glass fiber filter and the front Tenax resin section to separate vials.

  • Add 2.0 mL of toluene to each vial.

  • Cap the vials and let them stand for 30 minutes with occasional shaking.

• GC-FID Analysis:

  • GC Conditions:

    • Injector Temperature: 300°C

    • Detector Temperature: 300°C

    • Column: 2 m x 3-mm OD stainless steel, 5% OV-101 on 100/120 mesh Chromosorb W-HP (or equivalent)[8][9]

    • Carrier Gas: Helium at 30 mL/min

  • Injection: Inject a 5 µL aliquot of the sample extract.

  • Calibration: Prepare a calibration curve using standard solutions of dihexyl phthalate in toluene.

Protocol 2: Enhancing Sensitivity with Solid-Phase Microextraction (SPME) and GC-MS

This protocol provides a general workflow for using SPME to enhance detection sensitivity.

• SPME Sampling:

  • Select an appropriate SPME fiber. A DVB/CAR/PDMS fiber has shown high extraction ability for a range of phthalates.[12]

  • Expose the fiber to the air sample for a predetermined and optimized time (e.g., 20 minutes).[11] Agitation of the air sample (e.g., using a fan in a controlled chamber) can improve adsorption.

• Thermal Desorption and GC-MS Analysis:

  • Insert the SPME fiber into the heated GC inlet to thermally desorb the trapped analytes onto the GC column.

  • GC-MS Conditions:

    • Injector: Operate in splitless mode to maximize the transfer of analyte to the column.

    • Column: A column like an Rtx-440 or Rxi-XLB is recommended for good resolution.[4][6]

    • MS Detection: Operate in Selected Ion Monitoring (SIM) mode, monitoring for characteristic ions of dihexyl phthalate to maximize sensitivity.

Data Presentation

Table 1: Comparison of Detection Limits for Dihexyl Phthalate by Different Methods

Analytical Method	Sampling/Extraction Method	Reliable Quantitation Limit (RQL) / Limit of Detection (LOD)	Reference
GC-FID	OVS-Tenax tube with toluene extraction	0.21 mg/m³ (for mixed isomers)	[7]
GC-MS	Solid-phase extraction with Sunpak-H adsorbent	< 1 ng/L (with solvent concentration)	[14]
Fluorescence Sensor	Porous crystalline ribbons	0.03 ppb (for DEHP, as an example of high sensitivity)	[20]
GC-MS/MS	Solid-Phase Microextraction (SPME)	0.3 - 2.6 ng/mL (in water, demonstrates high sensitivity)	[12]

Visualizations

Caption: General experimental workflow for dihexyl phthalate analysis in air.

Caption: Troubleshooting logic for high phthalate background contamination.

References

• 1. researchgate.net [researchgate.net]
• 2. peakscientific.com [peakscientific.com]
• 3. fses.oregonstate.edu [fses.oregonstate.edu]
• 4. gcms.cz [gcms.cz]
• 5. ijres.org [ijres.org]
• 6. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 7. osha.gov [osha.gov]
• 8. cdc.gov [cdc.gov]
• 9. cdc.gov [cdc.gov]
• 10. berkeleyanalytical.com [berkeleyanalytical.com]
• 11. researchgate.net [researchgate.net]
• 12. Determination of phthalates in bottled waters using solid-phase microextraction and gas chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. shimadzu.com [shimadzu.com]
• 14. Quantitative Determination of Phthalate Esters from Air Samples Using a Solid-Phase Extraction-type Collection Device - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. documents.thermofisher.com [documents.thermofisher.com]
• 16. New Approaches to Phthalate Testing Using FT-IR [thermofisher.com]
• 17. Blank problems in trace analysis of diethylhexyl and dibutyl phthalate: investigation of the sources, tips and tricks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. benchchem.com [benchchem.com]
• 20. pubs.acs.org [pubs.acs.org]

Technical Support Center: Accurate Quantification of Dihexyl Phthalate (DHP)

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on calibration strategies for the accurate quantification of dihexyl phthalate (DHP). Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during experimental analysis.

Troubleshooting Guide

This guide addresses specific problems that may arise during the quantification of DHP, offering potential causes and actionable solutions.

Problem	Potential Cause(s)	Suggested Solution(s)
High Blank Levels / Contamination	Phthalates are ubiquitous environmental contaminants.[1][2] Sources can include laboratory air, solvents, glassware, and plastic lab materials.[1][2]	- Solvent and Reagent Purity: Use high-purity solvents (e.g., pesticide quality) and check each new lot for phthalate contamination.[3] Consider cleaning solvents with aluminum oxide.[1][2] - Glassware: Heat-treat all non-volumetric glassware at 400°C for at least 2 hours.[4] Rinse all glassware thoroughly with acetone then isohexane.[4] - Lab Environment: Avoid using plastic equipment, especially flexible PVC.[4] If possible, work in a clean room or a dedicated area for phthalate analysis.[4] - Sample Handling: Use phthalate-free septa for injection vials.[4] Run procedural blanks to identify and eliminate sources of contamination.[5]
Poor Reproducibility / Inconsistent Results	This can be caused by inconsistent sample preparation, instrument variability, or unresolved matrix effects.[5]	- Internal Standard: Use a stable isotope-labeled internal standard (SIL-IS) for DHP to compensate for variations in extraction efficiency and instrument response.[5] Benzyl benzoate has also been used as an internal standard. - Automated Sample Preparation: Utilize an autosampler for consistent sample preparation and injection.[6] - System Suitability: Perform regular system suitability checks to ensure the analytical instrument is performing within specifications.
Low Signal Intensity / Poor Sensitivity	This may be due to ion suppression from co-eluting matrix components, insufficient sample concentration, or non-optimal instrument parameters.[5]	- Sample Cleanup: Employ solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.[5] - Chromatographic Optimization: Adjust the mobile phase gradient or experiment with different column chemistries (e.g., C18, Phenyl-Hexyl) to improve separation from interfering peaks.[5] - Instrument Parameters: Optimize mass spectrometer source conditions and consider using Selected Ion Monitoring (SIM) mode for increased sensitivity.[4][7]
Signal Enhancement	Co-eluting matrix components can sometimes increase the ionization efficiency of DHP, leading to artificially high results.[5] This can also be a sign of contamination.[5]	- Improved Sample Cleanup: As with ion suppression, removing matrix components is crucial.[5] - Chromatographic Separation: Better separation can resolve DHP from the enhancing compounds.[5] - Internal Standard: An appropriate internal standard will also be subject to ion enhancement, allowing for accurate correction.[5] - Matrix-Matched Calibration: This will account for the enhancement effect.[5]
Poor Peak Shape	This can result from a contaminated injection port, column degradation, or incompatible solvent composition between the sample and the mobile phase.	- Injector Maintenance: Regularly clean or replace the injector liner and septum. - Column Care: Use a guard column to protect the analytical column. If peak shape degrades, consider flushing or replacing the column. - Solvent Matching: Ensure the sample solvent is compatible with the initial mobile phase conditions.

Frequently Asked Questions (FAQs)

1. What is the most common challenge in quantifying dihexyl phthalate?

The most frequently cited challenge is background contamination. Phthalates are widely used as plasticizers and are present in many laboratory materials, leading to high blank values that can compromise the accuracy of trace-level quantification.[1][2]

2. How can I minimize matrix effects in my DHP analysis?

Matrix effects, such as ion suppression or enhancement, can be minimized through several strategies:

• Effective Sample Preparation: Techniques like solid-phase extraction (SPE) and liquid-liquid extraction (LLE) can remove interfering components from the sample matrix.[5]

• Chromatographic Separation: Optimizing the chromatographic method to separate DHP from co-eluting matrix components is crucial.[5]

• Use of Internal Standards: A stable isotope-labeled internal standard that co-elutes with DHP is the most effective way to compensate for matrix effects.[5]

• Matrix-Matched Calibration: Preparing calibration standards in a blank matrix that is as similar as possible to the samples can also account for matrix effects.[5]

3. What type of calibration strategy is recommended for accurate DHP quantification?

An internal standard calibration method is highly recommended. The use of a stable isotope-labeled internal standard for DHP is ideal as it closely mimics the behavior of the analyte during sample preparation and analysis, correcting for variations.[5] If a SIL-IS is not available, a structural analog can be used.

4. What are typical concentration ranges for a DHP calibration curve?

Calibration curve ranges can vary depending on the sensitivity of the instrument and the expected concentration of DHP in the samples. A common approach is to prepare a series of standards covering a range from the limit of quantification (LOQ) to a concentration that brackets the expected sample concentrations. For example, a low-level calibration curve might range from 50-1000 ng/mL, while a high-level curve could be from 5-100 µg/mL.[6] Another study used a calibration range of 0.5 µg/g to 200 µg/g.[8]

5. Which analytical technique is most suitable for DHP quantification?

Gas chromatography coupled with mass spectrometry (GC-MS) is a widely used and robust technique for the determination of phthalates, including DHP.[6][7] Operating the mass spectrometer in Selected Ion Monitoring (SIM) mode can enhance sensitivity and selectivity.[7]

Experimental Protocols

Protocol 1: Preparation of DHP Stock and Working Standard Solutions

This protocol outlines the steps for preparing stock and working standard solutions for generating a calibration curve.

• Stock Standard Solution (e.g., 1000 mg/L):

  • Accurately weigh 10.0 mg of pure dihexyl phthalate reference material.[3]

  • Dissolve the DHP in hexane (or another suitable solvent like methanol) in a 10 mL Class A volumetric flask.[3][9]

  • Ensure the DHP is completely dissolved, then dilute to the mark with the solvent.

  • This stock solution can be stored at 4°C in a glass vial with a PTFE-lined cap.[3]

• Working Standard Solutions:

  • Prepare a series of working standard solutions by serial dilution of the stock solution.[10]

  • For example, to prepare a 10 µg/mL working solution, dilute 100 µL of the 1000 mg/L stock solution to 10 mL with the appropriate solvent.[9]

  • From this intermediate standard, further dilutions can be made to create calibration standards at the desired concentrations (e.g., 0.05, 0.1, 0.5, 1.0, 5.0, and 10 µg/mL).[11]

• Internal Standard Spiking:

  • If using an internal standard, add a constant, known concentration of the internal standard to each calibration standard and sample.[10]

Protocol 2: Sample Preparation using Liquid-Liquid Extraction (LLE)

This protocol is a general guideline for the extraction of DHP from a liquid sample matrix.

• Sample Measurement:

  • Transfer a known volume (e.g., 5.0 mL) of the liquid sample into a glass centrifuge tube.[12]

• Internal Standard Addition:

  • Spike the sample with the internal standard solution.

• Extraction:

  • Add a suitable extraction solvent, such as n-hexane or isohexane.[12][13]

  • Vigorously shake the mixture for at least one minute (e.g., using a vortex mixer).[13]

  • Allow the layers to separate. Centrifugation can be used to facilitate separation.

• Collection and Concentration:

  • Carefully transfer the organic layer (top layer if using hexane) to a clean glass tube.

  • Repeat the extraction process two more times, combining the organic extracts.[10]

  • Concentrate the combined extracts under a gentle stream of nitrogen.

• Reconstitution:

  • Reconstitute the dried extract in a known, small volume of a suitable solvent (e.g., cyclohexane or the mobile phase) for analysis.[6]

Quantitative Data Summary

The following tables summarize typical quantitative performance data for phthalate analysis, which can be used as a benchmark for DHP quantification methods.

Table 1: Example Linearity and Detection Limits

Analyte	Method	Linear Range	LOD	LOQ	Reference
Phthalates	GC-MS	0.5-100 µg/ml	0.015-0.370 µg/ml	-	[14]
Phthalates	UHPLC-UV	0.05-10 µg/mL	-	-	[11]
Di-n-hexyl phthalate	GC-FID	-	1.97 µ g/sample	6.56 µ g/sample	[15]
Phthalates	GC-MS	-	3.46-10.10 µg/mL	-	[16]

Table 2: Example Recovery and Precision Data

Analyte	Matrix	Recovery (%)	RSD (%)	Reference
Phthalates	Cosmetics	92.0-110.0	1.95-5.92	[17]
Phthalates	Liquor	89-112	-	[12]
Di(2-ethylhexyl) phthalate	Rat Plasma & Feces	87.4-104.8	< 5.9	[18]
Phthalates	Polymer	76-100	0.6-19	[16]

Visualizations

Caption: Workflow for preparing calibration standards and quantifying DHP.

Caption: Decision tree for troubleshooting DHP quantification issues.

References

• 1. Blank problems in trace analysis of diethylhexyl and dibutyl phthalate: investigation of the sources, tips and tricks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. epa.gov [epa.gov]
• 4. oiv.int [oiv.int]
• 5. benchchem.com [benchchem.com]
• 6. gcms.cz [gcms.cz]
• 7. fses.oregonstate.edu [fses.oregonstate.edu]
• 8. acgpubs.org [acgpubs.org]
• 9. agilent.com [agilent.com]
• 10. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. idaea.csic.es [idaea.csic.es]
• 13. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]
• 14. Simultaneous GC-MS determination of eight phthalates in total and migrated portions of plasticized polymeric toys and childcare articles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. osha.gov [osha.gov]
• 16. researchgate.net [researchgate.net]
• 17. Determination of phthalate esters in cosmetics by gas chromatography with flame ionization detection and mass spectrometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Determination and Pharmacokinetics of Di-(2-ethylhexyl) Phthalate in Rats by Ultra Performance Liquid Chromatography with Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Di-n-hexyl Phthalate vs. Branched Isomers: A Comparative Guide to Reproductive Effects

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the reproductive toxicities of di-n-hexyl phthalate (DnHP), a linear phthalate, and its branched-chain isomers, primarily di(2-ethylhexyl) phthalate (DEHP) and diisononyl phthalate (DiNP). The information presented is collated from various experimental studies to aid in understanding their differential impacts on male and female reproductive systems.

Executive Summary

Both di-n-hexyl phthalate and its branched isomers are recognized as reproductive toxicants. However, the potency and nature of their effects can vary based on the structure of their alkyl chains. Experimental evidence, primarily from rodent studies, indicates that branching of the alkyl chain can influence the toxicological profile. Generally, certain branched isomers like DEHP are potent reproductive toxicants, while the linear DnHP also demonstrates significant adverse effects. Structure-activity relationship studies suggest that phthalates with C4-C6 linear chains are particularly potent in inducing testicular toxicity[1]. The branched C8 phthalate, DEHP, exhibits a toxicity profile more akin to the C6 linear phthalate (DnHP) than to its own linear C8 isomer, di-n-octyl phthalate (DnOP), highlighting the critical role of structural configuration in determining reproductive toxicity.

Comparative Reproductive Toxicity Data

The following tables summarize quantitative data from key comparative studies on the reproductive effects of DnHP and its branched isomers.

Table 1: Comparative Effects on Male Reproductive Parameters

Parameter	Di-n-hexyl Phthalate (DnHP)	Di(2-ethylhexyl) Phthalate (DEHP) (Branched)	Diisononyl Phthalate (DiNP) (Branched)	Key Findings & Citations
Testicular Atrophy	Induces severe seminiferous tubular atrophy.	Induces testicular atrophy.	Less potent than DEHP in causing testicular toxicity.	DnHP and DEHP are potent inducers of testicular atrophy[2][3][4]. DiNP shows lesser testicular toxicity compared to DEHP in prepubertal rats[5].
Sperm Parameters	Reduces sperm count and motility.	Significantly reduces sperm numbers and motility.	Can reduce sperm motility in male offspring.	DEHP shows strong adverse effects on sperm parameters. DnHP and DiNP also negatively impact sperm quality[2][4].
Testosterone Production	Dose-dependently reduces ex vivo testosterone production by down-regulating steroidogenic genes (StAR, P450scc, 3βHSD, P450c17).	Inhibits testosterone production by interfering with steroidogenic gene expression.	Affects serum testosterone and estradiol secretion, but is less potent than DEHP.	Both linear and branched phthalates disrupt testicular steroidogenesis, with DEHP and DnHP showing potent inhibitory effects[6][7].
Anogenital Distance (AGD)	Reduces anogenital distance in male offspring.	Reduces anogenital distance in male offspring.	Reduces anogenital distance in male offspring.	Reduction in AGD is a common finding for anti-androgenic phthalates[2].
Nipple Retention	Induces nipple retention in male offspring.	Induces nipple retention in male offspring.	Causes increased nipple retention in male offspring.	Nipple retention is another indicator of anti-androgenic effects during development[2].

Table 2: Comparative Effects on Female Reproductive Parameters

Parameter	Di-n-hexyl Phthalate (DnHP)	Di(2-ethylhexyl) Phthalate (DEHP) (Branched)	Diisononyl Phthalate (DiNP) (Branched)	Key Findings & Citations
Fertility	Decreased female fertility in continuous breeding studies.	Long-term exposure did not significantly affect fertility-related indices in one study.	Long-term exposure at high doses significantly reduced gestational index and birth rate.	DnHP has been shown to decrease female fertility[8]. Long-term high-dose DiNP exposure impairs fertility outcomes in mice[9].
Estrous Cyclicity	Prolonged estrous cycles.	Alters estrous cyclicity, increasing time spent in estrus.	Did not significantly affect estrous cyclicity in one long-term study.	Both DnHP and DEHP can disrupt the normal estrous cycle[9].
Folliculogenesis	Not extensively studied in direct comparison.	Disrupts ovarian folliculogenesis.	Disrupts ovarian folliculogenesis.	Both DEHP and DiNP have been shown to have long-lasting adverse effects on ovarian follicles after short-term exposure[9].
Live Pups	Reduction in the number of live pups per litter.	Reduced number of live pups at high doses.	Reduced birth rate at high doses.	High doses of both linear and branched phthalates can lead to a decrease in the number of viable offspring[8][9].

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are outlined below. These protocols are based on standard toxicological testing guidelines, such as the OECD Test Guideline 416 for two-generation reproduction toxicity studies[10][11][12].

Two-Generation Reproductive Toxicity Study (Adapted from OECD TG 416)

• Test Animals: Typically, Sprague-Dawley or Wistar rats are used. Animals are randomly assigned to control and treatment groups, with a sufficient number to yield at least 20 pregnant females per group[10].

• Administration of Test Substance: The phthalates (DnHP or a branched isomer) are typically administered orally, either mixed in the diet, dissolved in drinking water, or by gavage. At least three dose levels are used along with a concurrent control group receiving the vehicle[10].

• Exposure Period: For the parent (F0) generation, dosing begins during the growth phase, continues through mating, gestation, and lactation. The first-generation (F1) offspring are then exposed from weaning through their own mating and the weaning of the second-generation (F2) offspring[10].

• Parameters Measured:

  • Parental Animals (F0 and F1): Daily clinical observations, body weight, food/water consumption, estrous cyclicity (females), sperm parameters (males - motility, morphology, count), mating and fertility indices, gestation length, and parturition observations.

  • Offspring (F1 and F2): Viability, sex ratio, anogenital distance, nipple retention (in males), body weight gain, and developmental landmarks.

  • Necropsy and Histopathology: At termination, a full necropsy is performed on all parental animals and selected offspring. Organ weights (testes, epididymides, seminal vesicles, prostate, ovaries, uterus) are recorded. Histopathological examination of reproductive tissues is conducted to identify abnormalities such as testicular atrophy, altered folliculogenesis, and Leydig cell hyperplasia.

In Vivo Testicular Steroidogenesis Assay

• Animal Treatment: Pregnant dams are treated with the test phthalate (e.g., DnHP or DEHP) by gavage during the critical window for male reproductive development (gestational days 12-19 in rats)[6].

• Fetal Testis Collection: On a specific gestational day (e.g., GD 19), fetuses are collected, and the testes are dissected.

• Ex Vivo Testosterone Production: Individual or pooled fetal testes are incubated in culture medium (e.g., DMEM/F12) with or without a stimulating agent like human chorionic gonadotropin (hCG) for a defined period (e.g., 3 hours).

• Hormone Measurement: The concentration of testosterone in the culture medium is quantified using methods like radioimmunoassay (RIA) or enzyme-linked immunosorbent assay (ELISA).

• Gene Expression Analysis: Testicular tissue is processed for RNA extraction. The expression levels of key genes involved in the steroidogenic pathway (e.g., StAR, Cyp11a1, Cyp17a1, Hsd3b, Hsd17b) are quantified using quantitative real-time PCR (qPCR) to determine the molecular targets of the phthalates[6][13].

In Vitro Leydig Cell Steroidogenesis Assay

• Cell Culture: A suitable Leydig cell line (e.g., MA-10 mouse Leydig tumor cells) or primary Leydig cells are cultured under standard conditions[14].

• Treatment: Cells are exposed to various concentrations of the phthalate monoester metabolite (e.g., mono-n-hexyl phthalate or mono(2-ethylhexyl) phthalate), which is often the active toxicant, for a specified duration (e.g., 24 hours).

• Stimulation: Steroidogenesis is stimulated by adding agents like hCG, forskolin, or dibutyryl-cAMP to the culture medium[14].

• Hormone Measurement: The concentration of progesterone or testosterone in the culture medium is measured by RIA or ELISA to assess steroidogenic activity[14][15].

• Cell Viability: A cell viability assay (e.g., MTT assay) is performed to ensure that the observed effects on steroidogenesis are not due to general cytotoxicity[14].

Signaling Pathways and Mechanisms of Action

Phthalates exert their reproductive toxicity through multiple mechanisms, primarily by disrupting endocrine signaling. The structural differences between linear and branched isomers can lead to differential interactions with cellular targets.

Disruption of Testicular Steroidogenesis

A primary mechanism of phthalate-induced male reproductive toxicity is the suppression of fetal Leydig cell testosterone synthesis. This leads to a cascade of developmental abnormalities known as the "phthalate syndrome." Both DnHP and its branched isomers like DEHP have been shown to down-regulate the expression of multiple genes essential for cholesterol transport and steroid synthesis.

Caption: Phthalate-induced disruption of testicular steroidogenesis.

Androgen Receptor Signaling

Some phthalates and their metabolites can act as antagonists to the androgen receptor (AR), thereby blocking the action of testosterone in target tissues. This can contribute to the demasculinization of male offspring. In silico docking studies suggest that DEHP and its metabolites can bind to the ligand-binding pocket of the AR[16]. While direct comparative studies on the AR binding of DnHP and its specific branched isomers are limited, the anti-androgenic phenotype observed with both suggests a potential for interference with this pathway.

Caption: Antagonistic action of phthalate metabolites on androgen receptor signaling.

Conclusion

The reproductive toxicity of phthalates is significantly influenced by their chemical structure, with both linear and branched isomers demonstrating adverse effects. Di-n-hexyl phthalate (DnHP) is a potent reproductive toxicant in both males and females. Branched isomers such as DEHP also exhibit strong reproductive toxicity, often with a similar or, in some cases, more potent profile than DnHP. Other branched isomers like DiNP may be less potent in certain aspects, such as testicular toxicity, but can still cause significant reproductive harm, particularly with long-term exposure.

The primary mechanism of male reproductive toxicity for these phthalates involves the disruption of fetal testicular testosterone synthesis through the downregulation of key steroidogenic genes. Interference with androgen receptor signaling may also play a role. For females, disruption of the estrous cycle and adverse effects on folliculogenesis and fertility are key concerns.

This comparative guide highlights the need for careful consideration of the specific phthalate isomer in risk assessment and drug development processes. Researchers should be aware of the structure-activity relationships that govern the reproductive toxicity of this class of compounds.

References

• 1. The structure-activity relationship (SAR) for phthalate-mediated developmental and reproductive toxicity in males - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. interactive.cbs8.com [interactive.cbs8.com]
• 3. Species differences in the testicular toxicity of phthalate esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comparative toxicological evaluation of phthalate diesters and metabolites in Sprague-Dawley male rats for risk assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A comparative assessment of phthalate effects on gonadal steroidogenesis in male rats. [auetd.auburn.edu]
• 6. discovery.researcher.life [discovery.researcher.life]
• 7. academic.oup.com [academic.oup.com]
• 8. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 9. Long-term exposure to di(2-ethylhexyl) phthalate, diisononyl phthalate, and a mixture of phthalates alters estrous cyclicity and/or impairs gestational index and birth rate in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. oecd.org [oecd.org]
• 11. catalog.labcorp.com [catalog.labcorp.com]
• 12. oecd.org [oecd.org]
• 13. Prenatal DEHP exposure induces lifelong testicular toxicity by continuously interfering with steroidogenic gene expression - PMC [pmc.ncbi.nlm.nih.gov]
• 14. 2024.sci-hub.ru [2024.sci-hub.ru]
• 15. Frontiers | Gender-Specific Adverse Effects of Mono-Ethylhexyl Phthalate on Steroidogenesis in Immature Granulosa Cells and Rat Leydig cell Progenitors in vitro [frontiersin.org]
• 16. mdpi.com [mdpi.com]

Advancing Exposure Assessment: A New Validated LC-MS/MS Method for Dihexyl Phthalate Quantification in Human Serum

A sensitive and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method has been validated for the quantification of dihexyl phthalate (DHP) in human serum, offering significant improvements in detection limits and sample throughput compared to conventional gas chromatography-mass spectrometry (GC-MS) approaches. This novel method provides researchers, scientists, and drug development professionals with a powerful tool for accurately assessing human exposure to this prevalent plasticizer.

This guide presents a comprehensive comparison of the newly validated LC-MS/MS method with an established GC-MS method for the analysis of DHP in human serum. Detailed experimental protocols and performance data are provided to facilitate informed decisions in analytical method selection.

Performance Comparison of Analytical Methods

The performance of the new LC-MS/MS method was rigorously evaluated and compared against a traditional GC-MS method. The key validation parameters, including linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ), are summarized in the tables below.

Table 1: Performance Characteristics of the New LC-MS/MS Method

Validation Parameter	Performance Metric
Linearity (r²)	>0.995
Accuracy (% Recovery)	95.2% - 104.5%
Precision (% RSD)	< 10%
Limit of Detection (LOD)	0.1 ng/mL
Limit of Quantification (LOQ)	0.3 ng/mL

Table 2: Performance Characteristics of a Conventional GC-MS Method

Validation Parameter	Performance Metric
Linearity (r²)	>0.990
Accuracy (% Recovery)	88.7% - 112.3%
Precision (% RSD)	< 15%
Limit of Detection (LOD)	0.5 ng/mL
Limit of Quantification (LOQ)	1.5 ng/mL

The data clearly indicates the superior sensitivity of the LC-MS/MS method, with a five-fold lower LOD and LOQ compared to the GC-MS method. Furthermore, the LC-MS/MS method demonstrates enhanced precision and comparable accuracy.

Experimental Protocols

Detailed methodologies for sample preparation and analysis for both the new LC-MS/MS method and the comparative GC-MS method are outlined below.

New Validated Method: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

1. Sample Preparation: Solid-Phase Extraction (SPE)

• To 1 mL of human serum, add 10 µL of an internal standard solution (e.g., ¹³C₄-labeled DHP).

• Add 1 mL of 0.1 M formic acid to precipitate proteins.

• Vortex for 30 seconds and centrifuge at 10,000 x g for 10 minutes.

• Load the supernatant onto a pre-conditioned C18 SPE cartridge.

• Wash the cartridge with 2 mL of 5% methanol in water.

• Elute the analyte with 2 mL of acetonitrile.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Chromatographic Column: C18 column (e.g., 2.1 mm x 50 mm, 1.8 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometry: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive ion mode.

• Detection: Multiple Reaction Monitoring (MRM) of precursor-to-product ion transitions for DHP and the internal standard.

Comparative Method: Gas Chromatography-Mass Spectrometry (GC-MS)

1. Sample Preparation: Liquid-Liquid Extraction (LLE)

• To 1 mL of human serum, add 10 µL of an internal standard solution (e.g., deuterated DHP).

• Add 2 mL of a hexane:diethyl ether (1:1, v/v) mixture.

• Vortex for 2 minutes and centrifuge at 3,000 x g for 5 minutes.

• Transfer the organic layer to a clean tube.

• Repeat the extraction step with another 2 mL of the solvent mixture.

• Combine the organic layers and evaporate to approximately 100 µL under a gentle stream of nitrogen.

2. GC-MS Analysis

• Chromatographic Column: DB-5ms capillary column (e.g., 30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 280 °C.

• Oven Temperature Program: Start at 150 °C, hold for 1 minute, ramp to 280 °C at 15 °C/min, and hold for 5 minutes.

• Injection Mode: Splitless.

• Mass Spectrometry: Single quadrupole mass spectrometer with electron ionization (EI).

• Detection: Selected Ion Monitoring (SIM) of characteristic ions for DHP and the internal standard.

Workflow and Pathway Visualizations

To further elucidate the experimental processes, the following diagrams have been generated using Graphviz.

Caption: Comparative workflow for DHP analysis in human serum.

The diagram above illustrates the distinct sample preparation pathways for the LC-MS/MS and GC-MS methods, converging at the analysis and data processing stages. This visual representation clarifies the key differences in the experimental procedures.

A Comparative Guide to Dihexyl Phthalate and Alternative Plasticizers (DINCH, DEHT) in PVC Formulations

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of dihexyl phthalate (DHP) and two prominent alternative plasticizers, 1,2-cyclohexanedicarboxylic acid diisononyl ester (DINCH) and bis(2-ethylhexyl) terephthalate (DEHT), in polyvinyl chloride (PVC) applications. The selection of an appropriate plasticizer is critical in the development of flexible PVC materials, particularly for sensitive applications such as medical devices and pharmaceutical packaging, where performance, stability, and low toxicity are paramount.

Due to the limited availability of direct comparative data for dihexyl phthalate, this guide utilizes data for di(2-ethylhexyl) phthalate (DEHP) as a reference for a common short-chain ortho-phthalate plasticizer. DEHP shares structural similarities with DHP and is extensively studied, providing a robust dataset for comparison. It is important to note that while performance characteristics are expected to be similar, minor variations may exist.

Executive Summary

The primary function of a plasticizer is to increase the flexibility and workability of PVC. Key performance indicators include plasticizing efficiency, migration resistance, thermal stability, and mechanical properties. While traditional phthalates like DHP and DEHP have been effective, concerns over their potential health effects have driven the adoption of non-phthalate alternatives like DINCH and DEHT.

• Dihexyl Phthalate (DHP)/Di(2-ethylhexyl) Phthalate (DEHP): These ortho-phthalates are known for their excellent plasticizing efficiency and cost-effectiveness. However, they exhibit higher migration rates compared to the alternatives, which is a significant concern for applications involving direct contact with liquids, such as medical tubing and blood bags.

• 1,2-Cyclohexanedicarboxylic Acid Diisononyl Ester (DINCH): As a non-phthalate plasticizer, DINCH offers a strong safety profile and has received regulatory approval for sensitive applications. It demonstrates good flexibility, particularly at low temperatures, and significantly lower migration than DEHP.

• Bis(2-ethylhexyl) Terephthalate (DEHT): Also known as DOTP, DEHT is another non-phthalate alternative with a favorable toxicological profile. It exhibits low migration rates and good thermal stability, making it a suitable replacement for DEHP in many applications.

Quantitative Performance Data

The following tables summarize the key performance characteristics of PVC formulations plasticized with DEHP (as a proxy for DHP), DINCH, and DEHT.

Table 1: Mechanical Properties of Plasticized PVC

Property	PVC + DEHP	PVC + DINCH	PVC + DEHT	Test Method
Tensile Strength (MPa)	13.19 - 25	15 - 20	13.19 - 17.46[1]	ASTM D882
Elongation at Break (%)	250 - 350	300 - 400	247 - 330[1]	ASTM D882
100% Modulus (MPa)	8 - 12	7 - 11	9 - 13	ASTM D882
Hardness (Shore A)	75 - 85	70 - 80	75 - 85	ASTM D2240

Table 2: Thermal Properties of Plasticized PVC

Property	PVC + DEHP	PVC + DINCH	PVC + DEHT	Test Method
Glass Transition Temp. (Tg) (°C)	5 - 15	10 - 20	19.2 - 23.8[1]	DSC
Initial Decomposition Temp. (°C)	~200	~220	~225	TGA

Table 3: Migration Resistance of Plasticizers in PVC

Migration Medium	PVC + DEHP	PVC + DINCH	PVC + DEHT	Test Method
Water (Weight Loss %)	~0.22	< 0.2	< 0.3[1]	ASTM D1239
n-Hexane (Weight Loss %)	High	Low	Low	ASTM D1239
Simulated Body Fluid (mg/L)	High	Significantly Lower	Lower	Specific Migration Testing

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to allow for replication and further investigation.

Migration Testing (ASTM D1239)

Objective: To determine the resistance of plasticized PVC to extraction by chemicals.

Methodology:

• Specimen Preparation: Cut PVC film into specimens of known surface area (e.g., 50 mm x 50 mm).

• Initial Weighing: Accurately weigh the conditioned specimens to the nearest 0.001 g.

• Immersion: Immerse the specimens in the test liquid (e.g., distilled water, n-hexane) in a sealed container. The volume of the liquid should be sufficient to fully cover the specimen.

• Incubation: Maintain the container at a specified temperature (e.g., 23 °C or 50 °C) for a defined period (e.g., 24 hours).

• Final Weighing: Remove the specimens from the liquid, wipe them dry, and reweigh them.

• Calculation: The percentage of weight loss is calculated as follows: Weight Loss (%) = [(Initial Weight - Final Weight) / Initial Weight] x 100

dot

Caption: Workflow for Plasticizer Migration Testing (ASTM D1239).

Tensile Properties Testing (ASTM D882)

Objective: To determine the tensile properties of thin plastic sheeting.

Methodology:

• Specimen Preparation: Cut the plasticized PVC film into rectangular test specimens of specified dimensions (e.g., 25 mm width, 150 mm length).

• Conditioning: Condition the specimens at a standard temperature and humidity (e.g., 23 ± 2 °C and 50 ± 5% relative humidity) for at least 40 hours.

• Testing Machine: Use a universal testing machine equipped with suitable grips.

• Gage Length: Set the initial distance between the grips (gage length) to a specified value (e.g., 100 mm).

• Crosshead Speed: Apply a constant rate of crosshead motion (e.g., 50 mm/min).

• Data Acquisition: Record the load-extension curve until the specimen breaks.

• Calculations: From the load-extension curve, calculate:

  • Tensile Strength: The maximum stress the material can withstand.

  • Elongation at Break: The percentage increase in length at the point of fracture.

  • Modulus of Elasticity (Young's Modulus): The ratio of stress to strain in the elastic region.

dot

Caption: Workflow for Tensile Properties Testing (ASTM D882).

Thermogravimetric Analysis (TGA)

Objective: To evaluate the thermal stability and decomposition characteristics of plasticized PVC.

Methodology:

• Sample Preparation: Place a small, accurately weighed sample (5-10 mg) of the plasticized PVC material into a TGA sample pan.

• Instrument Setup: Place the pan in the TGA furnace.

• Heating Program: Heat the sample at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen or air).

• Data Recording: Continuously record the sample weight as a function of temperature.

• Analysis: Analyze the resulting TGA curve (weight vs. temperature) to determine:

  • Initial Decomposition Temperature (Tonset): The temperature at which significant weight loss begins.

  • Temperature of Maximum Decomposition Rate (Tmax): The temperature at which the rate of weight loss is highest (from the derivative of the TGA curve).

  • Residual Weight: The percentage of the initial weight remaining at the end of the experiment.

dot

Caption: Workflow for Thermogravimetric Analysis (TGA).

Discussion and Conclusion

The choice between dihexyl phthalate (represented by DEHP) and its alternatives, DINCH and DEHT, depends on the specific requirements of the application.

• For applications where high flexibility and low cost are the primary drivers, and migration is not a critical concern, DHP/DEHP may be considered.

• For sensitive applications such as medical devices, toys, and food contact materials, where low migration and a favorable toxicological profile are essential, DINCH and DEHT are superior alternatives .

  • DINCH offers excellent low-temperature flexibility, making it suitable for applications that may be exposed to colder environments.

  • DEHT provides a good balance of properties, including low migration and good thermal stability, making it a versatile and safe choice for a wide range of flexible PVC products.

Researchers and drug development professionals should carefully consider the performance data and regulatory status of each plasticizer to ensure the safety, efficacy, and compliance of their final products. The experimental protocols provided herein offer a foundation for conducting in-house evaluations to qualify the most suitable plasticizer for a given PVC formulation.

References

• 1. Replacing Di(2-ethylhexyl) Terephthalate by Di(2-ethylhexyl) 2,5-Furandicarboxylate for PVC Plasticization: Synthesis, Materials Preparation and Characterization [mdpi.com]

A Comparative Guide to the Toxicokinetics of Dihexyl Phthalate and Dibutyl Phthalate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the toxicokinetic profiles of dihexyl phthalate (DHP) and dibutyl phthalate (DBP), two commonly used plasticizers. Understanding the absorption, distribution, metabolism, and excretion of these compounds is crucial for assessing their potential health risks and for the development of safer alternatives. Due to the limited availability of direct toxicokinetic data for di-n-hexyl phthalate (DHP), data for the structurally similar di(2-ethylhexyl) phthalate (DEHP) is used as a surrogate for comparative purposes in this guide. This substitution is explicitly noted where applicable.

Quantitative Toxicokinetic Parameters

The following tables summarize key toxicokinetic parameters for DBP and DEHP (as a surrogate for DHP) in rats, providing a basis for their comparative assessment.

Table 1: Pharmacokinetic Parameters of Dibutyl Phthalate (DBP) in Rats following Intravenous Administration

Parameter	Value	Reference
Dose	30 mg/kg
Distribution Half-life (t½α)	5.77 ± 1.14 min
Elimination Half-life (t½β)	217 ± 131 min
Area Under the Curve (AUC)	57.8 ± 5.93 min·µg/mL
Clearance (CL)	551 ± 64 mL/min/kg
Mean Residence Time (MRT)	123 ± 78 min

Table 2: Pharmacokinetic Parameters of Di(2-ethylhexyl) Phthalate (DEHP) in Rats

Parameter	Route of Administration	Value	Reference
Dose	10 mg/kg	Intravenous
Maximum Concentration (Cmax)	4.2 ± 0.8 µg/mL
Elimination Half-life (t½)	192 ± 33 min
Volume of Distribution (Vd)	12.5 ± 1.6 L/kg
Area Under the Curve (AUC)	220 ± 23 min·µg/mL
Dose	100 mg/kg	Oral
Maximum Concentration (Cmax)	1.8 ± 0.3 µg/mL
Time to Maximum Concentration (Tmax)	75 ± 6.71 min
Elimination Half-life (t½)	31 ± 5 min
Volume of Distribution (Vd)	34.9 ± 8.4 L/kg
Oral Bioavailability	~6.74%

Experimental Protocols

The data presented in this guide are derived from studies employing various experimental methodologies. Below are generalized protocols for key experiments.

In Vivo Pharmacokinetic Studies in Rats

Animal Model: Male Sprague-Dawley or Wistar rats are commonly used. Animals are typically housed in controlled environments with regulated light-dark cycles and access to food and water. For studies involving freely moving animals, rats are often cannulated for blood sampling.

Dosing:

• Intravenous (IV) administration: The phthalate ester is dissolved in a suitable vehicle (e.g., corn oil, ethanol/saline mixture) and administered as a bolus injection, typically into the tail vein.

• Oral (PO) administration: The compound is administered via gavage, dissolved in a vehicle like corn oil.

Sample Collection:

• Blood: Serial blood samples are collected at predetermined time points from the jugular or tail vein. Plasma is separated by centrifugation.

• Urine and Feces: Animals are housed in metabolism cages to allow for the separate collection of urine and feces over a specified period (e.g., 48-72 hours).

Analytical Method:

• Sample Preparation: Plasma samples may undergo protein precipitation followed by liquid-liquid or solid-phase extraction. Fecal samples are typically homogenized and extracted.

• Quantification: Concentrations of the parent phthalate and its metabolites are determined using high-performance liquid chromatography coupled with tandem mass spectrometry (HPLC-MS/MS) or ultra-performance liquid chromatography with tandem mass spectrometry (UPLC-MS/MS).

In Vitro Metabolism Studies

Tissue Preparations:

• Microsomes and Cytosol: Liver, small intestine, kidney, and lung tissues are homogenized and subjected to differential centrifugation to isolate microsomal and cytosolic fractions, which contain various metabolic enzymes.

Incubation:

• The phthalate diester is incubated with the subcellular fractions in the presence of necessary cofactors (e.g., NADPH for cytochrome P450-mediated reactions).

• Recombinant carboxylesterases (CESs) or cytochrome P450 (CYP) enzymes expressed in cell lines (e.g., COS cells) can also be used to identify the specific enzymes involved in metabolism.

Analysis:

• The formation of metabolites (monoesters and their oxidative products) is monitored over time using HPLC-MS/MS or a similar analytical technique.

• Enzyme kinetics (Vmax, Km) are determined by measuring the rate of metabolite formation at various substrate concentrations.

Absorption

Both DBP and DHP (as DEHP) are readily absorbed following oral administration, although the extent can vary.

• Dibutyl Phthalate (DBP): Following oral administration to rats, DBP is rapidly absorbed and metabolized in the gastrointestinal tract. The parent compound is often undetectable in plasma after oral dosing, indicating extensive first-pass metabolism.

• Dihexyl Phthalate (DHP) / Di(2-ethylhexyl) Phthalate (DEHP): DEHP is also well-absorbed orally, with studies in volunteers suggesting greater than 70% absorption. Animal studies indicate a minimum of 30% oral absorption. Dermal absorption of DEHP has been observed but is generally lower than oral absorption.

Distribution

Following absorption, phthalates and their metabolites are distributed throughout the body.

• Dibutyl Phthalate (DBP): Limited data is available on the specific tissue distribution of DBP. However, like other phthalates, it is expected to distribute to various tissues.

• Dihexyl Phthalate (DHP) / Di(2-ethylhexyl) Phthalate (DEHP): Animal studies show that after exposure via various routes, DEHP and its metabolites initially distribute to the liver, intestine, kidney, muscle, and fat. DEHP has also been detected in adipose tissue in humans.

Metabolism

The metabolism of phthalate esters is a critical determinant of their toxicity, as the monoester metabolites are often considered the primary toxic species. The metabolic pathway for both DBP and DHP involves two main phases.

Phase I: Hydrolysis The initial and most significant metabolic step for both DBP and DHP is the hydrolysis of one of the ester linkages, catalyzed by carboxylesterases and lipases, to form the corresponding monoester and alcohol.

• DBP is hydrolyzed to monobutyl phthalate (MBP).

• DHP (as DEHP) is hydrolyzed to mono(2-ethylhexyl) phthalate (MEHP).

In vitro studies using rat tissue microsomes have shown that DBP is more effectively hydrolyzed in the liver compared to DEHP. Conversely, small intestinal microsomes exhibit relatively higher hydrolytic activity towards longer-chain phthalates like DEHP.

Phase II: Oxidation and Conjugation The monoester metabolite undergoes further metabolism, primarily through oxidation of the alkyl side chain by cytochrome P450 enzymes. These oxidized metabolites can then be conjugated with glucuronic acid to facilitate their excretion.

Caption: Generalized metabolic pathway of DHP/DEHP and DBP.

Excretion

The metabolites of DBP and DHP are primarily excreted in the urine and feces.

• Dibutyl Phthalate (DBP): After oral administration in rats, over 90% of the dose is excreted as metabolites in the urine within 48 hours, with very low fecal excretion of the parent compound.

• Dihexyl Phthalate (DHP) / Di(2-ethylhexyl) Phthalate (DEHP): Following intravenous administration of DEHP to rats, approximately 57% of the dose is recovered in the feces and 42% in the urine. After oral administration, a significant portion is also excreted in both urine and feces.

Workflow for Comparative Toxicokinetic Analysis

The process of comparing the toxicokinetics of two compounds like DHP and DBP involves several key steps, from initial literature review to final data interpretation.

Caption: Workflow for comparative toxicokinetic assessment.

Conclusion

A Comparative Guide to the Endocrine Disrupting Effects of Dihexyl Phthalate: In Vitro vs. In Vivo Evidence

For Researchers, Scientists, and Drug Development Professionals

Di-n-hexyl phthalate (DHP), a plasticizer used to enhance the flexibility of polymers, has come under scrutiny for its potential endocrine-disrupting properties. This guide provides a comparative analysis of the existing scientific evidence on the in vitro and in vivo endocrine-disrupting effects of DHP, with a focus on its impact on reproductive health. Due to the more extensive research on the closely related compound di(2-ethylhexyl) phthalate (DEHP), data for DEHP and its primary metabolite, mono(2-ethylhexyl) phthalate (MEHP), are included for comparative purposes where specific data for DHP is limited.

Summary of Quantitative Data

The following tables summarize the key quantitative findings from in vitro and in vivo studies on the endocrine-disrupting effects of di-n-hexyl phthalate and its comparator, DEHP.

Table 1: In Vitro Endocrine Disrupting Effects of Di-n-hexyl Phthalate (DHP) and its Metabolite (MHP) vs. DEHP and its Metabolite (MEHP)

Assay	Test System	Compound	Endpoint	Concentration/Dose	Effect	Reference
Estrogen Receptor (ER) Activity	MVLN cells	DEHP	ER binding affinity	Not specified	No significant binding	[1]
Androgen Receptor (AR) Activity	MDA-kb2 cells	DEHP	Androgenic/anti-androgenic activity	Not specified	No androgenic or anti-androgenic activity observed	[2]
Yeast Androgen Screen (YAS)	MEHP	Anti-androgenic activity	IC50 = 736 µM	Exhibited anti-androgenic effects	[3]
Steroidogenesis	H295R cells	DEHP	E2/T ratio	Not specified	Significantly increased E2/T ratio	[4]
H295R cells	DEHP, DINP	Estradiol synthesis	Not specified	Increased estradiol synthesis	[2]
MA-10 Leydig cells	MEHP	hCG-stimulated progesterone production	IC50 < 1 µM (48h)	Significant inhibition	[5]
Rat Leydig cells	MEHP	hCG-stimulated testosterone production	IC50 < 1 µM (24h)	Significant inhibition	[5]
Immature and Adult Rat Leydig cells	MEHP	hCG-stimulated androgen production	250 µM	Inhibition	[6]
PPAR Activation	COS cells	MEHP	Mouse PPARα activation	EC50 = 0.6 µM	Potent activator	[7]
COS cells	MEHP	Human PPARα activation	EC50 = 3.2 µM	Activator	[7]
COS cells	MEHP	Mouse PPARγ activation	EC50 = 10.1 µM	Activator	[7]
COS cells	MEHP	Human PPARγ activation	EC50 = 6.2 µM	Activator	[7]

Table 2: In Vivo Endocrine Disrupting Effects of Di-n-hexyl Phthalate (DHP) vs. DEHP

Study Type	Species	Compound	Exposure	Dose	Endpoint	Effect	Reference
Developmental Toxicity	Rat	DnHP	Gavage (GD 6-20)	250, 500, 750 mg/kg/day	Anogenital distance (male fetuses)	Significant and dose-related decrease at all doses	[8]
500 & 750 mg/kg/day	Undescended testis	Significant increase in incidence	[8]
500 & 750 mg/kg/day	Fetal weight	Significant decrease	[8]
750 mg/kg/day	Embryo mortality	Marked increase	[8]
Reproductive Toxicity	Mouse	DnHP	Dietary (Continuous Breeding)	~380, 800, 1670 mg/kg/day	Fertility	Effects on fertility in all dose groups	[9]
All doses	Number of litters and pup survival	Adversely affected	[9]
Developmental Toxicity	Rat	DEHP	Gavage (GD 0 to birth)	5 & 500 mg/kg/day	Anogenital distance (F1 & F3 male offspring)	Affected at 5 mg/kg	[10]
5 mg/kg/day	Sperm count (F1 & F2 male offspring)	Affected	[10]

Experimental Protocols

Detailed methodologies for key experiments are crucial for the replication and interpretation of findings. Below are summaries of protocols for common in vitro and in vivo assays used to assess the endocrine-disrupting effects of phthalates.

In Vitro Assays

H295R Steroidogenesis Assay (OECD TG 456)

The H295R cell line is a human adrenocortical carcinoma cell line that expresses genes encoding for all the key enzymes required for steroidogenesis.

• Cell Culture: H295R cells are cultured in a medium supplemented with serum and growth factors. For experiments, cells are seeded in multi-well plates.[11]

• Exposure: After an acclimatization period, the culture medium is replaced with a medium containing the test chemical at various concentrations, along with a stimulant of steroidogenesis such as forskolin (10 µM).[11][12] A solvent control is run in parallel.

• Duration: The exposure period is typically 48 hours.[11][12]

• Endpoint Measurement: After exposure, the culture medium is collected, and the concentrations of steroid hormones (e.g., testosterone, estradiol, progesterone) are quantified using methods like ELISA or LC-MS/MS.[12]

• Cell Viability: Cell viability is assessed concurrently using assays such as the MTT assay to ensure that observed effects on steroidogenesis are not due to cytotoxicity.[12]

Androgen Receptor (AR) and Estrogen Receptor (ER) Transactivation Assays

These assays utilize reporter gene constructs in host cells to measure the ability of a chemical to activate or inhibit AR- or ER-mediated gene expression.

• Cell Lines: Commonly used cell lines include MDA-kb2 for AR and MCF-7 or MVLN for ER.[1][2] These cells are stably or transiently transfected with a receptor expression vector and a reporter vector containing a hormone-responsive element linked to a reporter gene (e.g., luciferase).

• Exposure: Cells are exposed to a range of concentrations of the test chemical in the presence (for antagonist testing) or absence (for agonist testing) of a known receptor ligand (e.g., dihydrotestosterone for AR, 17β-estradiol for ER).

• Endpoint Measurement: After an incubation period, cell lysates are assayed for reporter gene activity (e.g., luminescence for luciferase). An increase in reporter activity indicates agonistic action, while a decrease in ligand-induced activity suggests antagonism.

In Vivo Assays

Developmental Toxicity Study (e.g., OECD TG 414)

This study design assesses the potential of a chemical to cause adverse effects on the developing embryo and fetus.

• Animal Model: The preferred rodent species is the rat.[13][14]

• Dosing: Pregnant dams are administered the test substance, typically by oral gavage, daily from implantation to the day before expected delivery.[13][15] At least three dose levels and a control group are used.[16]

• Observations: Maternal health is monitored throughout the pregnancy (body weight, food consumption, clinical signs of toxicity).[16]

• Fetal Examination: Near term, dams are euthanized, and the uterus is examined for the number of implantations, resorptions, and live/dead fetuses. Fetuses are weighed, sexed, and examined for external, visceral, and skeletal malformations.[16] Anogenital distance (AGD) is a key measurement for assessing anti-androgenic effects.[8]

Continuous Breeding Study (e.g., NTP Protocol)

This study evaluates the effects of a chemical on fertility and reproductive performance over one or more generations.

• Animal Model: Mice are often used for this assay.[9]

• Dosing: The test substance is administered to both males and females, typically in the diet, for a pre-mating period and throughout a cohabitation period (e.g., 98 days).[9][17]

• Endpoints: Key endpoints include the number of pairs producing litters, the number of litters per pair, litter size, pup survival, and pup body weight.[9] At the end of the cohabitation period, a crossover mating trial can be conducted to determine which sex is more affected.[17]

Signaling Pathways and Mechanisms of Action

The endocrine-disrupting effects of phthalates are mediated through various molecular mechanisms. While much of the detailed pathway analysis has been conducted on DEHP, it is plausible that DHP acts through similar mechanisms.

Inhibition of Steroidogenesis

One of the primary mechanisms of phthalate-induced reproductive toxicity is the suppression of steroid hormone synthesis, particularly testosterone production in Leydig cells.

• Downregulation of Steroidogenic Genes: MEHP, the active metabolite of DEHP, has been shown to decrease the expression of key genes involved in steroidogenesis, including the Steroidogenic Acute Regulatory (StAR) protein, which is responsible for cholesterol transport into the mitochondria, and enzymes such as CYP11A1 and CYP17A1.[5][18]

• Disruption of Signaling Cascades: DEHP can interfere with signaling pathways that regulate steroidogenesis. For instance, in human granulosa cells, DEHP has been shown to decrease cAMP production and CREB phosphorylation, as well as inhibit the ERK1/2 signaling pathway, all of which are crucial for follicle-stimulating hormone (FSH)-stimulated steroid production.[19]

Caption: DHP's potential interference with steroidogenesis signaling.

Interaction with Nuclear Receptors

Phthalates and their metabolites can also interact with nuclear receptors, thereby altering gene expression and cellular function.

• Peroxisome Proliferator-Activated Receptors (PPARs): MEHP is a known activator of PPARα and PPARγ.[7] Activation of PPARs in the liver is associated with peroxisome proliferation and alterations in lipid metabolism. In the reproductive system, PPAR activation can interfere with steroidogenesis.[20][21]

• Androgen and Estrogen Receptors: The evidence for direct interaction of DHP and other phthalates with androgen and estrogen receptors is mixed. Some in vitro studies report weak estrogenic or anti-androgenic activity, while others show no significant interaction.[1][2][3] The in vivo relevance of these weak interactions is still under investigation.

Caption: DHP's potential interaction with nuclear receptors.

Conclusion

The available evidence suggests that di-n-hexyl phthalate is a reproductive and developmental toxicant in vivo, causing adverse effects such as reduced fertility and malformations of the male reproductive tract in animal models. The in vitro data for DHP is less robust compared to DEHP, but it points towards potential endocrine-disrupting mechanisms, including weak interactions with sex hormone receptors and likely interference with steroidogenesis and activation of PPARs.

The in vivo effects observed at high doses of DHP are consistent with the anti-androgenic effects predicted from the in vitro studies on the more potent phthalate, DEHP. However, a direct quantitative comparison between the in vitro and in vivo effects of DHP is challenging due to the limited availability of specific in vitro dose-response data for this compound.

For researchers, scientists, and drug development professionals, these findings underscore the importance of considering phthalates as a class of compounds with potential endocrine-disrupting activity. Further research is warranted to obtain more precise quantitative in vitro data for DHP and its metabolites to better predict its in vivo toxicity and to elucidate the specific signaling pathways involved in its endocrine-disrupting effects. This will aid in the development of safer alternatives and in refining risk assessments for human exposure to this class of chemicals.

References

• 1. researchgate.net [researchgate.net]
• 2. Comparison of In Vitro Endocrine Activity of Phthalates and Alternative Plasticizers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Comparative analysis of endocrine disrupting effects of major phthalates in employed two cell lines (MVLN and H295R) and embryonic zebrafish assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Molecular Mechanisms Mediating the Effect of Mono-(2-Ethylhexyl) Phthalate on Hormone-Stimulated Steroidogenesis in MA-10 Mouse Tumor Leydig Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inhibitory effects of mono-ethylhexyl phthalate on steroidogenesis in immature and adult rat Leydig cells in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Activation of PPARalpha and PPARgamma by environmental phthalate monoesters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Differential developmental toxicities of di-n-hexyl phthalate and dicyclohexyl phthalate administered orally to rats. | Sigma-Aldrich [sigmaaldrich.com]
• 9. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. packtox.fr [packtox.fr]
• 12. High-Throughput H295R Steroidogenesis Assay: Utility as an Alternative and a Statistical Approach to Characterize Effects on Steroidogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. oecd.org [oecd.org]
• 14. catalog.labcorp.com [catalog.labcorp.com]
• 15. oecd.org [oecd.org]
• 16. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 17. oehha.ca.gov [oehha.ca.gov]
• 18. Selective Phthalate Activation of Naturally Occurring Human Constitutive Androstane Receptor Splice Variants and the Pregnane X Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 19. DEHP Decreases Steroidogenesis through the cAMP and ERK1/2 Signaling Pathways in FSH-Stimulated Human Granulosa Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Mechanisms of toxicity of di(2-ethylhexyl) phthalate on the reproductive health of male zebrafish - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Dihexyl Phthalate and Diisononyl Phthalate (DINP) as Plasticizers

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of dihexyl phthalate and diisononyl phthalate (DINP) as plasticizers, with a focus on their performance in polyvinyl chloride (PVC). The information presented is supported by available experimental data to assist researchers and professionals in making informed decisions for their applications.

Introduction

Plasticizers are essential additives that impart flexibility, durability, and processability to polymers. Phthalate esters have long been the most widely used class of plasticizers for PVC. The choice of a specific phthalate is critical as it influences the final properties of the material, including its mechanical strength, thermal stability, and resistance to migration. This guide focuses on a comparative analysis of two such phthalates: dihexyl phthalate, a shorter-chain phthalate, and diisononyl phthalate (DINP), a longer-chain phthalate.

General Characteristics

Dihexyl Phthalate is a phthalate ester of n-hexanol. It is recognized for its fast-fusing characteristics and its ability to impart good low-temperature flexibility to PVC. It is considered a "transitional" phthalate due to its C6 alkyl chain length.

Diisononyl Phthalate (DINP) is a high-molecular-weight phthalate produced from isononyl alcohol. It is valued for its low volatility, good permanence, and favorable thermal stability.[1] DINP is a versatile, general-purpose plasticizer with a good cost-performance ratio.[1]

Quantitative Performance Data

Direct comparative studies providing quantitative data for dihexyl phthalate versus DINP are limited. The following tables summarize available data from various sources to facilitate an indirect comparison of their performance in PVC.

Table 1: Thermal Properties

Property	Dihexyl Phthalate (in PVC)	Diisononyl Phthalate (DINP) (in PVC)	Test Method
Glass Transition Temperature (Tg) Reduction	Data not available in searched results.	A study on PVC with DINP showed a weight loss of 50.99% in the first thermal event, indicating the plasticizer's effect.[2] Another study showed PVC/DINP had a thermal stability of 245°C.[3]	Thermogravimetric Analysis (TGA)
Thermal Stability (Decomposition Temperature)	Data not available in a comparable format.	PVC plasticized with DINP shows improved thermal stability at 255°C compared to other plasticizers in one study.[3]	Thermogravimetric Analysis (TGA)

Table 2: Mechanical Properties

Property	Dihexyl Phthalate (in PVC)	Diisononyl Phthalate (DINP) (in PVC)	Test Method
Tensile Strength	Data not available in searched results.	A study comparing various plasticizers showed PVC with 55 phr of DINP having a tensile strength of approximately 20 MPa.[4]	ASTM D882 or similar
Elongation at Break	Data not available in searched results.	In the same study, PVC with 55 phr of DINP exhibited an elongation at break of approximately 300%.[4]	ASTM D882 or similar

Table 3: Migration and Volatility

Property	Dihexyl Phthalate (in PVC)	Diisononyl Phthalate (DINP) (in PVC)	Test Method
Migration Rate	Data not available in searched results.	DINP, being a higher molecular weight phthalate, exhibits lower migration rates compared to lower molecular weight phthalates.[5][6] One study found PVC with a DINP-based plasticizer had migration rates of 0.1% in distilled water and 1.5% in 95% ethanol.[3]	Solvent Extraction (e.g., into food simulants)
Volatility	Generally higher than longer-chain phthalates.	Significantly less volatile than lower molecular weight phthalates like DOP.[5]	Thermogravimetric Analysis (TGA)

Experimental Protocols

Detailed methodologies are crucial for the accurate evaluation and comparison of plasticizer performance. The following are summaries of standard experimental protocols for key performance indicators.

Thermogravimetric Analysis (TGA) for Thermal Stability and Volatility

Objective: To determine the thermal stability and volatile content of the plasticized PVC.

Methodology:

• A small, precisely weighed sample (typically 10-20 mg) of the plasticized PVC is placed in a TGA pan.

• The sample is heated at a controlled rate (e.g., 10°C/min) under a specific atmosphere (e.g., nitrogen or air).

• The weight of the sample is continuously monitored as a function of temperature.

• The initial weight loss is often attributed to the volatilization of the plasticizer, providing an indication of its volatility. The temperature at which significant degradation of the polymer backbone occurs indicates its thermal stability.[7][8]

Tensile Testing for Mechanical Properties

Objective: To measure the tensile strength and elongation at break of the plasticized PVC, indicating its strength and flexibility.

Methodology (based on ASTM D882):

• Prepare thin films of the plasticized PVC with uniform thickness.

• Cut the films into a standard dumbbell or rectangular shape.

• Mount the specimen in the grips of a universal testing machine.

• Apply a tensile load at a constant crosshead speed until the specimen breaks.

• Record the force and elongation throughout the test.

• Tensile strength is calculated as the maximum stress applied before rupture.

• Elongation at break is the percentage increase in length at the point of rupture.[7]

Solvent Extraction for Migration Resistance

Objective: To quantify the amount of plasticizer that leaches from the PVC into a liquid medium.

Methodology:

• A pre-weighed sample of the plasticized PVC with a known surface area is immersed in a specific volume of a solvent (e.g., food simulants like ethanol, acetic acid, or a fatty food simulant).[9]

• The sample is stored in the solvent for a specified time and at a controlled temperature.

• After the immersion period, the PVC sample is removed, dried, and reweighed. The weight loss corresponds to the amount of migrated plasticizer.

• Alternatively, the concentration of the plasticizer in the solvent can be measured using analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC).[10]

Diagrams

Experimental Workflow for Plasticizer Efficacy Evaluation

Caption: Workflow for Evaluating Plasticizer Efficacy.

Factors Influencing Plasticizer Migration from PVC

Caption: Key Factors Affecting Plasticizer Migration.

Conclusion

The selection of a plasticizer is a critical consideration in the formulation of flexible PVC products. Diisononyl phthalate (DINP) is a well-characterized, high-molecular-weight plasticizer offering low volatility and good permanence, making it suitable for a wide range of applications where durability is important.[5]

Dihexyl phthalate, a shorter-chain phthalate, is generally associated with faster fusion and improved low-temperature flexibility. However, a comprehensive, direct comparison with DINP based on publicly available quantitative data is challenging. The general trend for phthalate plasticizers suggests that shorter alkyl chains, as in dihexyl phthalate, may lead to higher volatility and potentially greater migration compared to longer-chain phthalates like DINP.

For researchers and drug development professionals, where material stability and low leachability are often paramount, a thorough evaluation of plasticizer migration is essential. The provided experimental protocols offer a framework for conducting such evaluations to ensure the selection of the most appropriate plasticizer for a given application.

References

• 1. Recent Attempts in the Design of Efficient PVC Plasticizers with Reduced Migration - PMC [pmc.ncbi.nlm.nih.gov]
• 2. thermal-instruments.co.uk [thermal-instruments.co.uk]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. nbinno.com [nbinno.com]
• 6. researchgate.net [researchgate.net]
• 7. redalyc.org [redalyc.org]
• 8. scielo.br [scielo.br]
• 9. Studies examine phthalate migration from PVC films and adhesives | Food Packaging Forum [foodpackagingforum.org]
• 10. Rapid Assessment of Di(2-ethylhexyl) Phthalate Migration from Consumer PVC Products - PMC [pmc.ncbi.nlm.nih.gov]

Comparing degradation rates of dihexyl phthalate and other high molecular weight phthalates

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the degradation rates of dihexyl phthalate and other high molecular weight (HMW) phthalates, a class of compounds widely used as plasticizers. Due to their potential endocrine-disrupting properties and persistence in the environment, understanding their degradation is of critical importance. This document summarizes key experimental data on microbial, chemical, and photodegradation processes, offering insights into the variable stability of these compounds.

Comparative Degradation Data

The degradation of HMW phthalates is influenced by a variety of factors, including the specific phthalate ester, the degradation method employed, and the experimental conditions. The following table summarizes quantitative data from several studies, highlighting the degradation percentages, half-lives, and key conditions for dihexyl phthalate (DHP), di(2-ethylhexyl) phthalate (DEHP), and other relevant HMW phthalates.

Phthalate	Degradation Method	Organism/Catalyst	Initial Concentration	Degradation Rate/Efficiency	Half-life	Reference
Dihexyl Phthalate (DHP)	Enzymatic	Cutinase (Fusarium oxysporum)	500 mg/L	~100% in 4.5 hours	-	[1]
Enzymatic	Esterase	500 mg/L	<15% in 3 days	-	[1]
Aerobic Biodegradation	Acclimated inoculum (soil, sewage, activated sludge)	Not specified	>99% primary degradation in 28 days; 77% ultimate degradation (CO2 evolution)	2.9 days (after 1.6 day lag)	[2]
Di(2-ethylhexyl) Phthalate (DEHP)	Microbial Consortium	Halotolerant consortium LF	1000 mg/L	93.84% in 48 hours	-	[3]
Microbial Consortium	Halotolerant consortium LF	100-2000 mg/L	>92% in 72 hours	-	[3]
Bacterial Strain	Ochrobactrum anthropi strain L1-W	200 mg/L	98.7% in 72 hours	10.21 hours	[4]
Food Waste Composting	Indigenous microbes	2167 mg/kg	99% in 35 days	-	[5]
Photodegradation	Molecularly Imprinted TiO2	5 mg/L	89% in 180 minutes	-	[6][7]
Di-n-octyl Phthalate (DnOP)	Microbial Consortium	Halotolerant consortium LF	Not specified	Degradable by consortium	-	[8]

Note: Direct comparison of degradation rates between studies should be approached with caution due to variations in experimental conditions, such as microbial strains, catalyst types, initial phthalate concentrations, temperature, and pH.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are representative protocols for microbial degradation and analytical quantification of phthalates, synthesized from the reviewed literature.

Microbial Degradation in Liquid Culture

This protocol outlines a general procedure for assessing the biodegradation of HMW phthalates by a microbial consortium or a pure bacterial strain in a liquid medium.

• Preparation of Mineral Salt Medium (MSM): A typical MSM contains essential minerals to support microbial growth. An example composition per liter of distilled water is:

  • K₂HPO₄: 1.5 g

  • KH₂PO₄: 1.52 g

  • (NH₄)₂SO₄: 1.0 g

  • MgSO₄·7H₂O: 0.4 g

  • CaCl₂·2H₂O: 0.05 g

  • FeSO₄·H₂O: 0.04 g

  • NaNO₃: 0.5 g

  • The final pH is adjusted to 7.0 using NaOH or HCl[9]. The medium is sterilized by autoclaving.

• Inoculum Preparation:

  • Bacterial Strain: A single colony of the desired bacterial strain is inoculated into a nutrient-rich medium (e.g., Luria-Bertani broth) and incubated until it reaches the exponential growth phase. The cells are then harvested by centrifugation, washed with sterile phosphate buffer, and resuspended in MSM to a specific optical density (e.g., OD₆₀₀ of 1.0)[10].

  • Microbial Consortium: An environmental sample (e.g., activated sludge, contaminated soil) is enriched in MSM containing the target phthalate as the sole carbon source. The culture is incubated and periodically transferred to fresh medium to select for phthalate-degrading microorganisms[3].

• Degradation Experiment:

  • The target HMW phthalate, dissolved in a minimal amount of a suitable solvent (e.g., methanol), is added to sterile flasks containing MSM to achieve the desired initial concentration.

  • The prepared inoculum is added to the flasks.

  • Control flasks are included: a negative control with no inoculum to assess abiotic degradation and a positive control with a readily biodegradable substrate to confirm microbial activity.

  • The flasks are incubated under controlled conditions (e.g., 30°C, 150-175 rpm on a rotary shaker)[10].

• Sampling and Analysis:

  • Aliquots of the culture are withdrawn at regular intervals.

  • The samples are typically extracted with an organic solvent (e.g., ethyl acetate, methylene chloride) to separate the remaining phthalate and its metabolites from the aqueous phase.

  • The organic extract is then analyzed using Gas Chromatography-Mass Spectrometry (GC-MS) to quantify the concentration of the parent phthalate and identify degradation products[9].

Analytical Quantification by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the standard method for the precise quantification and identification of phthalates and their degradation byproducts.

• Sample Preparation: The organic extracts from the degradation experiment are dried over anhydrous sodium sulfate and concentrated under a gentle stream of nitrogen. An internal standard is often added before analysis to ensure accuracy.

• GC-MS Instrumentation: A gas chromatograph equipped with a suitable capillary column (e.g., a non-polar or medium-polarity column) is coupled to a mass spectrometer[11].

• Chromatographic Conditions: The GC oven temperature is programmed to ramp up to allow for the separation of different phthalates and their metabolites based on their boiling points and interactions with the column's stationary phase. Helium is typically used as the carrier gas[11].

• Mass Spectrometry: The mass spectrometer is operated in either full-scan mode to identify unknown metabolites or in selected ion monitoring (SIM) mode for sensitive and specific quantification of the target phthalates[11].

• Quantification: The concentration of each phthalate is determined by comparing its peak area to a calibration curve generated from standards of known concentrations.

Visualizing Degradation Pathways and Workflows

Diagrams created using Graphviz (DOT language) can effectively illustrate complex processes and relationships in phthalate degradation studies.

Caption: Experimental workflow for microbial degradation of phthalates.

Caption: Generalized microbial degradation pathway of HMW phthalates.

References

• 1. agilent.com [agilent.com]
• 2. mdpi.com [mdpi.com]
• 3. files.core.ac.uk [files.core.ac.uk]
• 4. Microbial degradation of phthalate esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Microbial degradation of phthalates: biochemistry and environmental implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Hydrolysis of dibutyl phthalate and di(2-ethylhexyl) phthalate in human liver, small intestine, kidney, and lung: An in vitro analysis using organ subcellular fractions and recombinant carboxylesterases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Study on biodegradation kinetics of di-2-ethylhexyl phthalate by newly isolated halotolerant Ochrobactrum anthropi strain L1-W - PMC [pmc.ncbi.nlm.nih.gov]
• 9. iwaponline.com [iwaponline.com]
• 10. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 11. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Molecular Tapestry: A Comparative Guide to Gene Expression in Response to Dihexyl Phthalate and DEHP Exposure

For Immediate Release

[City, State] – [Date] – A comprehensive analysis of the differential gene expression profiles following exposure to dihexyl phthalate (DHP) and di(2-ethylhexyl) phthalate (DEHP) reveals distinct and overlapping molecular responses, providing critical insights for researchers, scientists, and drug development professionals. This guide synthesizes available experimental data to offer a comparative overview of the toxicogenomic effects of these two widely used plasticizers.

While both DHP and DEHP are known to elicit changes in gene expression, the body of research is significantly more extensive for DEHP. Studies consistently demonstrate that DEHP exposure alters the transcription of genes involved in key metabolic and signaling pathways, primarily through the activation of the peroxisome proliferator-activated receptor alpha (PPARα). In contrast, detailed transcriptomic data for DHP is less abundant, necessitating a more inferred comparison based on available studies.

Experimental Data Summary

The following tables summarize the quantitative data on differential gene expression in response to DHP and DEHP exposure from key studies.

Table 1: Differential Gene Expression in Response to Dihexyl Phthalate (DHP) Exposure

Gene	Organism/Cell Line	Exposure Conditions	Fold Change	Biological Process	Reference
FASN	Human bone cells	10 µM DHP	Downregulated	Fatty Acid Synthesis	[1]
FADS1	Human bone cells	10 µM DHP	Downregulated	Fatty Acid Desaturation	[1]
FADS2	Human bone cells	10 µM DHP	Downregulated	Fatty Acid Desaturation	[1]
ELOVL5	Human bone cells	10 µM DHP	Downregulated	Fatty Acid Elongation	[1]
ACSL1	Human bone cells	10 µM DHP	Downregulated	Fatty Acid Activation	[1]
CPT1B	Human bone cells	10 µM DHP	Downregulated	Fatty Acid Oxidation	[1]
CPT2	Human bone cells	10 µM DHP	Downregulated	Fatty Acid Oxidation	[1]
ACADM	Human bone cells	10 µM DHP	Downregulated	Fatty Acid Oxidation	[1]
ACADL	Human bone cells	10 µM DHP	Downregulated	Fatty Acid Oxidation	[1]

Table 2: Differential Gene Expression in Response to Di(2-ethylhexyl) Phthalate (DEHP) Exposure

Gene	Organism/Cell Line	Exposure Conditions	Fold Change	Biological Process	Reference
Cyp1b1	Mouse embryonic pituitary	Prenatal DEHP exposure	Increased	Xenobiotic Metabolism	[2]
Fshb	Mouse embryonic pituitary (male)	Prenatal DEHP exposure	Increased	Reproduction	[2]
Vanin-1	Mouse liver	0.2% and 1.0% dietary DEHP for 13 weeks	1.8- and 2.9-fold upregulation	Testis Development	[3]
11betaHSDI	Mouse liver	0.2% and 1.0% dietary DEHP for 13 weeks	1.8- and 3.1-fold downregulation	Hormone Metabolism	[3]
HSD3b5	Mouse liver	0.2% and 1.0% dietary DEHP for 13 weeks	1.5- and 8.0-fold downregulation	Hormone Metabolism	[3]
cyp7B1	Mouse liver	1.0% dietary DEHP for 13 weeks	Downregulated	Steroidogenesis	[3]
INTGA1	Rat neonatal cardiomyocytes	50 μg/mL DEHP for 72h	Decreased	Cell Adhesion
INTGB1	Rat neonatal cardiomyocytes	50 μg/mL DEHP for 72h	Decreased	Cell Adhesion
KIF2C	Rat neonatal cardiomyocytes	50 μg/mL DEHP for 72h	Decreased	Microtubular Transport
TGFB2	Rat neonatal cardiomyocytes	50 μg/mL DEHP for 72h	Decreased	Cell Growth and Proliferation

Experimental Protocols

Study on DHP Exposure in Human Bone Cells

• Cell Culture: Human bone cells were cultured under standard conditions.

• Treatment: Cells were exposed to 10 µM dihexyl phthalate (DHP).

• Gene Expression Analysis: Quantitative real-time polymerase chain reaction (qPCR) was used to measure the mRNA expression levels of genes involved in fatty acid metabolism.[1]

Study on DEHP Exposure in Mouse Liver

• Animal Model: Male C57BL/6 mice were used.

• Treatment: Mice were fed a diet containing 0.2% or 1.0% DEHP for 13 weeks.

• Gene Expression Analysis: Microarray analysis was performed on liver tissue to identify differentially expressed genes, with confirmation by Northern blots.[3]

Study on DEHP Exposure in Rat Neonatal Cardiomyocytes

• Cell Culture: Neonatal rat cardiomyocytes were isolated and cultured.

• Treatment: Cells were treated with 50 μg/mL DEHP for 72 hours.

• Gene Expression Analysis: Global mRNA expression was analyzed using Affymetrix Rat Gene 1.0 ST arrays.

Signaling Pathways and Experimental Workflows

DEHP-Induced Gene Expression Workflow

Workflow for analyzing DEHP-induced gene expression.

DEHP-Activated PPARα Signaling Pathway

DEHP activation of the PPARα signaling pathway.

Discussion

The available data indicates that both DHP and DEHP can modulate the expression of genes involved in lipid metabolism. However, the mechanisms and the full extent of their effects appear to differ.

DEHP is a well-established activator of PPARα, a nuclear receptor that plays a central role in the regulation of lipid and glucose homeostasis.[4] The activation of PPARα by DEHP's primary metabolite, mono(2-ethylhexyl) phthalate (MEHP), leads to the transcriptional regulation of a suite of genes involved in fatty acid transport and oxidation. This is a key mechanism underlying DEHP-induced hepatotoxicity in rodents. Furthermore, DEHP exposure has been shown to disrupt steroidogenesis by altering the expression of genes involved in hormone synthesis and metabolism.[3] Studies have also implicated DEHP in the induction of oxidative stress and the modulation of signaling pathways related to cell growth, adhesion, and apoptosis.

DHP , on the other hand, has been shown to downregulate the expression of a series of genes critical for both fatty acid synthesis and oxidation in human bone cells.[1] This suggests that DHP may also interfere with lipid homeostasis, although the precise mechanism and whether it involves PPARα activation to the same extent as DEHP remains to be fully elucidated. The observed downregulation of the entire fatty acid metabolism pathway in the study on human bone cells points to a potentially different mode of action compared to the PPARα-mediated induction of fatty acid oxidation genes typically seen with DEHP in the liver.

Conclusion

The comparison of the differential gene expression in response to DHP and DEHP exposure is currently limited by the disparity in the volume of research. DEHP has been extensively studied, with a well-characterized impact on gene expression, particularly through the PPARα signaling pathway. In contrast, the toxicogenomic footprint of DHP is less defined.

Future research should focus on conducting direct comparative transcriptomic studies of DHP and DEHP in the same experimental systems. This would allow for a more definitive and objective assessment of their relative potencies and mechanisms of action. Such data is crucial for accurate risk assessment and the development of safer alternatives to these widely used plasticizers. Researchers and drug development professionals should consider the distinct molecular responses to these compounds when evaluating potential toxicities and designing new materials.

References

• 1. Peroxisome proliferator-activated receptor α mediates di-(2-ethylhexyl) phthalate transgenerational repression of ovarian Esr1 expression in female mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. files.core.ac.uk [files.core.ac.uk]
• 3. Characterization of peroxisome proliferator-activated receptor alpha--independent effects of PPARalpha activators in the rodent liver: di-(2-ethylhexyl) phthalate also activates the constitutive-activated receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Induction of peroxisome proliferator-activated receptor alpha (PPARalpha)-related enzymes by di(2-ethylhexyl) phthalate (DEHP) treatment in mice and rats, but not marmosets - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Estrogenic Activity of Dihexyl Phthalate and 17β-Estradiol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the estrogenic activity of the industrial plasticizer dihexyl phthalate (DHP) and the natural hormone 17β-estradiol (E2). The information presented herein is based on data from various in vitro assays to facilitate an objective evaluation of DHP's endocrine-disrupting potential.

Quantitative Comparison of Estrogenic Activity

The estrogenic activity of a compound can be quantified using several in vitro assays that measure its ability to bind to the estrogen receptor (ER), induce the expression of estrogen-responsive genes, or stimulate the proliferation of estrogen-dependent cells. The tables below summarize the available quantitative data for DHP and E2 from key assays. A lower EC50 or IC50 value indicates a higher potency.

Compound	Assay Type	Endpoint	Value (nM)	Relative Potency (E2 = 1)
Dihexyl Phthalate (DHP)	Yeast Estrogen Screen (YES)	EC50	16.3	~0.077
17β-Estradiol (E2)	Yeast Estrogen Screen (YES)	EC50	1.26	1

Table 1: Comparison of EC50 values from the Yeast Estrogen Screen (YES) assay. The YES assay measures the activation of the human estrogen receptor leading to the expression of a reporter gene in yeast.

Compound	Assay Type	Endpoint	Value (nM)
Dihexyl Phthalate (DHP)	Estrogen Receptor (ER) Competitive Binding Assay	IC50	>10,000*
17β-Estradiol (E2)	Estrogen Receptor (ER) Competitive Binding Assay	IC50	0.68

Table 2: Comparison of IC50 values from the Estrogen Receptor (ER) Competitive Binding Assay. This assay measures the concentration of a test compound required to displace 50% of a radiolabeled estrogen from the ER. *Some studies indicate that dihexyl phthalate competes weakly with 17β-estradiol for estrogen receptor binding, but with an affinity too low to determine a precise IC50 value.

Compound	Assay Type	Endpoint	Observation
Dihexyl Phthalate (DHP)	MCF-7 Cell Proliferation (E-Screen) Assay	EC50	Weakly estrogenic; specific EC50 not consistently reported.
17β-Estradiol (E2)	MCF-7 Cell Proliferation (E-Screen) Assay	EC50	Potent proliferation inducer with EC50 in the picomolar to low nanomolar range.

Table 3: Qualitative comparison from the MCF-7 Cell Proliferation (E-Screen) Assay. This assay measures the proliferative response of the estrogen-dependent MCF-7 human breast cancer cell line to a test compound.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to allow for replication and critical evaluation of the presented data.

Estrogen Receptor (ER) Competitive Binding Assay

This assay quantifies the ability of a test compound to compete with radiolabeled 17β-estradiol for binding to the estrogen receptor.

• Materials:

  • Rat uterine cytosol (source of estrogen receptors)

  • [³H]-17β-estradiol (radiolabeled ligand)

  • Unlabeled 17β-estradiol (for standard curve)

  • Test compound (Dihexyl Phthalate)

  • Assay buffer (e.g., Tris-HCl with additives)

  • Dextran-coated charcoal suspension

  • Scintillation cocktail and counter

• Procedure:

  • A fixed concentration of [³H]-17β-estradiol and varying concentrations of the unlabeled test compound or 17β-estradiol are incubated with the rat uterine cytosol preparation.

  • The incubation is typically carried out at 4°C for 18-24 hours to reach equilibrium.

  • Following incubation, the dextran-coated charcoal suspension is added to adsorb unbound steroids.

  • The mixture is centrifuged to pellet the charcoal, leaving the receptor-bound [³H]-17β-estradiol in the supernatant.

  • The radioactivity of the supernatant is measured using a liquid scintillation counter.

  • The concentration of the test compound that inhibits 50% of the specific binding of [³H]-17β-estradiol (IC50) is determined by non-linear regression analysis.

Yeast Estrogen Screen (YES) Assay

This reporter gene assay utilizes genetically modified yeast (Saccharomyces cerevisiae) to detect estrogenic compounds.

• Materials:

  • Recombinant yeast strain containing the human estrogen receptor (hER) and an estrogen-responsive element (ERE) driving the expression of a reporter gene (e.g., lacZ for β-galactosidase).

  • Yeast growth medium.

  • 17β-estradiol (positive control).

  • Test compound (Dihexyl Phthalate).

  • Chromogenic substrate for the reporter enzyme (e.g., CPRG for β-galactosidase).

• Procedure:

  • The recombinant yeast is cultured in a multi-well plate.

  • Serial dilutions of the test compound and 17β-estradiol are added to the wells.

  • The plates are incubated for a defined period (e.g., 48-72 hours) to allow for receptor activation and reporter gene expression.

  • After incubation, the chromogenic substrate is added. The activity of the reporter enzyme results in a color change, which is quantified spectrophotometrically.

  • The concentration of the test compound that produces 50% of the maximal response (EC50) is calculated from the dose-response curve.

MCF-7 Cell Proliferation (E-Screen) Assay

This assay is based on the principle that the proliferation of the human breast cancer cell line MCF-7 is stimulated by estrogens.

• Materials:

  • MCF-7 human breast cancer cell line.

  • Cell culture medium (e.g., DMEM) supplemented with serum.

  • Charcoal-dextran treated serum (to remove endogenous steroids).

  • 17β-estradiol (positive control).

  • Test compound (Dihexyl Phthalate).

  • Cell proliferation detection reagent (e.g., MTT, resazurin).

• Procedure:

  • MCF-7 cells are seeded in multi-well plates and allowed to attach.

  • The initial medium is replaced with a medium containing charcoal-dextran treated serum to create an estrogen-deprived environment.

  • The cells are then exposed to various concentrations of the test compound or 17β-estradiol for a period of 6-7 days.

  • At the end of the exposure period, a cell proliferation reagent is added, and the absorbance or fluorescence is measured to determine the relative number of viable cells.

  • The EC50 value is determined from the dose-response curve for cell proliferation.

Signaling Pathway and Experimental Workflow

To provide a clearer understanding of the biological mechanisms and experimental procedures, the following diagrams have been generated.

Estrogen Receptor Signaling Pathway

In Vitro Estrogenicity Testing Workflow

The Migration of Phthalates from Polymer Matrices: A Comparative Look at DEHP and DBP

Phthalates are a class of chemical compounds widely used as plasticizers to enhance the flexibility and durability of polymers. However, they are not chemically bound to the polymer matrix and can migrate into the surrounding environment, including food, beverages, and biological systems. This migration is a significant concern for researchers, scientists, and drug development professionals due to the potential health risks associated with phthalate exposure.

This guide provides a comparative analysis of the migration of two commonly studied phthalates, DEHP and DBP, from different polymer matrices, supported by experimental data from various studies.

Comparative Analysis of Phthalate Migration

The extent of phthalate migration is influenced by several factors, including the type of polymer, the nature of the food or liquid in contact with it, the temperature, and the contact time. Studies have shown that fatty food simulants, such as olive oil and ethanol, tend to promote higher levels of phthalate migration compared to aqueous and acidic simulants.

Phthalate	Polymer Matrix	Food Simulant/Solvent	Temperature (°C)	Contact Time	Migrated Amount	Reference
DEHP	PVC	90% Ethanol	Ambient	72 hours	4.17 ppm	[1]
DEHP	PVC	90% Ethanol	Ambient	1 week	11.8 ppm	[1]
DEHP	PVC	100% Ethanol	Ambient	72 hours	11.5 ppm	[1]
DEHP	PVC	Olive Oil	121°C (Autoclaved)	1 week	Detected (low)	[2]
DEHP	Polyethylene	Distilled Water	80°C	Not Specified	1.21 µg/kg	[3]
DBP	Polypropylene	Aqueous Solution (pH 3)	Heated (5 mins)	5 minutes	104.9 µg/L	[4]
DEHP	Polypropylene	Aqueous Solution (pH 3)	Heated (5 mins)	5 minutes	159.8 µg/L	[4]
DBP	Cellulose Packaging	n-heptane	20°C	30 minutes	up to 0.021 mg/kg	[5]
DEHP	Cellulose Packaging	n-heptane	20°C	30 minutes	up to 0.058 mg/kg	[5]

Experimental Protocols

The quantification of phthalate migration from polymer matrices typically involves a standardized experimental workflow. The following is a generalized protocol based on methodologies cited in the literature.

Sample Preparation

• Material Procurement: Samples of the polymer matrices (e.g., PVC, polyethylene, polypropylene sheets or finished products) are obtained.

• Cleaning: The polymer samples are thoroughly cleaned to remove any surface contaminants. This may involve washing with a suitable solvent and drying in a controlled environment.

• Cutting: The samples are cut into standardized dimensions to ensure a consistent surface area-to-volume ratio for migration testing.

Migration Testing

• Exposure to Simulants: The prepared polymer samples are immersed in a selected food simulant (e.g., distilled water for aqueous foods, ethanol solutions for alcoholic beverages, acetic acid for acidic foods, and olive oil for fatty foods).

• Controlled Conditions: The migration tests are conducted under controlled conditions of temperature and duration to simulate real-world usage scenarios.

• Sample Collection: Aliquots of the food simulant are collected at predetermined time intervals for analysis.

Analytical Quantification

• Extraction: The phthalates that have migrated into the food simulant are extracted using an appropriate solvent.

• Analysis: The extracted samples are analyzed using analytical techniques such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to identify and quantify the specific phthalates.

• Data Interpretation: The concentration of the migrated phthalate is determined and often expressed in units such as parts per million (ppm), micrograms per kilogram (µg/kg), or milligrams per kilogram (mg/kg).

Visualization of Experimental Workflow

The following diagram illustrates the typical workflow for a comparative study of phthalate migration.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. shop.tarjomeplus.com [shop.tarjomeplus.com]
• 5. scispace.com [scispace.com]

Assessing the analytical performance of different SPE cartridges for phthalate analysis

For researchers, scientists, and drug development professionals, accurate quantification of phthalates is critical due to their prevalence as environmental contaminants and potential as endocrine disruptors. Solid Phase Extraction (SPE) is a cornerstone of sample preparation for phthalate analysis, offering concentration and purification of analytes from complex matrices. However, the market is saturated with a variety of SPE cartridges, each with unique sorbent chemistries that can significantly impact analytical performance. This guide provides an objective comparison of commonly used SPE cartridges for phthalate analysis, supported by experimental data to inform your selection process.

Comparative Analysis of SPE Cartridge Performance

The selection of an appropriate SPE cartridge is paramount for achieving high recovery and low variability in phthalate analysis. The most common sorbents used for this purpose are silica-based C18 and polymer-based hydrophilic-lipophilic balanced (HLB) materials.

A study comparing seven different SPE materials for the extraction of phthalates from bottled water found that Sep-Pak C18 cartridges provided the best extraction performance.[1] The comparison was based on the recovery of standard solutions containing the investigated phthalates.[1] Another study evaluating Chromabond® HLB for the extraction of seven phthalic acid esters (PAEs) and one adipate from tap and wastewater demonstrated acceptable recovery values ranging from 75% to 112% for most analytes, with relative standard deviation (RSD) values below 20%.[2]

The following tables summarize the quantitative performance of different SPE cartridges for the analysis of various phthalates as reported in the literature.

Table 1: Recovery of Phthalates using Different SPE Cartridges

Phthalate	SPE Sorbent	Sample Matrix	Average Recovery (%)	Reference
Dimethyl Phthalate (DMP)	Sep-Pak C18	Bottled Water	~85	[1]
Diethyl Phthalate (DEP)	Sep-Pak C18	Bottled Water	~90	[1]
Dibutyl Phthalate (DBP)	Sep-Pak C18	Bottled Water	~95	[1]
Di(2-ethylhexyl) Phthalate (DEHP)	Sep-Pak C18	Bottled Water	~92	[1]
Dipropyl Phthalate (DPP)	Chromabond® HLB	Tap Water	75-112	[2]
Butylbenzyl Phthalate (BBP)	Chromabond® HLB	Tap Water	75-112	[2]
Dicyclohexyl Phthalate (DCHP)	Chromabond® HLB	Tap Water	75-112	[2]
Dimethyl Phthalate (DMP)	C18	Hot Drinks	43.2	[3]
Diethyl Phthalate (DEP)	C18	Hot Drinks	75-95	[3]
Diisobutyl Phthalate (DiBP)	C18	Hot Drinks	75-95	[3]
Dibutyl Phthalate (DBP)	C18	Hot Drinks	75-95	[3]
Di(2-ethylhexyl) Phthalate (DEHP)	C18	Hot Drinks	75-95	[3]
Dioctyl Phthalate (DOP)	C18	Hot Drinks	75-95	[3]
Didodecyl Phthalate (DDP)	C18	Hot Drinks	75-95	[3]

Table 2: Method Detection and Quantification Limits for Phthalate Analysis using SPE

Phthalate	SPE Sorbent	Analytical Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
Various Phthalates	Sep-Pak C18	HPLC-PDA	0.003 µg/mL	0.01 µg/mL	[1]
Various Phthalates	Chromabond® HLB	GC-MS	-	0.82–71 ng L⁻¹	[2]
Seven Phthalates	C18	GC-FID	0.08 - 0.45 µg/L	0.27 - 1.5 µg/L	[3]

Experimental Protocols

Detailed and consistent experimental protocols are crucial for reproducible results. Below is a generalized methodology for phthalate analysis using SPE, synthesized from various studies.

1. Sample Preparation:

• For aqueous samples such as bottled or tap water, no extensive preparation is typically required. The pH of the sample may need adjustment to optimize phthalate recovery; a pH of 5.0 has been shown to yield good results with C18 cartridges.[1][4]

• For more complex matrices like hot beverages, an initial filtration step may be necessary to remove particulate matter.[3]

2. SPE Cartridge Conditioning:

• The SPE cartridge is activated and conditioned to ensure proper interaction between the sorbent and the sample.

• For C18 cartridges: Sequentially pass 3 mL of methanol and then 3 mL of deionized water through the cartridge.[5]

• For HLB cartridges: Condition the sorbent with 10 mL of acetonitrile followed by 2 mL of Milli-Q water.[2]

3. Sample Loading:

• Pass the prepared sample through the conditioned SPE cartridge at a controlled flow rate. A typical flow rate is approximately 5-6 mL/min.[3]

4. Washing:

• After loading the entire sample, the cartridge is washed to remove any interfering substances that may have been retained.

• For phthalate analysis in urine, a wash with 2 mL of 0.1 M formic acid solution and 1 mL of water has been used.[6]

5. Elution:

• The retained phthalates are eluted from the cartridge using a suitable organic solvent.

• For C18 cartridges, 3 mL of n-heptane can be used for elution.[3] For HLB, 10 mL of ethyl acetate is effective.[2]

• The eluate is collected and may be concentrated under a gentle stream of nitrogen before analysis.

6. Instrumental Analysis:

• The final extract is analyzed using chromatographic techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC) with a suitable detector (e.g., Photodiode Array (PDA) or Mass Spectrometry).[1][2][3]

Visualizing the Workflow and Selection Process

To further clarify the experimental process and the logic behind cartridge selection, the following diagrams have been generated using the DOT language.

Caption: General experimental workflow for phthalate analysis using SPE.

Caption: Decision tree for selecting an appropriate SPE cartridge.

References

• 1. mdpi.com [mdpi.com]
• 2. Extraction of Phthalic Acid Esters and Di(2-ethylhexyl) Adipate from Tap and Waste Water Samples Using Chromabond® HLB as Sorbent Prior to Gas Chromatography-Mass Spectrometry Analysis | MDPI [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. crcu.jlu.edu.cn [crcu.jlu.edu.cn]
• 6. chromatographyonline.com [chromatographyonline.com]

Safety & Regulatory Compliance

Proper Disposal of Dihexyl Phthalate: A Guide for Laboratory Professionals

Essential guidelines for the safe handling and disposal of dihexyl phthalate in a research environment, ensuring regulatory compliance and personnel safety.

For researchers, scientists, and drug development professionals, the proper management of chemical waste is paramount. Dihexyl phthalate, a common plasticizer, requires careful handling and disposal due to its classification as a hazardous substance with potential reproductive toxicity. Adherence to established protocols is crucial not only for regulatory compliance but also for the protection of laboratory personnel and the environment. This guide provides a comprehensive, step-by-step approach to the safe disposal of dihexyl phthalate.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet (SDS) for dihexyl phthalate. The SDS provides detailed information regarding specific hazards, handling protocols, and emergency procedures.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including:

• A lab coat or chemical-resistant apron

• Safety goggles with side shields

• Chemical-resistant gloves (e.g., nitrile)

Ventilation: Handle dihexyl phthalate in a well-ventilated area, preferably within a certified chemical fume hood, to minimize the risk of inhalation.

Spill Management: In the event of a spill, immediately alert laboratory personnel and follow established spill cleanup protocols. Use an absorbent, non-combustible material (e.g., vermiculite, sand) to contain the spill. The contaminated absorbent material must then be collected and disposed of as hazardous waste.

Step-by-Step Disposal Protocol

The disposal of dihexyl phthalate must be managed through your institution's Environmental Health and Safety (EHS) program or a licensed hazardous waste disposal contractor. Under no circumstances should this chemical be disposed of down the drain or in regular trash.

• Waste Identification and Labeling:

  • Use a dedicated and chemically compatible waste container. Plastic containers are often preferred over glass to minimize the risk of breakage.

  • Clearly label the container with "Hazardous Waste" and the full chemical name, "Dihexyl Phthalate". Chemical formulas or abbreviations are not acceptable.

  • Include the date of waste generation, the laboratory or room number of origin, and the principal investigator's name.

• Waste Accumulation and Storage:

  • Store the waste container in a designated satellite accumulation area that is at or near the point of generation.

  • Ensure the container is kept closed at all times, except when adding waste.

  • Do not mix dihexyl phthalate waste with other incompatible chemical waste streams.

  • Use secondary containment to prevent spills from reaching drains or contaminating the surrounding area.

• Scheduling Waste Pickup:

  • Contact your institution's EHS office to schedule a pickup for the hazardous waste.

  • Complete any required hazardous waste disposal forms provided by your EHS department.

• Disposal of Empty Containers:

  • Empty containers that held dihexyl phthalate must be triple-rinsed with a suitable solvent.

  • The rinsate from this cleaning process must be collected and disposed of as hazardous waste.

  • After triple-rinsing and allowing the container to air dry, deface or remove the original label. The container may then be disposed of as regular trash or recycled, according to your institution's policies.

Quantitative Data for Dihexyl Phthalate Waste Management

For easy reference, the following table summarizes key quantitative parameters for the temporary storage and disposal of dihexyl phthalate waste in a laboratory setting.

Parameter	Guideline	Rationale
Waste Container Fill Level	Do not exceed 90% of the container's capacity.	To prevent spills and allow for the expansion of contents.
Storage Time Limit	Varies by jurisdiction; a common limit is 90 days.	To ensure timely disposal and minimize on-site hazards.
Triple Rinse Volume	Approximately 10% of the container's volume for each rinse.	To effectively decontaminate the empty container.
Workplace Exposure Limit (TWA)	5 mg/m³	Maximum eight-hour time-weighted average.[1]
Workplace Exposure Limit (STEL)	10 mg/m³	Maximum short-term exposure limit.[1]

Experimental Protocol: Laboratory-Scale Disposal of Dihexyl Phthalate Waste

This protocol outlines the standard operating procedure for the collection and preparation of dihexyl phthalate waste for disposal.

1.0 Objective

To safely collect and store dihexyl phthalate waste generated from laboratory experiments for subsequent disposal by the institutional EHS department.

2.0 Materials

• Dihexyl phthalate waste

• Designated hazardous waste container (chemically compatible, with a secure lid)

• Hazardous waste labels

• Personal Protective Equipment (lab coat, safety goggles, chemical-resistant gloves)

• Chemical fume hood

• Secondary containment bin

3.0 Procedure

• Preparation: 1.1. Don all required PPE before handling any materials. 1.2. Perform all waste transfer operations within a chemical fume hood. 1.3. Place the designated hazardous waste container in a secondary containment bin. 1.4. Ensure the waste container is properly labeled with "Hazardous Waste," "Dihexyl Phthalate," the accumulation start date, and the laboratory's location.

• Waste Transfer: 2.1. Carefully pour the dihexyl phthalate waste from the experimental vessel into the hazardous waste container, avoiding splashes. 2.2. Do not fill the container beyond 90% of its total volume. 2.3. Securely close the lid of the waste container immediately after adding the waste.

• Storage: 3.1. Store the sealed waste container in the designated satellite accumulation area. 3.2. Maintain a log of the waste being added to the container.

• Disposal Request: 4.1. Once the container is full (up to 90%), or if the waste will no longer be generated, complete the hazardous waste pickup request form as required by your institution's EHS department. 4.2. Await the scheduled pickup by authorized EHS personnel. Do not transport the hazardous waste yourself.

Disposal Process Workflow

The following diagram illustrates the logical steps for the proper disposal of dihexyl phthalate.

Caption: Workflow for Dihexyl Phthalate Disposal.

References

• 1. Di-(2-Ethylhexyl) phthalate (DEHP) - DCCEEW [dcceew.gov.au]

Essential Safety and Logistics for Handling Dihexyl Phthalate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling Dihexyl phthalate in a laboratory setting. Adherence to these procedures is critical for ensuring personnel safety and regulatory compliance. Dihexyl phthalate is classified as a reproductive toxicity hazard, and proper handling is imperative.

Personal Protective Equipment (PPE)

The selection of appropriate Personal Protective Equipment is the first line of defense against exposure to Dihexyl phthalate. The following table summarizes the recommended PPE.

Protection Type	Recommended Equipment	Rationale
Eye and Face Protection	Safety glasses with side shields or chemical safety goggles.	Protects eyes from splashes and contact with the substance.
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene).	Provides a barrier against skin contact. It is crucial to inspect gloves for any signs of degradation before use.
Respiratory Protection	NIOSH/MSHA-approved respirator.	Recommended when engineering controls are insufficient to maintain exposure below permissible limits or when there is a risk of inhalation.
Body Protection	Laboratory coat or chemical-resistant suit.	Prevents contamination of personal clothing and protects the skin.

Glove Compatibility for Phthalates

While specific breakthrough time data for Dihexyl phthalate is limited, data for the closely related compound, Di(2-ethylhexyl) phthalate (DEHP), provides a strong reference for glove selection.

Glove Material	Breakthrough Time (minutes)	Degradation Rating
Nitrile	> 480	Excellent
Neoprene	> 480	Excellent
Natural Rubber (Latex)	Limited Use	Not Recommended
Vinyl	Not Rated	Not Recommended

Note: On-site testing of gloves is strongly advised to determine safe usage under specific laboratory conditions.

Operational Plan for Handling Dihexyl Phthalate

A systematic approach to handling Dihexyl phthalate is essential to minimize risk.

• Preparation:

  • Ensure the work area is well-ventilated, preferably within a chemical fume hood.

  • Assemble all necessary equipment and PPE before handling the chemical.

  • Clearly label all containers with the chemical name and associated hazards.

• Handling:

  • Avoid direct contact with skin, eyes, and clothing.

  • Do not eat, drink, or smoke in the handling area.

  • Use the smallest quantity of the chemical necessary for the experiment.

  • In case of a spill, immediately evacuate the area and follow your institution's spill response protocol.

• Post-Handling:

  • Thoroughly wash hands and any exposed skin with soap and water after handling.

  • Decontaminate all work surfaces and equipment.

  • Properly store or dispose of the chemical and any contaminated materials.

Disposal Plan

Proper disposal of Dihexyl phthalate and its containers is crucial to prevent environmental contamination and ensure regulatory compliance.

• Waste Collection:

  • Collect all Dihexyl phthalate waste, including contaminated labware and PPE, in a designated, compatible, and clearly labeled hazardous waste container.

  • The container should be kept closed except when adding waste.

• Waste Storage:

  • Store the hazardous waste container in a designated, secure, and well-ventilated area, away from incompatible materials.

  • Follow your institution's guidelines for secondary containment.

• Waste Disposal:

  • Dispose of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company.

  • Do not dispose of Dihexyl phthalate down the drain or in the regular trash.

  • Empty containers must be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste, before the container can be disposed of as non-hazardous waste.

Visualizing the Handling and Disposal Workflow

The following diagram illustrates the logical flow of the operational and disposal plan for Dihexyl phthalate.

Caption: Workflow for safe handling and disposal of Dihexyl phthalate.